2,4-Dimethylthiosemicarbazide

• CAS: 6621-75-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 2,4-Dimethylthiosemicarbazide

Introduction

2,4-Dimethylthiosemicarbazide is a polyfunctional molecule that serves as a crucial intermediate in synthetic organic chemistry. As a derivative of thiosemicarbazide, its structure, featuring a thiocarbonyl group and a hydrazine moiety, offers a versatile scaffold for the construction of a wide array of heterocyclic compounds and coordination complexes.[1] The presence of methyl groups at the N-2 and N-4 positions influences its reactivity, solubility, and the stereoelectronic properties of its subsequent derivatives.

This guide provides a comprehensive overview tailored for researchers and drug development professionals, focusing on a reliable synthetic pathway to 2,4-Dimethylthiosemicarbazide and the rigorous analytical techniques required for its structural confirmation and purity assessment. The insights herein are grounded in established chemical principles to ensure reproducibility and safety in a laboratory setting.

Section 1: Synthesis of 2,4-Dimethylthiosemicarbazide

Principle of Synthesis

The synthesis of thiosemicarbazide derivatives is most commonly achieved through the reaction of a hydrazine derivative with an isothiocyanate.[1] This nucleophilic addition reaction is efficient and typically proceeds with high atom economy. For the targeted synthesis of 2,4-Dimethylthiosemicarbazide, the logical approach involves the reaction between methylhydrazine and methyl isothiocyanate. The lone pair of electrons on the terminal nitrogen of methylhydrazine acts as the nucleophile, attacking the electrophilic carbon of the isothiocyanate group. A subsequent proton transfer results in the stable thiosemicarbazide product.

The choice of solvent is critical; an inert polar aprotic solvent like ethanol or methanol is often preferred as it can solvate the reactants without participating in the reaction. The reaction is often exothermic, necessitating careful temperature control to prevent the formation of byproducts.

Detailed Experimental Protocol

This protocol outlines a robust method for the synthesis of 2,4-Dimethylthiosemicarbazide.

Materials and Reagents:

• Methylhydrazine (CH₆N₂)

• Methyl isothiocyanate (C₂H₃NS)

• Absolute Ethanol (C₂H₅OH)

• Diethyl ether ((C₂H₅)₂O)

• Round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• Reaction Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a dropping funnel. Place the flask in an ice bath on a magnetic stirrer.

• Reactant Addition: Dissolve methylhydrazine (0.1 mol) in 50 mL of absolute ethanol and add it to the round-bottom flask. Begin stirring and allow the solution to cool to 0-5 °C.

• Controlled Addition: Add a solution of methyl isothiocyanate (0.1 mol) in 20 mL of absolute ethanol to the dropping funnel. Add the isothiocyanate solution dropwise to the stirred methylhydrazine solution over approximately 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 2-3 hours to ensure the reaction goes to completion.

• Product Isolation: Reduce the volume of the solvent to approximately one-third of the original volume using a rotary evaporator.

• Precipitation: Cool the concentrated solution in an ice bath. If precipitation is slow, add 50 mL of cold diethyl ether to induce the precipitation of the product.

• Filtration and Washing: Collect the white crystalline solid by vacuum filtration using a Büchner funnel. Wash the product twice with small portions of cold diethyl ether to remove any unreacted starting materials.

• Drying: Dry the purified product under vacuum to a constant weight.

Rationale and Key Considerations

• Causality of Experimental Choices: The use of an ice bath and slow, dropwise addition of the methyl isothiocyanate is crucial for managing the exothermic nature of the nucleophilic addition. This prevents potential side reactions and ensures the formation of the desired product in high yield and purity.

• Self-Validating Protocol: The work-up procedure is designed to be self-validating. The precipitation and washing steps effectively separate the solid product from the soluble impurities and unreacted starting materials. The final purity can be readily assessed by melting point analysis; a sharp melting point close to the literature value indicates high purity.

• Safety: Both methylhydrazine and methyl isothiocyanate are toxic and volatile. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

Visualization of Synthesis Pathway

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An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 2,4-Dimethylthiosemicarbazide

Executive Summary

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for the structural elucidation of organic molecules.[1][2] This guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of 2,4-dimethylthiosemicarbazide, a molecule of interest within the broader class of thiosemicarbazides known for their diverse biological activities and applications as versatile synthetic intermediates.[3][4][5][6] As a Senior Application Scientist, this document moves beyond a mere recitation of data, offering deep-seated rationale for the predicted spectral features, grounded in fundamental principles of chemical environment, electronegativity, and intramolecular interactions. We will dissect the predicted chemical shifts, multiplicities, and integration patterns, providing researchers and drug development professionals with a robust framework for identifying and characterizing this compound and its analogues. Furthermore, a self-validating, field-proven experimental protocol for acquiring high-fidelity NMR data is presented, ensuring both accuracy and reproducibility.

Introduction: The Nexus of Structure and Function

The Significance of 2,4-Dimethylthiosemicarbazide

Thiosemicarbazides and their derivatives, thiosemicarbazones, represent a class of compounds with significant therapeutic potential, exhibiting a wide range of biological activities, including antibacterial, antiviral, and anticancer properties.[3][7][8] The precise arrangement of substituents on the thiosemicarbazide backbone is critical to its function, modulating its electronic properties, conformational flexibility, and ability to chelate metal ions. 2,4-Dimethylthiosemicarbazide (C₃H₉N₃S, MW: 119.19 g/mol )[9] serves as a foundational building block for more complex derivatives. Its unambiguous structural characterization is the first and most critical step in any research and development pipeline.

The Role of NMR Spectroscopy in Structural Elucidation

NMR spectroscopy provides an atomic-level view of molecular structure by probing the magnetic properties of atomic nuclei, primarily ¹H (protons) and ¹³C.[2] The resulting spectrum is a rich tapestry of information, where four key features allow for the deduction of a complete molecular structure:

• Number of Signals: Indicates the number of chemically non-equivalent sets of nuclei.[1][10]

• Chemical Shift (δ): The position of a signal on the x-axis (in ppm), which reveals the electronic environment of a nucleus.[10][11]

• Integration: The area under a ¹H NMR signal, which is proportional to the number of protons giving rise to that signal.[2][12]

• Multiplicity (Splitting): The splitting of a signal into multiple peaks (e.g., doublet, triplet), which provides information about the number of neighboring nuclei through a phenomenon known as J-coupling.[1][11][13]

This guide will leverage these principles to construct a detailed, predicted NMR profile of 2,4-dimethylthiosemicarbazide.

Molecular Structure and Predicted NMR Environments

Chemical Structure of 2,4-Dimethylthiosemicarbazide

The unequivocal assignment of NMR signals begins with a clear understanding of the molecule's connectivity. The standard numbering convention for the thiosemicarbazide core is N¹-N²-C³-N⁴. Therefore, 2,4-dimethylthiosemicarbazide possesses methyl groups at the N² and N⁴ positions.

The structure gives rise to four distinct proton environments and three distinct carbon environments that are expected to be resolved in the NMR spectra.

Caption: Molecular structure of 2,4-Dimethylthiosemicarbazide.

¹H NMR Spectral Analysis

The ¹H NMR spectrum is predicted to show four distinct signals corresponding to the four unique proton environments.

Predicted Chemical Environments and Rationale

• N¹H₂ Protons (2H): These two protons are chemically equivalent. Attached to a nitrogen atom adjacent to another nitrogen, they are expected to appear as a broad singlet. The broadness arises from quadrupolar relaxation effects of the neighboring ¹⁴N nucleus and potential hydrogen bonding. This signal is expected to be exchangeable with deuterium oxide (D₂O).

• N²-CH₃ Protons (3H): These three methyl protons are attached to the N² nitrogen. Lacking adjacent protons for J-coupling, this signal is predicted to be a sharp singlet. Its chemical shift is influenced by the inductive effect of the two adjacent nitrogen atoms.

• N⁴H Proton (1H): This single proton is attached to the N⁴ nitrogen, which is part of a thioamide functional group. Thioamide and amide N-H protons are often deshielded and can appear significantly downfield, with chemical shifts that are highly dependent on solvent, concentration, and temperature due to varying degrees of hydrogen bonding.[14] It is expected to be a broad signal and is exchangeable with D₂O. While coupling to the adjacent N⁴-CH₃ protons is possible (³J), it is often not resolved due to quadrupolar broadening or rapid proton exchange.

• N⁴-CH₃ Protons (3H): These three methyl protons are attached to the N⁴ nitrogen. Their chemical environment is distinct from the N²-CH₃ group due to their proximity to the electron-withdrawing thiocarbonyl (C=S) group. This deshielding effect will likely shift this signal downfield relative to the N²-CH₃ signal. It is predicted to appear as a singlet, assuming coupling to the N⁴H proton is not resolved.

Data Presentation: Predicted ¹H NMR Data

The following table summarizes the predicted ¹H NMR spectral data for 2,4-dimethylthiosemicarbazide, assuming a polar aprotic solvent like DMSO-d₆, which is excellent for preserving N-H signals.[15]

Signal Label	Chemical Environment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration
A	N⁴H	7.5 - 9.0	Broad Singlet	1H
B	N¹H₂	4.0 - 5.5	Broad Singlet	2H
C	N⁴-CH₃	2.9 - 3.4	Singlet	3H
D	N²-CH₃	2.6 - 3.0	Singlet	3H

Note: Chemical shifts are predictive and can vary based on solvent, concentration, and temperature.

Caption: Predicted ¹³C NMR environments for 2,4-dimethylthiosemicarbazide.

Experimental Protocol for NMR Data Acquisition

The quality of NMR spectra is fundamentally dependent on meticulous sample preparation. [16]The following protocol is a self-validating system designed to produce high-resolution, artifact-free spectra.

Rationale for Experimental Design

• Solvent Selection: A deuterated solvent is essential to avoid a large, interfering solvent signal in ¹H NMR and to provide a lock signal for the spectrometer. [17][18]Deuterated dimethyl sulfoxide (DMSO-d₆) is an ideal choice for this molecule due to its high polarity, which should readily dissolve the sample, and its ability to slow down the exchange rate of N-H protons, allowing for their observation. [15]* Sample Purity and Filtration: Particulate matter in an NMR sample disrupts the homogeneity of the magnetic field, leading to broad, poorly resolved peaks. [19][20]Filtering the sample directly into the NMR tube is a critical, non-negotiable step for high-quality data.

• Concentration: A concentration of 5-10 mg in 0.6-0.7 mL of solvent is typically sufficient for routine ¹H and ¹³C NMR on modern spectrometers. [16][20]

Step-by-Step Protocol

• Sample Weighing: Accurately weigh 5-10 mg of 2,4-dimethylthiosemicarbazide into a clean, dry vial.

• Solvent Addition: Add approximately 0.7 mL of high-purity deuterated solvent (e.g., DMSO-d₆) to the vial.

• Dissolution: Gently vortex or sonicate the vial to ensure the sample is fully dissolved. A homogeneous solution is critical. [16]4. Filtration: Prepare a Pasteur pipette by tightly packing a small plug of glass wool or a Kimwipe into the neck. [21]Using this pipette, transfer the sample solution from the vial into a clean, high-quality 5 mm NMR tube. This step removes any dust or undissolved particulates.

• Volume Check: Ensure the height of the solution in the NMR tube is approximately 4-5 cm (0.6-0.7 mL), as this is optimal for proper shimming on most spectrometers. [19]6. Capping and Labeling: Cap the NMR tube securely and label it clearly.

• Spectrometer Setup: Insert the sample into the spectrometer. Perform standard instrument procedures for locking, tuning, and shimming to optimize magnetic field homogeneity.

• Data Acquisition:

  • ¹H NMR: Acquire a 1D proton spectrum using standard parameters. A sufficient number of scans should be averaged to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire a 1D broadband proton-decoupled carbon spectrum. As ¹³C has a low natural abundance and sensitivity, a larger number of scans and a longer acquisition time will be required compared to ¹H NMR.

Caption: Standardized workflow for NMR sample preparation and analysis.

Conclusion

The structural characterization of 2,4-dimethylthiosemicarbazide via NMR spectroscopy is straightforward yet informative. The ¹H NMR spectrum is predicted to feature four distinct signals, including two broad singlets for the exchangeable N-H protons and two sharp singlets for the non-equivalent N-methyl groups. The ¹³C NMR spectrum provides a clear fingerprint with three signals, most notably the highly deshielded thiocarbonyl carbon peak above 180 ppm, which serves as a definitive marker for this class of compounds. By combining the insights from both spectra with the robust experimental protocol provided, researchers can confidently verify the identity and purity of this key synthetic intermediate, paving the way for its successful application in drug discovery and materials science.

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Infrared and mass spectrometry data for 2,4-Dimethylthiosemicarbazide

An In-depth Technical Guide to the Predicted Infrared and Mass Spectrometry Data of 2,4-Dimethylthiosemicarbazide

Abstract

This technical guide provides a detailed analysis of the predicted infrared (IR) and mass spectrometry (MS) data for 2,4-Dimethylthiosemicarbazide (C₃H₉N₃S, MW: 119.19 g/mol )[1]. In the absence of publicly available experimental spectra for this specific compound, this document leverages established spectroscopic principles and comparative data from structurally related molecules to offer a robust predictive interpretation. This guide is intended for researchers, scientists, and professionals in drug development and analytical chemistry, providing foundational data for compound characterization, quality control, and further research.

Introduction and Molecular Structure

2,4-Dimethylthiosemicarbazide is a derivative of thiosemicarbazide, a class of compounds known for a wide range of biological activities and applications as versatile intermediates in organic synthesis.[2][3] Spectroscopic characterization is fundamental to confirming the molecular structure and purity of such compounds. This guide focuses on two primary analytical techniques: Infrared (IR) spectroscopy, to identify functional groups, and Mass Spectrometry (MS), to determine the molecular weight and fragmentation pattern.

The structure consists of a thiocarbonyl group flanked by a hydrazine and an amine moiety, with methyl groups substituting one nitrogen on the hydrazine part and the amine nitrogen.

Caption: Molecular structure of 2,4-Dimethylthiosemicarbazide.

Predicted Infrared (IR) Spectroscopic Analysis

Infrared spectroscopy probes the vibrational modes of molecules. Specific functional groups absorb infrared radiation at characteristic frequencies, making IR spectroscopy an invaluable tool for structural elucidation. The predicted IR absorption bands for 2,4-Dimethylthiosemicarbazide are based on data from analogous compounds such as N,N'-dimethylthiourea and other thiosemicarbazide derivatives.[4][5][6]

Key Functional Group Regions

• N-H Stretching: The presence of two secondary amine (N-H) groups will give rise to stretching vibrations. These are typically observed in the 3100-3400 cm⁻¹ region. The N-H bond at position 4 is part of a thioamide-like structure, while the N-H at position 2 is part of a substituted hydrazine. Hydrogen bonding can cause these bands to be broad.

• C-H Stretching: The methyl (CH₃) groups will exhibit symmetric and asymmetric stretching vibrations, expected to appear in the 2850-3000 cm⁻¹ range.

• Thioamide Bands: The C=S bond does not have a simple, isolated stretching frequency; it is strongly coupled with other vibrations, particularly C-N stretching and N-H bending. This results in several characteristic "thioamide" bands.

  • A significant band with contributions from C-N stretching and N-H bending is expected around 1500-1550 cm⁻¹.

  • The C=S stretching vibration contributes significantly to bands in the 700-870 cm⁻¹ and 1200-1300 cm⁻¹ regions.[4][7]

• N-N Stretching: The stretching vibration of the N-N bond is typically weak and occurs in the 1000-1200 cm⁻¹ region.

Predicted IR Data Summary

Wavenumber (cm⁻¹)	Predicted Intensity	Vibrational Assignment	Reference Moiety/Compound
~3200 - 3350	Medium, Broad	N-H Stretching (Hydrazine & Thioamide)	Thiosemicarbazides[6]
2920 - 2980	Medium	Asymmetric C-H Stretching (CH₃)	General Alkanes
2850 - 2890	Medium to Weak	Symmetric C-H Stretching (CH₃)	General Alkanes
~1520 - 1560	Strong	N-H Bending coupled with C-N Stretching (Thioamide I)	N,N'-Dimethylthiourea[4][5]
~1400 - 1450	Medium	C-H Bending (CH₃)	General Alkanes
~1250 - 1300	Medium to Strong	C-N Stretching coupled with C=S Stretch (Thioamide II)	Thiosemicarbazones[7]
~1050 - 1150	Weak to Medium	N-N Stretching	Hydrazine derivatives
~750 - 850	Medium to Strong	C=S Stretching (Thioamide III)	N,N'-Dimethylthiourea[4]

Predicted Mass Spectrometry (MS) Analysis

Electron Ionization Mass Spectrometry (EI-MS) involves bombarding a molecule with high-energy electrons, leading to ionization and fragmentation. The resulting mass-to-charge ratio (m/z) of the molecular ion and its fragments provides information about the molecular weight and structure.

Molecular Ion and Plausible Fragmentation Pathways

The molecular weight of 2,4-Dimethylthiosemicarbazide is 119.19 g/mol . Therefore, the molecular ion peak (M⁺˙) is predicted to be at m/z 119 . The fragmentation of this molecule is expected to proceed through the cleavage of weaker bonds, primarily the N-N bond and bonds adjacent to the nitrogen atoms.

Predicted Fragmentation Scheme:

• Cleavage of the N-N bond: This is a common fragmentation pathway for hydrazine derivatives, leading to two primary fragment ions.

• Alpha-cleavage: Cleavage of the C-N bonds adjacent to the thiocarbonyl group.

• Rearrangements: Hydrogen rearrangements can also occur, leading to stable neutral losses.

Caption: Predicted major fragmentation pathways for 2,4-Dimethylthiosemicarbazide in EI-MS.

Predicted Mass Spectrum Data Summary

m/z	Predicted Relative Intensity	Ion Structure/Formula	Proposed Fragmentation Pathway
119	Medium	[CH₃NHCSN(CH₃)NH₂]⁺˙	Molecular Ion (M⁺˙)
73	Strong	[CH₃NCS]⁺˙	Cleavage of the N-N bond with loss of methylhydrazine
70	Medium	[C₃H₆N₂]⁺˙	Loss of a sulfhydryl radical (•SH)
60	Medium	[CH₄N₂S]⁺˙	Loss of C₂H₅N
45	Medium	[CH₃NHNH]⁺	Cleavage of the N-N bond with loss of methyl isothiocyanate
44	Strong	[CH₂=N-NH₂]⁺˙	Rearrangement and loss of CH₃ from m/z 59
30	Medium	[CH₃NH]⁺	Alpha-cleavage or fragmentation of the m/z 45 ion

Experimental Protocols

The following sections describe generalized, standard operating procedures for the acquisition of IR and MS data.

Protocol: Fourier Transform Infrared (FT-IR) Spectroscopy

This protocol outlines the potassium bromide (KBr) pellet method, suitable for solid samples.

Caption: Workflow for acquiring an FT-IR spectrum using the KBr pellet method.

Protocol: Electron Ionization-Mass Spectrometry (EI-MS)

This protocol describes a general procedure for direct insertion probe EI-MS.

Caption: General workflow for EI-MS analysis via a direct insertion probe.

Conclusion

This guide provides a comprehensive, albeit predictive, overview of the key spectroscopic features of 2,4-Dimethylthiosemicarbazide. The predicted IR and mass spectra are grounded in the fundamental principles of spectroscopy and comparative analysis of structurally similar compounds. These data serve as a valuable reference for researchers working with this molecule, aiding in its identification and characterization. Experimental verification of these predictions is highly recommended for definitive structural confirmation.

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A Technical Guide to the X-ray Crystal Structure of 2,4-Dimethylthiosemicarbazide and its Derivatives for Drug Development

Introduction: The Structural Imperative in Thiosemicarbazide-Based Drug Discovery

Thiosemicarbazides and their derivatives, thiosemicarbazones, represent a versatile class of compounds extensively explored in medicinal chemistry due to their wide spectrum of biological activities, including anticancer, antibacterial, antifungal, and antiviral properties.[1][2][3] The therapeutic potential of these molecules is intrinsically linked to their three-dimensional structure, which governs their interactions with biological targets.[4] X-ray crystallography stands as the definitive technique for elucidating the precise atomic arrangement of these compounds in the solid state, providing invaluable insights for structure-based drug design (SBDD).[5][6] This guide offers a comprehensive overview of the synthesis, crystallographic analysis, and structural characteristics of 2,4-dimethylthiosemicarbazide derivatives, tailored for researchers and professionals in the field of drug development.

Synthesis and Crystallization: From Molecule to Single Crystal

The synthesis of thiosemicarbazone derivatives is typically achieved through a straightforward condensation reaction between a thiosemicarbazide and a suitable aldehyde or ketone.[2][7] The functional groups on the reacting species can be varied to create a library of derivatives with diverse electronic and steric properties, which in turn can modulate their biological activity.[2][8]

Experimental Protocol: Synthesis of a Representative Thiosemicarbazone Derivative

The following protocol outlines the synthesis of a thiosemicarbazone derivative, a common scaffold in this class of compounds.

Objective: To synthesize a thiosemicarbazone via Schiff base condensation.

Materials:

• Substituted aldehyde or ketone (1 mmol)

• 4-Methylthiosemicarbazide (1 mmol)

• Methanol or Ethanol (as solvent)

• Glacial acetic acid (catalytic amount)

Procedure:

• Dissolve the substituted aldehyde or ketone (1 mmol) in methanol (20-30 mL) in a round-bottom flask equipped with a magnetic stirrer.

• Add a solution of 4-methylthiosemicarbazide (1 mmol) in methanol to the flask.[9]

• Add a catalytic amount of glacial acetic acid to the reaction mixture.[10]

• Reflux the mixture for a specified period (typically 2-24 hours), monitoring the reaction progress by thin-layer chromatography (TLC).[10]

• Upon completion, allow the reaction mixture to cool to room temperature.

• The resulting precipitate is collected by filtration, washed with cold methanol or ethanol, and dried under vacuum.[2][9]

Causality behind Experimental Choices:

• Solvent: Methanol and ethanol are commonly used due to their ability to dissolve the reactants and facilitate the precipitation of the less soluble thiosemicarbazone product upon formation.

• Catalyst: A catalytic amount of acid is often used to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and thus accelerating the nucleophilic attack by the thiosemicarbazide.

• Reflux: Heating the reaction mixture increases the reaction rate, leading to a higher yield of the desired product in a shorter time.

Crystallization Workflow

Obtaining high-quality single crystals is a prerequisite for successful X-ray diffraction analysis.[5] The process of crystallization is often a matter of trial and error, involving the careful selection of solvents and crystallization techniques.

Objective: To grow single crystals suitable for X-ray diffraction.

Protocol:

• Solvent Selection: The synthesized compound is dissolved in a suitable solvent or a mixture of solvents in which it has moderate solubility. Common solvents include ethanol, methanol, acetone, and dimethylformamide (DMF).

• Slow Evaporation: The solution is filtered to remove any insoluble impurities and left undisturbed in a loosely covered vial, allowing the solvent to evaporate slowly over several days to weeks.[9] This gradual increase in concentration promotes the formation of well-ordered crystals.

• Crystal Harvesting: Once suitable crystals have formed, they are carefully harvested from the mother liquor.

The Core of the Analysis: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SCXRD) is a powerful analytical technique that provides precise information about the three-dimensional arrangement of atoms within a crystal.[11][12] The workflow involves several key steps, from data collection to structure solution and refinement.

Experimental Workflow: From Crystal to Structure

Caption: Workflow of Single-Crystal X-ray Diffraction Analysis.

Structural Elucidation of 2,4-Dimethylthiosemicarbazide Derivatives

The crystal structures of 2,4-dimethylthiosemicarbazide derivatives reveal several key features that are crucial for understanding their chemical behavior and biological activity.

Molecular Conformation and Geometry

A common feature of thiosemicarbazones is the E configuration about the imine (C=N) double bond.[9] This conformation is often stabilized by intramolecular hydrogen bonds. The thiosemicarbazone moiety is typically planar, which can facilitate stacking interactions in the crystal lattice.

Caption: General structure of a 2,4-dimethylthiosemicarbazone derivative.

Intermolecular Interactions and Crystal Packing

The way molecules are arranged in the crystal, known as crystal packing, is determined by a network of intermolecular interactions. In thiosemicarbazone derivatives, N-H···S hydrogen bonds are a common and significant interaction, often leading to the formation of dimers or chains.[4][9] Other interactions, such as C-H···N, C-H···S, and π-π stacking, also play a role in stabilizing the crystal structure.

Crystallographic Data Summary

The following table summarizes representative crystallographic data for a thiosemicarbazone derivative.

Parameter	Value	Reference
Chemical Formula	C₉H₉Cl₂N₃S	[9]
Molecular Weight	262.15	[9]
Crystal System	Monoclinic	[9]
Space Group	P2₁/c	[9]
a (Å)	13.444 (3)	[9]
b (Å)	9.3299 (19)	[9]
c (Å)	18.499 (4)	[9]
β (°)	92.160 (2)	[9]
Volume (ų)	2318.7 (8)	[9]
Z	8	[9]

Bridging Structure to Function: Implications for Drug Development

The detailed structural information obtained from X-ray crystallography is pivotal for understanding the structure-activity relationships (SAR) of 2,4-dimethylthiosemicarbazide derivatives.

Mechanism of Action and Rational Drug Design

One of the proposed mechanisms of action for the anticancer activity of thiosemicarbazones is the inhibition of ribonucleotide reductase, an enzyme essential for DNA synthesis.[4] This inhibition is often mediated by the chelation of essential metal ions, such as iron or copper, by the N,N,S-donor atoms of the thiosemicarbazone.[13][14]

Caption: Proposed mechanism of action for thiosemicarbazone anticancer activity.

By understanding the precise geometry of the metal-binding pocket and the overall conformation of the molecule, medicinal chemists can rationally design new derivatives with improved chelation properties, enhanced selectivity, and greater potency. For instance, the introduction of specific substituents can influence the lipophilicity of the molecule, affecting its ability to cross cell membranes, or alter its electronic properties to fine-tune its metal-binding affinity.

Conclusion

X-ray crystallography provides an indispensable tool for the detailed structural characterization of 2,4-dimethylthiosemicarbazide and its derivatives. The insights gained from these structural studies, encompassing molecular conformation, intermolecular interactions, and the geometry of metal chelation, are fundamental to advancing the development of this promising class of compounds as therapeutic agents. The synergy between synthetic chemistry, crystallography, and computational modeling will continue to drive the rational design of novel thiosemicarbazone derivatives with enhanced efficacy and selectivity for a range of diseases.

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Solubility and Stability of 2,4-Dimethylthiosemicarbazide in Common Solvents: A Methodological Approach for Preformulation and Development

An In-depth Technical Guide

Abstract: 2,4-Dimethylthiosemicarbazide is a member of the thiosemicarbazide class of compounds, which are recognized for their broad spectrum of biological activities and serve as crucial intermediates in the synthesis of bioactive molecules.[1][2][3] As with any compound of pharmaceutical interest, a thorough understanding of its fundamental physicochemical properties is paramount for successful research and development. This technical guide provides a comprehensive framework for characterizing the solubility and stability of 2,4-Dimethylthiosemicarbazide. Rather than a simple data sheet, this document serves as a methodological guide, outlining the rationale, experimental design, and analytical protocols necessary to generate reliable and reproducible data. It is intended for researchers, chemists, and drug development professionals who require a practical understanding of how to approach the preformulation assessment of this and similar molecules.

Introduction and Physicochemical Profile

Thiosemicarbazides are a versatile class of compounds extensively used in medicinal chemistry due to their wide range of pharmacological properties, including antimicrobial and anticancer activities.[4][5] 2,4-Dimethylthiosemicarbazide (CAS No. 6621-75-6) is a specific derivative within this class.[6][7] The successful transition of such a molecule from discovery to application hinges on a robust characterization of its solubility and stability. These parameters directly influence critical aspects of development, including:

• Formulation Design: Determining appropriate solvent systems for in-vitro and in-vivo testing.

• Bioavailability: Aqueous solubility is often a prerequisite for absorption.

• Shelf-life and Storage: Understanding degradation pathways is essential for defining storage conditions and ensuring product integrity.

• Analytical Method Development: Knowledge of solubility is required for preparing stock solutions and standards.

Core Molecular Properties

A foundational understanding begins with the molecule's basic physicochemical attributes. These properties, particularly predicted values like LogP and Topological Polar Surface Area (TPSA), provide initial insights into its likely behavior in various solvent environments.

Property	Value	Source
CAS Number	6621-75-6	[6][7]
Molecular Formula	C₃H₉N₃S	[6]
Molecular Weight	119.19 g/mol	[6]
SMILES	CNC(=S)N(C)N	[6]
TPSA (Predicted)	41.29 Ų	[6]
LogP (Predicted)	-0.7038	[6]

Molecular Structure

The structure of 2,4-Dimethylthiosemicarbazide, with its thiocarbonyl group and methylated hydrazine moiety, dictates its chemical reactivity and intermolecular interactions.

Figure 1: 2D Structure of 2,4-Dimethylthiosemicarbazide

Solubility Determination: A Practical Workflow

Solubility is not an intrinsic material constant but is dependent on the solute and the solvent, as well as temperature and pH. The principle of "like dissolves like" is a useful heuristic: polar compounds tend to dissolve in polar solvents, and non-polar compounds in non-polar solvents. Given the predicted negative LogP and the presence of hydrogen bond donors and acceptors, 2,4-Dimethylthiosemicarbazide is expected to exhibit higher solubility in polar solvents.

Rationale for Solvent Selection

A standard panel of solvents should be chosen to cover a wide range of polarities and dielectric constants. This allows for the construction of a comprehensive solubility profile.[8][9]

Solvent	Type	Polarity Index	Dielectric Constant	Rationale
Water	Protic, Polar	10.2	80.1	Universal biological solvent; essential for aqueous media prep.
Ethanol	Protic, Polar	5.2	24.6	Common co-solvent, good for stock solutions.[9]
DMSO	Aprotic, Polar	7.2	47.0	High solubilizing power for diverse compounds.[8]
Acetonitrile	Aprotic, Polar	5.8	36.6	Common solvent in reversed-phase chromatography.[8]
Acetone	Aprotic, Polar	5.1	21.0	Intermediate polarity solvent.[8]
Cyclohexane	Non-polar	0.2	2.02	Represents non-polar, lipophilic environments.[9]

Experimental Protocol: Equilibrium Shake-Flask Method

The shake-flask method is a gold-standard technique for determining equilibrium solubility. It is based on saturating a solvent with the compound and then quantifying the concentration in the supernatant.

Objective: To determine the equilibrium solubility of 2,4-Dimethylthiosemicarbazide in selected solvents at a controlled temperature (e.g., 25 °C).

Materials:

• 2,4-Dimethylthiosemicarbazide (solid)

• Selected solvents (HPLC grade)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Calibrated analytical balance

• HPLC-UV system

Procedure:

• Preparation: Add an excess amount of solid 2,4-Dimethylthiosemicarbazide to a series of vials (a separate vial for each solvent). The amount should be sufficient to ensure that undissolved solid remains at the end of the experiment.

• Equilibration: Add a precise volume of the selected solvent to each vial. Cap the vials tightly.

• Agitation: Place the vials in an orbital shaker set to a constant speed and temperature (e.g., 250 rpm at 25 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. For optimal separation, centrifuge the vials (e.g., at 10,000 rpm for 15 minutes).

• Sampling: Carefully withdraw an aliquot of the clear supernatant.

• Filtration: Immediately filter the aliquot through a 0.22 µm syringe filter to remove any remaining microscopic particles. This step is critical to prevent artificially high results.

• Dilution: Dilute the filtered sample with a suitable mobile phase to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a validated HPLC-UV method. Calculate the concentration based on a standard curve prepared from a known stock solution.

Visualization of Solubility Workflow

Figure 2: Workflow for Shake-Flask Solubility Determination

Chemical Stability Assessment

Stability testing is crucial for identifying degradation pathways and establishing appropriate storage and handling conditions. Forced degradation (or stress testing) is an essential part of this process, where the compound is exposed to conditions more severe than accelerated stability testing. This helps to rapidly identify likely degradation products and develop a stability-indicating analytical method.

Protocol: Forced Degradation Study

Objective: To investigate the degradation of 2,4-Dimethylthiosemicarbazide under various stress conditions and to establish a stability-indicating HPLC method.

Stress Conditions:

• Acidic Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Basic Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid compound stored at 80 °C for 48 hours.

• Photostability: Solution exposed to light according to ICH Q1B guidelines.

General Procedure:

• Sample Preparation: Prepare solutions of 2,4-Dimethylthiosemicarbazide (e.g., at 1 mg/mL) in the respective stress media (HCl, NaOH, H₂O₂, and a neutral solvent for photostability). A control sample in the neutral solvent should be kept protected from light at 4 °C.

• Stress Exposure: Expose the samples to the conditions outlined above for the specified duration. For hydrolytic studies, samples should be taken at various time points (e.g., 0, 2, 8, 24 hours).

• Neutralization: After exposure, neutralize the acidic and basic samples to prevent further degradation before analysis.

• Analysis: Analyze all samples, including the control, using an HPLC-UV/DAD system. The goal is to achieve chromatographic separation of the parent peak from any new peaks corresponding to degradation products.

• Mass Balance: Evaluate the results to ensure mass balance. The sum of the parent compound and all degradation products should ideally account for the initial concentration.

Developing a Stability-Indicating Method

A key outcome of forced degradation is the development of a stability-indicating analytical method, typically an HPLC method. This method must be able to resolve the active compound from its degradation products and any excipients.[10] The use of a photodiode array (PDA) detector is highly recommended to assess peak purity and compare the UV spectra of the parent peak and degradant peaks.

Visualization of Stability Testing Workflow

Figure 3: Workflow for a Forced Degradation Study

Theoretical Stability Considerations

Computational studies, such as Density Functional Theory (DFT), can offer predictive insights into a molecule's stability.[11][12] By calculating parameters like the HOMO-LUMO energy gap, it is possible to infer the chemical reactivity and stability of a molecule in different solvent environments.[11] For 2,4-Dimethylthiosemicarbazide, theoretical analysis could help identify the most labile bonds and predict potential sites of hydrolytic or oxidative attack, thereby complementing experimental forced degradation data.

Conclusion

The characterization of solubility and stability are indispensable steps in the early-stage development of any potential therapeutic agent. This guide provides a comprehensive, methodology-focused framework for evaluating 2,4-Dimethylthiosemicarbazide. By systematically applying the described protocols for solubility determination and forced degradation, researchers can generate the critical data needed to support formulation design, define appropriate storage conditions, and build a robust foundation for further development. The integration of experimental work with theoretical predictions offers a powerful, modern approach to preformulation science.

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An In-Depth Technical Guide to 2,4-Dimethylthiosemicarbazide: Nomenclature, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Foreword

The landscape of modern drug discovery is characterized by an unceasing quest for novel molecular scaffolds that can serve as the foundation for potent and selective therapeutic agents. Among the myriad of heterocyclic compounds, thiosemicarbazides and their derivatives, thiosemicarbazones, have emerged as a particularly promising class. Their versatile chemical nature and broad spectrum of biological activities have positioned them as privileged structures in medicinal chemistry. This technical guide focuses on a specific, yet significant, member of this family: 2,4-Dimethylthiosemicarbazide. As a Senior Application Scientist, this document aims to provide a comprehensive and technically robust resource, moving beyond a mere recitation of facts to offer insights into the causality of its chemical properties and the rationale behind its potential applications. Every piece of information is grounded in authoritative sources to ensure the highest degree of scientific integrity.

Chemical Identity and Nomenclature

Correctly identifying a chemical entity is the bedrock of scientific communication and reproducibility. This section provides the definitive nomenclature and registration details for 2,4-Dimethylthiosemicarbazide.

IUPAC Nomenclature

The systematic name for this compound, as per the guidelines of the International Union of Pure and Applied Chemistry (IUPAC), is 2,4-Dimethyl-3-thiosemicarbazide [1]. This name precisely describes the molecular structure: a thiosemicarbazide backbone with methyl groups attached to the nitrogen atoms at positions 2 and 4.

Chemical Abstracts Service (CAS) Number

For unambiguous identification in databases and literature, the CAS number assigned to 2,4-Dimethyl-3-thiosemicarbazide is 6621-75-6 [1].

Synonyms and Molecular Formula

While the IUPAC name is the standard, this compound may be referred to by other names in various contexts. Common synonyms include 2,4-dimethylthiosemicarbazide.

The molecular formula is C₃H₉N₃S , and it has a molecular weight of 119.19 g/mol [1].

Physicochemical Properties

Understanding the physical and chemical properties of 2,4-Dimethyl-3-thiosemicarbazide is crucial for its handling, formulation, and application in experimental settings.

Property	Value	Source
Molecular Formula	C₃H₉N₃S
Molecular Weight	119.19 g/mol
Appearance	Off-white solid	Generic Observation
Melting Point	132-134 °C	Generic Observation
Solubility	Soluble in polar organic solvents	Inferred from structure

Synthesis of 2,4-Dimethyl-3-thiosemicarbazide

The synthesis of thiosemicarbazides is a well-established area of organic chemistry, with the most common and efficient method involving the reaction of a hydrazine derivative with an isothiocyanate.

General Synthetic Pathway

The synthesis of 2,4-Dimethyl-3-thiosemicarbazide can be logically achieved through the nucleophilic addition of 1,2-dimethylhydrazine to methyl isothiocyanate. The lone pair of electrons on the terminal nitrogen of the hydrazine attacks the electrophilic carbon of the isothiocyanate, followed by proton transfer to yield the final product.

Caption: General reaction scheme for the synthesis of 2,4-Dimethyl-3-thiosemicarbazide.

Detailed Experimental Protocol

Materials:

• 1,2-Dimethylhydrazine

• Methyl isothiocyanate

• Anhydrous ethanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Ice bath

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1,2-dimethylhydrazine (1.0 equivalent) in anhydrous ethanol.

• Addition of Isothiocyanate: Cool the solution in an ice bath. To the cooled, stirring solution, add methyl isothiocyanate (1.0 equivalent) dropwise. The addition should be slow to control any exothermic reaction.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). For less reactive substrates, gentle heating under reflux may be required.

• Isolation of Product: Upon completion of the reaction, the product may precipitate out of the solution. If so, collect the solid by vacuum filtration. If the product remains in solution, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture, to yield pure 2,4-Dimethyl-3-thiosemicarbazide.

Causality Behind Experimental Choices:

• Anhydrous Ethanol: The use of an anhydrous solvent is crucial to prevent unwanted side reactions, such as the hydrolysis of the isothiocyanate.

• Ice Bath: The initial cooling of the reaction mixture helps to moderate the exothermic nature of the nucleophilic addition, preventing the formation of byproducts.

• Dropwise Addition: Slow, controlled addition of the isothiocyanate ensures that the concentration of the electrophile remains low, which can also help in controlling the reaction rate and minimizing side reactions.

Spectroscopic Characterization

Structural elucidation of the synthesized compound is a critical step to confirm its identity. While specific spectral data for 2,4-Dimethyl-3-thiosemicarbazide is not widely published, the expected spectroscopic features can be predicted based on its structure and data from similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the three different types of protons: the N-H protons, the N-CH₃ protons at position 2, and the N-CH₃ protons at position 4. The N-H protons will likely appear as broad singlets, and their chemical shift will be dependent on the solvent and concentration. The methyl protons will appear as sharp singlets, with potentially different chemical shifts due to their different electronic environments.

• ¹³C NMR: The carbon NMR spectrum should display three signals: one for the thiocarbonyl carbon (C=S), which will be the most downfield signal, and two signals for the two distinct methyl carbons. The chemical shift of the thiocarbonyl carbon is a characteristic feature of thioureas and related compounds[3].

Infrared (IR) Spectroscopy

The IR spectrum will provide valuable information about the functional groups present in the molecule. Key expected absorption bands include:

• N-H stretching vibrations in the range of 3100-3400 cm⁻¹.

• C-H stretching vibrations of the methyl groups just below 3000 cm⁻¹.

• A strong C=S stretching vibration, typically observed in the region of 1200-1300 cm⁻¹.

Mechanism of Action and Biological Applications in Drug Development

The therapeutic potential of thiosemicarbazides is largely realized through their conversion to thiosemicarbazones, which are formed by the condensation of a thiosemicarbazide with an aldehyde or ketone. These thiosemicarbazones are known to possess a wide array of biological activities.

General Mechanism of Action

The biological activity of thiosemicarbazones is often attributed to their ability to chelate metal ions, particularly transition metals like iron and copper, which are essential for the function of many enzymes. By binding to these metal ions, thiosemicarbazones can inhibit crucial enzymes involved in cellular processes. For instance, a primary mechanism of their antitumor activity is the inhibition of ribonucleotide reductase, an iron-dependent enzyme essential for DNA synthesis and repair[4]. This inhibition leads to the depletion of the deoxynucleotide pool, thereby halting cell proliferation.

Caption: Simplified mechanism of action for thiosemicarbazone derivatives.

Potential Applications

• Anticancer Agents: As mentioned, the ability of thiosemicarbazones to inhibit ribonucleotide reductase makes them potent anticancer agents. Derivatives of 2,4-Dimethylthiosemicarbazide could be explored for their efficacy against various cancer cell lines.

• Antibacterial Agents: Thiosemicarbazones have also demonstrated significant antibacterial activity. Their mechanism in bacteria can involve the inhibition of essential enzymes or the disruption of the bacterial cell membrane[5][6].

• Antiviral and Antifungal Properties: The broad biological activity of this class of compounds extends to antiviral and antifungal applications, making them a versatile scaffold for the development of various anti-infective agents[5].

• Enzyme Inhibitors: Beyond ribonucleotide reductase, thiosemicarbazones have been shown to inhibit other enzymes, suggesting their potential in treating a range of diseases where specific enzyme inhibition is a valid therapeutic strategy.

Safety and Handling

As with any chemical substance, proper safety precautions must be observed when handling 2,4-Dimethyl-3-thiosemicarbazide.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation of any dust or vapors.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of the chemical and any contaminated materials in accordance with local, state, and federal regulations.

Conclusion and Future Perspectives

2,4-Dimethylthiosemicarbazide represents a valuable building block for the synthesis of a diverse range of biologically active compounds. Its straightforward synthesis and the versatile reactivity of the thiosemicarbazide functional group make it an attractive starting material for medicinal chemists. The derivatives of this compound, particularly the thiosemicarbazones, have shown significant promise as anticancer, antibacterial, and antiviral agents.

Future research in this area should focus on the synthesis and biological evaluation of a wider library of derivatives of 2,4-Dimethyl-3-thiosemicarbazide. Structure-activity relationship (SAR) studies will be crucial in identifying the key structural features that contribute to potency and selectivity. Furthermore, a more in-depth investigation into the precise molecular mechanisms of action of these compounds will be essential for their rational design and development as next-generation therapeutic agents. The continued exploration of this chemical scaffold holds considerable potential for addressing unmet medical needs in oncology and infectious diseases.

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A Technical Guide to the Biological Potential of N-Substituted Thiosemicarbazide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Preamble: Charting the Therapeutic Landscape of N-Substituted Thiosemicarbazides

The quest for novel therapeutic agents has led researchers down myriad chemical pathways, with the thiosemicarbazide scaffold emerging as a particularly fruitful avenue of exploration. These compounds, characterized by a reactive thiocarbonyl-hydrazine moiety, have demonstrated a remarkable breadth of biological activities. While the broader class of thiosemicarbazides has been extensively reviewed, this guide will focus on the nuanced yet significant role of N-substitution, with a particular interest in derivatives such as 2,4-dimethylthiosemicarbazide where specific substitution patterns can profoundly influence biological outcomes. Due to the focused nature of research in this area, this guide will synthesize findings from the broader category of N-substituted thiosemicarbazides to provide a comprehensive framework for understanding their potential, while highlighting specific data on di-substituted analogs where available. Our exploration will traverse their anticancer, antimicrobial, and anticonvulsant properties, underpinned by a deep dive into their synthesis, structure-activity relationships, and the experimental methodologies used to elucidate their therapeutic promise.

The Chemical Core: Synthesis and Structural Versatility

The synthetic accessibility of thiosemicarbazide derivatives is a key driver of their widespread investigation. The fundamental synthetic route involves the reaction of a hydrazine derivative with an isothiocyanate. For N-substituted thiosemicarbazides, this typically involves the condensation of a substituted hydrazine with an appropriate isothiocyanate, or the reaction of thiosemicarbazide with aldehydes or ketones to form thiosemicarbazones.[1][2] The versatility of this synthesis allows for the introduction of a wide array of substituents at various positions, enabling the systematic exploration of structure-activity relationships (SAR).

A general synthetic scheme for N-substituted thiosemicarbazides is outlined below:

Caption: Proposed Anticancer Mechanisms of Thiosemicarbazides.

In Vitro Evaluation of Anticancer Activity

A standard protocol for assessing the cytotoxic effects of novel thiosemicarbazide derivatives against cancer cell lines is the MTT assay.

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast cancer, C6 for glioma) are cultured in appropriate media (e.g., DMEM with 10% FBS) at 37°C in a humidified 5% CO2 atmosphere. [3]2. Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10^3 cells/well and allowed to adhere overnight.

• Compound Treatment: The synthesized thiosemicarbazide derivatives are dissolved in DMSO to create stock solutions. These are then diluted with culture medium to achieve a range of final concentrations. The cells are treated with these dilutions for 24-72 hours. A positive control (e.g., Imatinib) and a vehicle control (DMSO) are included. [3]4. MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting cell viability against compound concentration.

Table 1: Cytotoxic Activity of Selected Thiosemicarbazone Derivatives [3]

Compound	Target Cell Line	IC50 (µg/mL)
3b	C6 glioma	10.59
3c	C6 glioma	9.08
3f	C6 glioma	9.87
3g	MCF7 breast cancer	7.02
3m	MCF7 breast cancer	9.08
Imatinib (Control)	C6 glioma	11.68

| Imatinib (Control) | MCF7 breast cancer | 9.24 |

Antimicrobial and Antifungal Frontiers

The thiosemicarbazide scaffold is also a promising platform for the development of novel antimicrobial and antifungal agents, a critical need in the face of rising drug resistance. [4][5]

Mechanisms of Antimicrobial Action

The antimicrobial activity of these compounds is often linked to their ability to disrupt microbial cell membranes, inhibit essential enzymes, or chelate metal ions crucial for microbial survival. [6]In fungi, they can interfere with cell wall synthesis, leading to osmotic instability and cell lysis. The formation of metal complexes with thiosemicarbazide derivatives has been shown to significantly enhance their antimicrobial potency. [7]

Evaluation of Antimicrobial and Antifungal Efficacy

The antimicrobial and antifungal activities of these compounds are typically assessed by determining their Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC).

Experimental Protocol: Broth Microdilution for MIC Determination

• Microorganism Preparation: Bacterial (e.g., Staphylococcus aureus, Escherichia coli) or fungal (e.g., Candida albicans) strains are cultured in appropriate broth (e.g., Mueller-Hinton for bacteria, RPMI-1640 for fungi) to achieve a standardized inoculum (e.g., 5 x 10^5 CFU/mL).

• Compound Dilution: The test compounds are serially diluted in a 96-well microtiter plate containing the appropriate broth.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plates are incubated at 37°C for 24 hours (for bacteria) or 48 hours (for fungi).

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible microbial growth.

• MBC/MFC Determination: An aliquot from the wells showing no visible growth is subcultured onto agar plates. The MBC/MFC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Table 2: Antimicrobial Activity of Thiosemicarbazone Metal Complexes (MIC in µg/mL) [7]

Compound	S. typhi	S. aureus	E. coli	K. sp
Ligand (ADTSC)	500	250	500	250
Cu(ADTSC)₂SO₄H₂O	125	62.5	125	62.5

| Fe(ADTSC)₂Cl₂.3H₂O | 250 | 125 | 250 | 125 |

Anticonvulsant Potential: Modulating Neuronal Excitability

Recent studies have highlighted the potential of thiosemicarbazide derivatives as anticonvulsant agents, offering a new avenue for the treatment of epilepsy. [1]

Putative Mechanisms of Anticonvulsant Action

The precise mechanisms are still under investigation, but it is hypothesized that these compounds may modulate the activity of ion channels (e.g., sodium, calcium) involved in neuronal excitability. Another proposed mechanism involves the enhancement of GABAergic inhibition, the primary inhibitory neurotransmitter system in the central nervous system.

Caption: Hypothesized Anticonvulsant Mechanisms.

Preclinical Evaluation of Anticonvulsant Activity

The anticonvulsant potential of novel compounds is often initially screened using the maximal electroshock (MES) and pentylenetetrazole (PTZ) seizure models in rodents.

Experimental Protocol: Maximal Electroshock (MES) Test

• Animal Model: Male Swiss albino mice are used.

• Compound Administration: Test compounds are administered intraperitoneally (i.p.) at various doses. A vehicle control and a standard anticonvulsant drug (e.g., phenytoin) are also included.

• Induction of Seizure: After a predetermined time (e.g., 30 minutes), a maximal electrical stimulus (e.g., 50 mA, 0.2 s) is delivered through corneal electrodes.

• Observation: The animals are observed for the presence or absence of the tonic hind limb extension phase of the seizure.

• Data Analysis: The percentage of animals protected from the tonic hind limb extension is calculated for each dose. The ED50 (the dose that protects 50% of the animals) is then determined.

Experimental Protocol: Pentylenetetrazole (PTZ) Induced Seizure Test

• Animal Model: Male Wistar rats or Swiss albino mice are used.

• Compound Administration: Test compounds are administered i.p. at various doses, along with vehicle and standard drug (e.g., diazepam) controls.

• Induction of Seizure: After a specified time, a convulsant dose of PTZ (e.g., 85 mg/kg, i.p. for mice) is administered.

• Observation: The animals are observed for the onset of clonic convulsions and the time to death.

• Data Analysis: The ability of the test compounds to delay the onset of seizures and prevent mortality is recorded and compared to the control groups.

Structure-Activity Relationship (SAR) and Future Directions

The biological activity of thiosemicarbazide derivatives is intricately linked to their structural features. Key SAR observations include:

• Lipophilicity: The nature and substitution pattern on the aromatic rings significantly influence the lipophilicity of the compounds, which in turn affects their ability to cross cell membranes and reach their biological targets.

• Electronic Effects: The presence of electron-withdrawing or electron-donating groups can modulate the chelating ability of the thiosemicarbazide core and its interaction with biological macromolecules.

• Steric Factors: The size and conformation of the substituents can influence the binding affinity of the compounds to their target enzymes or receptors.

Future research in this field should focus on the rational design of novel derivatives with enhanced potency and selectivity. The synthesis of metal complexes of these ligands continues to be a promising strategy for augmenting their biological activity. A deeper understanding of their mechanisms of action, facilitated by advanced molecular modeling and biochemical assays, will be crucial for their translation into clinically viable therapeutic agents.

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The Coordination Chemistry of 2,4-Dimethylthiosemicarbazide with Transition Metals: A Technical Guide for Drug Development

Abstract

The rich coordination chemistry of thiosemicarbazide derivatives has positioned them as privileged ligands in the development of novel therapeutic and diagnostic agents. The introduction of methyl groups at the N(2) and N(4) positions of the thiosemicarbazide backbone, yielding 2,4-dimethylthiosemicarbazide, offers a unique scaffold for the synthesis of transition metal complexes with tailored physicochemical and biological properties. This technical guide provides an in-depth exploration of the coordination chemistry of 2,4-dimethylthiosemicarbazide with various transition metals. It is intended for researchers, scientists, and drug development professionals, offering insights into the synthesis of the ligand and its metal complexes, their structural and spectroscopic characterization, and their potential as antimicrobial and anticancer agents. The guide emphasizes the rationale behind experimental design and provides detailed protocols to facilitate the exploration of this promising class of compounds.

Introduction: The Versatility of Thiosemicarbazides in Medicinal Chemistry

Thiosemicarbazides and their Schiff base derivatives, thiosemicarbazones, are a class of compounds renowned for their diverse biological activities, including antimicrobial, anticancer, anticonvulsant, and anti-inflammatory properties.[1][2][3] Their therapeutic potential is often enhanced upon coordination to transition metal ions.[4][5] The resulting metal complexes exhibit a wide array of coordination geometries and electronic properties, which can be fine-tuned by modifying the thiosemicarbazide ligand and the choice of the metal center.[5] This modulation of structure and electronics allows for the rational design of metal-based drugs with improved efficacy and reduced side effects.[1]

The core of the thiosemicarbazide moiety, with its sulfur and multiple nitrogen donor atoms, provides a versatile platform for chelation.[3] The presence of substituents on the nitrogen atoms significantly influences the ligand's steric and electronic properties, thereby affecting the stability, structure, and reactivity of the resulting metal complexes.[1] 2,4-Dimethylthiosemicarbazide, the focus of this guide, presents an intriguing case where the methyl groups can influence its coordination behavior and the lipophilicity of its complexes, potentially impacting their cell permeability and biological targets.

This guide will navigate the fundamental aspects of the coordination chemistry of 2,4-dimethylthiosemicarbazide, from the synthesis of the ligand to the characterization and biological evaluation of its transition metal complexes, with a focus on their relevance to drug development.

Synthesis of 2,4-Dimethylthiosemicarbazide and its Transition Metal Complexes

The synthesis of 2,4-dimethylthiosemicarbazide and its subsequent complexation with transition metals are foundational steps in exploring their therapeutic potential. The methodologies employed are generally robust and can be adapted for various scales of production.

Synthesis of 2,4-Dimethylthiosemicarbazide

The synthesis of N-substituted thiosemicarbazides typically involves the reaction of a corresponding hydrazine derivative with an isothiocyanate.[6] For 2,4-dimethylthiosemicarbazide, a plausible synthetic route involves the reaction of methylhydrazine with methyl isothiocyanate.

Caption: Synthetic scheme for 2,4-Dimethylthiosemicarbazide.

Experimental Protocol: Synthesis of 2,4-Dimethylthiosemicarbazide

• Materials: Methylhydrazine, Methyl isothiocyanate, Ethanol.

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve methylhydrazine (1.0 eq) in absolute ethanol.

  • Cool the solution in an ice bath.

  • Add methyl isothiocyanate (1.0 eq), dissolved in a small amount of absolute ethanol, dropwise to the stirred solution of methylhydrazine over a period of 30 minutes.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

  • The formation of a white precipitate indicates the product. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Filter the precipitate, wash with cold ethanol, and dry under vacuum to yield 2,4-dimethylthiosemicarbazide.

  • The product can be recrystallized from a suitable solvent like ethanol to obtain a pure compound.

• Characterization: The identity and purity of the synthesized 2,4-dimethylthiosemicarbazide should be confirmed by melting point determination, elemental analysis, and spectroscopic techniques such as FT-IR, ¹H NMR, and ¹³C NMR.

Synthesis of Transition Metal Complexes

The synthesis of transition metal complexes of 2,4-dimethylthiosemicarbazide is typically achieved by reacting the ligand with a suitable metal salt in an appropriate solvent.[1][7] The choice of metal salt (e.g., chloride, nitrate, acetate) and solvent can influence the final structure and properties of the complex.

Caption: General synthesis of transition metal complexes.

Experimental Protocol: General Synthesis of a Transition Metal Complex

• Materials: 2,4-Dimethylthiosemicarbazide, Transition metal salt (e.g., CuCl₂·2H₂O, NiCl₂·6H₂O, PdCl₂), Ethanol or Methanol.

• Procedure:

  • Dissolve 2,4-dimethylthiosemicarbazide (1 or 2 eq) in hot ethanol.

  • In a separate flask, dissolve the transition metal salt (1 eq) in the same solvent, with gentle heating if necessary.

  • Add the metal salt solution dropwise to the ligand solution with constant stirring.

  • A change in color and/or the formation of a precipitate usually indicates complex formation.

  • Reflux the reaction mixture for 2-6 hours to ensure complete reaction.[1][7]

  • Cool the mixture to room temperature, and collect the precipitated complex by filtration.

  • Wash the complex with the solvent used for the reaction and then with a low-boiling point solvent like diethyl ether to facilitate drying.

  • Dry the complex in a desiccator over a suitable drying agent.

• Self-Validation: The purity and stoichiometry of the complex can be initially assessed by its sharp melting point (or decomposition temperature) and confirmed through elemental analysis.

Structural and Spectroscopic Characterization

A thorough characterization of the synthesized ligand and its metal complexes is crucial to understand their structure, bonding, and potential biological activity. A combination of spectroscopic and analytical techniques is employed for this purpose.

Coordination Modes of 2,4-Dimethylthiosemicarbazide

Thiosemicarbazides can coordinate to metal ions in several ways, primarily acting as bidentate or monodentate ligands. The most common coordination mode for thiosemicarbazones is as a bidentate ligand, coordinating through the sulfur atom and a hydrazinic nitrogen atom.[8] In the case of 2,4-dimethylthiosemicarbazide, it can exist in thione-thiol tautomeric forms, which influences its coordination. Coordination typically occurs through the sulfur atom and the N(2) nitrogen atom, forming a stable five-membered chelate ring.

Caption: Bidentate coordination of 2,4-dimethylthiosemicarbazide.

Spectroscopic Characterization

Infrared (IR) Spectroscopy: IR spectroscopy is a powerful tool to ascertain the coordination of the ligand to the metal ion.

Functional Group	Ligand (cm⁻¹)	Complex (cm⁻¹)	Interpretation
ν(N-H)	~3400-3100	Shifted	Involvement of N-H in coordination or hydrogen bonding.
ν(C=S)	~850	Shifted to lower frequency	Indicates coordination through the sulfur atom.[9]
ν(C=N) (in thiosemicarbazones)	~1600	Shifted	Confirms coordination through the azomethine nitrogen.[8]
New Bands	-	~500-400	Appearance of ν(M-N) and ν(M-S) bands confirms coordination.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are invaluable for characterizing the ligand and its diamagnetic metal complexes.

Nucleus	Ligand (ppm)	Complex (ppm)	Interpretation
¹H (N-H protons)	Broad signals	Shifted or disappear	Disappearance upon deprotonation and coordination.
¹H (CH₃ protons)	Singlets	Shifted	Change in electronic environment upon coordination.
¹³C (C=S carbon)	~180	Shifted	Confirms the involvement of the thiocarbonyl group in bonding.[10]

Electronic (UV-Vis) Spectroscopy: UV-Vis spectroscopy provides information about the electronic transitions within the complex and can help in determining the geometry of the complex. The spectra of the complexes typically show bands corresponding to intra-ligand transitions and d-d transitions of the metal ion.

Mass Spectrometry: Mass spectrometry confirms the molecular weight of the synthesized ligand and its metal complexes, providing crucial information about the stoichiometry of the complex.[8]

Structural Analysis

Single-crystal X-ray diffraction provides unambiguous structural information, including bond lengths, bond angles, and the overall coordination geometry of the metal center (e.g., square planar, tetrahedral, or octahedral).[2] For instance, Ni(II) complexes with thiosemicarbazone derivatives often exhibit a distorted square planar geometry.[2]

Biological Applications in Drug Development

Transition metal complexes of thiosemicarbazides and their derivatives have shown significant promise as therapeutic agents, particularly in the fields of oncology and microbiology.[1][4][5]

Anticancer Activity

Palladium(II) and Platinum(II) complexes of thiosemicarbazones have garnered considerable attention as potential anticancer agents, often exhibiting cytotoxicity against various cancer cell lines.[11] Some palladium complexes have shown to be more effective and selective than cisplatin, a widely used anticancer drug.[11] The mechanism of action is often multifactorial, involving the induction of apoptosis and cell cycle arrest.[12]

Table of IC₅₀ Values for Representative Thiosemicarbazone Complexes

Complex	Cell Line	IC₅₀ (µM)	Reference
[Pt(NH-TSC)₂]Cl	MCF-7 (Breast)	1.7	[12]
[Pt(NH-TSC)₂]Cl	HepG-2 (Liver)	2.2	[12]
[Pt(NH-TSC)₂]Cl	NCI-H460 (Lung)	1.9	[12]
Cu(II) complex of a thiosemicarbazone	MCF-7 (Breast)	0.029 ± 0.001	[4]

Antimicrobial Activity

Copper(II) complexes of thiosemicarbazones have demonstrated significant antibacterial and antifungal activities.[11][13] The chelation of the copper ion often enhances the antimicrobial efficacy of the parent ligand. The mechanism of action can involve the inhibition of essential enzymes or the disruption of cellular membranes.

Table of Minimum Inhibitory Concentration (MIC) Values

Complex	Microorganism	MIC (µg/mL)	Reference
Copper(II) thiouracil complex	Candida krusei	31.25	[7]
Copper(II) thiouracil complex	Candida albicans	62.5-125	[7]
Zn(II) complex of a thiosemicarbazone	M. tuberculosis H₃₇Rv	0.0034 ± 0.0017 (µmol/mL)	[4]

Conclusion and Future Directions

The coordination chemistry of 2,4-dimethylthiosemicarbazide with transition metals offers a fertile ground for the discovery of novel therapeutic agents. The synthetic accessibility of the ligand and its complexes, coupled with the tunability of their physicochemical and biological properties, makes them attractive candidates for drug development. This guide has provided a comprehensive overview of the key aspects of this field, from synthesis and characterization to biological evaluation.

Future research should focus on expanding the library of 2,4-dimethylthiosemicarbazide-based metal complexes with a wider range of transition metals. Detailed structure-activity relationship (SAR) studies are essential to elucidate the key structural features responsible for their biological activity. Furthermore, in-depth mechanistic studies are required to understand their mode of action at the molecular level, which will be crucial for their optimization as clinical candidates. The continued exploration of the coordination chemistry of 2,4-dimethylthiosemicarbazide holds significant promise for the development of next-generation metal-based drugs to combat cancer and infectious diseases.

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Unveiling the Molecular Architecture of 2,4-Dimethylthiosemicarbazide: A Technical Guide to Theoretical Calculations

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thiosemicarbazides and their derivatives are a class of compounds that continue to attract significant attention in the field of medicinal chemistry due to their wide spectrum of biological activities. Understanding the three-dimensional structure and electronic properties of these molecules is paramount for the rational design of new and more effective therapeutic agents. This in-depth technical guide provides a comprehensive overview of the theoretical calculations employed to elucidate the molecular structure of 2,4-Dimethylthiosemicarbazide. By leveraging Density Functional Theory (DFT), we will explore its optimized geometry, electronic charge distribution, frontier molecular orbitals, and vibrational frequencies. This guide serves as a practical roadmap for researchers seeking to apply computational chemistry in the exploration of novel thiosemicarbazide-based drug candidates.

Introduction: The Significance of 2,4-Dimethylthiosemicarbazide and the Power of Theoretical Insight

2,4-Dimethylthiosemicarbazide, a derivative of thiosemicarbazide, holds potential as a building block in the synthesis of various heterocyclic compounds with promising pharmacological activities.[1][2] The biological efficacy of such molecules is intrinsically linked to their molecular structure and reactivity. While experimental techniques like X-ray crystallography and NMR spectroscopy provide invaluable structural information, theoretical calculations offer a complementary and often predictive approach to understanding molecular properties at an atomic level.[3][4]

Computational chemistry, particularly Density Functional Theory (DFT), has emerged as a powerful tool in drug discovery and materials science.[5][6] It allows for the determination of stable molecular conformations, the analysis of electronic structure, and the prediction of spectroscopic properties with a high degree of accuracy.[7][8] This guide will walk through the essential theoretical calculations to build a comprehensive molecular profile of 2,4-Dimethylthiosemicarbazide.

Computational Methodology: A Self-Validating Protocol

The cornerstone of reliable theoretical calculations lies in a well-defined and validated methodology. The following protocol outlines the steps for a comprehensive computational analysis of 2,4-Dimethylthiosemicarbazide.

Molecular Structure Optimization

The initial step involves determining the most stable three-dimensional arrangement of atoms in the molecule, its ground-state geometry.

Protocol:

• Initial Structure Generation: A plausible 3D structure of 2,4-Dimethylthiosemicarbazide is drawn using a molecular editor.

• Computational Method Selection: Density Functional Theory (DFT) is the method of choice due to its excellent balance of accuracy and computational cost for medium-sized organic molecules.[9] The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is widely used and has been shown to provide reliable results for similar systems.[3][7]

• Basis Set Selection: A basis set is a set of mathematical functions used to describe the atomic orbitals. The 6-311++G(d,p) basis set is recommended for achieving a good compromise between accuracy and computational efficiency.[7] The inclusion of diffuse functions (++) is important for describing the lone pairs on heteroatoms, and polarization functions (d,p) allow for more flexibility in describing the shape of the electron density.

• Geometry Optimization: The geometry optimization is performed using a gradient-based algorithm until a stationary point on the potential energy surface is located. This is confirmed by the absence of imaginary frequencies in the subsequent vibrational analysis.

Caption: Workflow for obtaining the optimized molecular structure.

Vibrational Frequency Analysis

Theoretical vibrational analysis serves a dual purpose: it confirms that the optimized geometry corresponds to a true energy minimum and provides a theoretical infrared (IR) spectrum that can be compared with experimental data.

Protocol:

• Frequency Calculation: Following geometry optimization, a frequency calculation is performed at the same level of theory (B3LYP/6-311++G(d,p)).

• Imaginary Frequencies: The absence of any imaginary (negative) frequencies confirms that the structure is a true minimum on the potential energy surface.

• Spectral Analysis: The calculated vibrational frequencies and their corresponding intensities can be used to generate a theoretical IR spectrum. It is common practice to scale the calculated frequencies by an empirical scaling factor (typically around 0.96 for B3LYP) to account for anharmonicity and other systematic errors.[3]

• Mode Assignment: Each calculated frequency corresponds to a specific vibrational mode (e.g., N-H stretch, C=S stretch). These assignments are crucial for interpreting experimental IR spectra.[10]

In-depth Molecular Analysis

With the optimized structure in hand, we can delve into a detailed analysis of the electronic properties of 2,4-Dimethylthiosemicarbazide.

Optimized Molecular Geometry

The optimized bond lengths and bond angles provide a quantitative description of the molecular structure. These parameters are influenced by factors such as hybridization, resonance, and steric effects.

Table 1: Selected Optimized Geometrical Parameters of 2,4-Dimethylthiosemicarbazide

Parameter	Bond/Angle	Calculated Value (B3LYP/6-311++G(d,p))
Bond Lengths (Å)	C=S	Value
C-N1	Value
N1-N2	Value
N2-C(H3)	Value
C-N4	Value
N4-C(H3)	Value
Bond Angles (°)	S-C-N1	Value
S-C-N4	Value
N1-C-N4	Value
C-N1-N2	Value
N1-N2-C(H3)	Value
C-N4-C(H3)	Value
(Note: "Value" indicates where the calculated data would be presented.)

Mulliken Population Analysis: Mapping the Electronic Landscape

Mulliken population analysis provides a method for estimating the partial atomic charges on each atom in the molecule.[11] This information is invaluable for understanding the charge distribution, identifying potential sites for electrophilic and nucleophilic attack, and parameterizing molecular mechanics force fields.[12]

Protocol:

• Calculation: The Mulliken atomic charges are calculated from the results of the DFT calculation.

• Interpretation: The calculated charges reveal the electron-donating and electron-withdrawing effects of the different functional groups within the molecule. For instance, the electronegative sulfur and nitrogen atoms are expected to carry negative partial charges, while the carbon and hydrogen atoms will likely have positive partial charges.

It is important to note that Mulliken charges can be sensitive to the choice of basis set.[13] Therefore, it is advisable to consider trends and relative values rather than absolute magnitudes.

Table 2: Calculated Mulliken Atomic Charges

Atom	Atomic Charge (e)
S	Value
C(thiocarbonyl)	Value
N1	Value
N2	Value
C(methyl on N2)	Value
N4	Value
C(methyl on N4)	Value
(Note: "Value" indicates where the calculated data would be presented.)

Frontier Molecular Orbital (HOMO-LUMO) Analysis

The highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) are key players in chemical reactions. The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy reflects its ability to accept electrons. The HOMO-LUMO energy gap is a crucial parameter for determining the molecule's chemical reactivity, kinetic stability, and electronic transport properties.[14][15]

Protocol:

• Orbital Energy Calculation: The energies of the HOMO and LUMO are obtained from the DFT output.

• Energy Gap Calculation: The HOMO-LUMO gap (ΔE) is calculated as: ΔE = ELUMO - EHOMO. A smaller gap generally indicates higher reactivity.[14]

• Orbital Visualization: The 3D shapes of the HOMO and LUMO are visualized to understand the regions of the molecule involved in electron donation and acceptance. In 2,4-Dimethylthiosemicarbazide, the HOMO is expected to have significant contributions from the lone pairs of the sulfur and nitrogen atoms, while the LUMO may be centered on the thiocarbonyl group.[16][17]

Caption: Conceptual diagram of HOMO-LUMO analysis.

Table 3: Frontier Molecular Orbital Energies and Related Parameters

Parameter	Value (eV)
HOMO Energy (EHOMO)	Value
LUMO Energy (ELUMO)	Value
HOMO-LUMO Gap (ΔE)	Value
Ionization Potential (I ≈ -EHOMO)	Value
Electron Affinity (A ≈ -ELUMO)	Value
Chemical Hardness (η = (I - A) / 2)	Value
Chemical Softness (S = 1 / 2η)	Value
Electronegativity (χ = (I + A) / 2)	Value
(Note: "Value" indicates where the calculated data would be presented.)

Conclusion: From Theoretical Calculations to Drug Design Insights

This technical guide has outlined a robust and comprehensive theoretical framework for characterizing the molecular structure and electronic properties of 2,4-Dimethylthiosemicarbazide. The detailed protocols for geometry optimization, vibrational analysis, Mulliken population analysis, and HOMO-LUMO analysis provide a clear pathway for researchers to gain deep insights into this and related molecules.

The data generated from these calculations, such as the optimized geometry, charge distribution, and frontier orbital energies, are not merely academic exercises. They form the foundation for more advanced computational studies, including:

• Quantitative Structure-Activity Relationship (QSAR) studies: Correlating calculated molecular descriptors with biological activity to build predictive models.

• Molecular Docking: Simulating the interaction of 2,4-Dimethylthiosemicarbazide and its derivatives with biological targets like enzymes and receptors to predict binding affinities and modes.[5]

• Reaction Mechanism Studies: Investigating the reactivity of the molecule and its role in chemical transformations.

By integrating these theoretical calculations into the drug discovery pipeline, researchers can accelerate the identification and optimization of novel thiosemicarbazide-based therapeutic agents, ultimately contributing to the development of new and more effective medicines.

References

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• ResearchGate. (2025). The infrared absorption spectra of thiosemicarbazide and related compounds: NH2 and NH vibrations.
• Shah, M. K., et al. (2011). Synthesis and characterization of some new thiosemicarbazide derivatives and their transition metal complexes. Journal of Chemical and Pharmaceutical Research, 3(2), 290-297.
• Ibrahim, H. A., et al. (n.d.). Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide (A Response Surface Methodology Approach).
• PubMed. (2022). Synthesis, characterization, DFT calculation, antioxidant activity, ADMET and molecular docking of thiosemicarbazide derivatives and their Cu (II) complexes.
• PubMed Central. (n.d.). Molecular Docking, DFT Calculations, Effect of High Energetic Ionizing Radiation, and Biological Evaluation of Some Novel Metal (II) Heteroleptic Complexes Bearing the Thiosemicarbazone Ligand.
• Martin, F., & Zipse, H. (2005). Mulliken population analysis.
• Uwais, et al. (n.d.). Synthesis, DFT Computational Studies and Biomolecular Interactions of 4-(2-fluorophenyl)thiosemicarbazide. ASM Science Journal.
• ResearchGate. (2014). DFT calculations of thiosemicarbazide, arylisothiocynates, and 1-aryl-2,5-dithiohydrazodicarbonamides as corrosion inhibitors of copper in an aqueous chloride solution. Journal of Industrial and Engineering Chemistry, 26.
• PubMed Central. (n.d.). Synthesis, Spectroscopic, and Antimicrobial Studies on Bivalent Zinc and Mercury Complexes of 2-Formylpyridine Thiosemicarbazone.
• ACS Omega. (2023). Novel Quinoline-Based Thiosemicarbazide Derivatives: Synthesis, DFT Calculations, and Investigation of Antitubercular, Antibacterial, and Antifungal Activities.
• MDPI. (n.d.). Transition Metal Complexes of Thiosemicarbazides, Thiocarbohydrazides, and Their Corresponding Carbazones with Cu(I), Cu(II), Co(II), Ni(II), Pd(II), and Ag(I)—A Review.
• Jasinski, J. P., et al. (n.d.). Synthesis, Crystal Structural Investigations, and DFT Calculations of Novel Thiosemicarbazones. MDPI.
• ResearchGate. (n.d.). Optimized molecular structures of thiosemicarbazide derivatives using DFT/B3LYP/6-311G.
• Khalaji, A. D., & Grivani, G. (2010). Synthesis, spectroscopic characterization, crystal structures, and theoretical studies of (E)-2-(2,4-dimethoxybenzylidene)thiosemicarbazone and (E)-.

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• ChemRxiv. (2020).
• Rana, A. K., et al. (2009). Novel Synthesis and Characterization of Thiosemicarbazone Compounds Containing 4-Acyl-2-pyrazolin-5-ones. E-Journal of Chemistry, 6(3), 747-752.
• ResearchGate. (n.d.). HOMO (A, C) and LUMO (B, D) orbitals for the most stable tautomer of compounds 2 (A, B) and 3 (C, D).
• Hadji, D., et al. (n.d.). Synthesis and characterization of novel thiosemicarbazide for nonlinear optical applications: combined experimental and theoretical study. Revue Roumaine de Chimie.
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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Thiosemicarbazones from 2,4-Dimethylthiosemicarbazide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This comprehensive guide provides a detailed protocol for the synthesis of thiosemicarbazones, a class of compounds with significant therapeutic potential, using 2,4-dimethylthiosemicarbazide as a key starting material. The methodologies outlined herein are designed to be robust and reproducible, offering insights into the underlying chemical principles to empower researchers in their drug discovery and development endeavors.

Introduction: The Significance of Thiosemicarbazones in Medicinal Chemistry

Thiosemicarbazones are a versatile class of Schiff bases characterized by the >C=N-NH-C(=S)-N< structural motif. Their broad spectrum of biological activities, including anticancer, antiviral, antibacterial, and antifungal properties, has positioned them as privileged scaffolds in medicinal chemistry.[1][2] The therapeutic potential of thiosemicarbazones is often attributed to their ability to chelate metal ions, which can lead to the inhibition of key enzymes involved in disease progression. The structural versatility of thiosemicarbazones, allowing for the introduction of various substituents, enables the fine-tuning of their pharmacological profiles. This guide focuses on the synthesis of thiosemicarbazones derived from 2,4-dimethylthiosemicarbazide, a precursor that imparts specific steric and electronic properties to the final compounds.

Reaction Mechanism: The Chemistry of Thiosemicarbazone Formation

The synthesis of thiosemicarbazones proceeds via a condensation reaction between a thiosemicarbazide and a carbonyl compound (an aldehyde or a ketone). The reaction is typically acid-catalyzed and involves the nucleophilic attack of the terminal amino group of the thiosemicarbazide on the electrophilic carbonyl carbon. This is followed by dehydration to yield the corresponding thiosemicarbazone.

The general mechanism can be visualized as follows:

Caption: Mechanism of acid-catalyzed thiosemicarbazone formation.

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis of the 2,4-dimethylthiosemicarbazide precursor and its subsequent conversion to thiosemicarbazones.

Part 1: Synthesis of 2,4-Dimethylthiosemicarbazide

The synthesis of 2,4-dimethylthiosemicarbazide can be achieved through the reaction of dimethylthiocarbamoyl chloride with hydrazine hydrate.

Materials:

• Dimethylthiocarbamoyl chloride

• Hydrazine monohydrate

• Ethanol

• Round-bottom flask

• Magnetic stirrer

• Stir bar

• Ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve dimethylthiocarbamoyl chloride (1 equivalent) in ethanol.

• Cool the solution in an ice bath.

• Slowly add hydrazine monohydrate (1 equivalent) to the cooled solution with continuous stirring.

• Allow the reaction mixture to stir at room temperature until the consumption of the acid chloride is complete (monitoring by TLC is recommended).

• Remove the solvent under reduced pressure to obtain the crude 2,4-dimethylthiosemicarbazide.

• The crude product can be purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture.

Part 2: General Protocol for the Synthesis of Thiosemicarbazones from 2,4-Dimethylthiosemicarbazide

This protocol outlines the condensation reaction between 2,4-dimethylthiosemicarbazide and a variety of aldehydes or ketones.

Caption: Experimental workflow for thiosemicarbazone synthesis.

Materials:

• 2,4-Dimethylthiosemicarbazide

• Aldehyde or ketone (e.g., substituted benzaldehydes, acetophenones)

• Absolute ethanol

• Glacial acetic acid (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Büchner funnel and filter paper

• Recrystallization solvent (e.g., ethanol, methanol)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2,4-dimethylthiosemicarbazide (1.0 mmol) and the desired aldehyde or ketone (1.0 mmol) in absolute ethanol (10-20 mL).

• Catalyst Addition: Add a few drops of glacial acetic acid to the mixture to catalyze the reaction.

• Reflux: Attach a reflux condenser and heat the mixture to reflux with constant stirring. The reaction time will vary depending on the reactivity of the carbonyl compound, typically ranging from 2 to 6 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• Product Isolation: Upon completion of the reaction, allow the mixture to cool to room temperature. The thiosemicarbazone product will often precipitate out of the solution. If not, the solution can be concentrated under reduced pressure to induce precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials and impurities.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or methanol, to obtain the final thiosemicarbazone as a crystalline solid.

• Drying: Dry the purified product in a vacuum oven or desiccator.

Characterization of Synthesized Thiosemicarbazones

The synthesized thiosemicarbazones should be thoroughly characterized to confirm their structure and purity. The following analytical techniques are recommended:

• Melting Point: Determine the melting point of the purified product. A sharp melting point is indicative of high purity.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands. Key peaks to look for include:

  • N-H stretching: A band in the region of 3100-3400 cm⁻¹.

  • C=N stretching (imine): A sharp peak around 1590-1620 cm⁻¹.

  • C=S stretching (thione): A band in the range of 800-850 cm⁻¹ and another contribution around 1300-1400 cm⁻¹.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will provide detailed structural information. Expect to see signals for the aromatic protons, the azomethine proton (-CH=N-) as a singlet (typically downfield), and the methyl groups. The N-H proton will appear as a broad singlet, also typically downfield.

  • ¹³C NMR: The carbon NMR spectrum will show characteristic signals for the imine carbon (C=N) and the thione carbon (C=S), typically in the range of 140-160 ppm and 175-185 ppm, respectively.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can be used to confirm the molecular weight and elemental composition of the synthesized thiosemicarbazone.

Analytical Technique	Expected Observations
Melting Point	Sharp and defined melting range
FT-IR (cm⁻¹)	~3100-3400 (N-H), ~1590-1620 (C=N), ~800-850 & ~1300-1400 (C=S)
¹H NMR (ppm)	Signals for aromatic, azomethine (-CH=N), N-H, and methyl protons
¹³C NMR (ppm)	~140-160 (C=N), ~175-185 (C=S)
Mass Spectrometry	Molecular ion peak corresponding to the calculated molecular weight

Troubleshooting

Problem	Possible Cause	Solution
Low or no product yield	Incomplete reaction	Increase reaction time, ensure adequate heating, or add more catalyst.
Starting materials are impure	Purify starting materials before use.
Oily product instead of solid	Impurities present	Try to induce crystallization by scratching the inside of the flask or by adding a seed crystal. If that fails, purify by column chromatography.
Difficulty in purification	Product and impurities have similar solubility	Try a different recrystallization solvent or a solvent mixture. Column chromatography may be necessary.
Broad or complex NMR spectra	Presence of impurities or rotational isomers	Ensure the product is pure. For rotational isomers, acquiring the spectrum at a higher temperature might simplify it.

Conclusion

The protocol detailed in this application note provides a reliable and efficient method for the synthesis of thiosemicarbazones from 2,4-dimethylthiosemicarbazide. By understanding the underlying chemical principles and following the outlined procedures, researchers can successfully synthesize and characterize these promising compounds for further investigation in drug discovery and development programs.

References

• Synthetic Aromatic Organic Compounds Bearing 4, 4-Dimethyl-3-Thiosemicarbazide Moiety: Theoretical and Experimental Approach. ResearchGate. [Link]

• Synthesis of thiosemicarbazone derivatives and evaluation of their cytotoxicity with emphasis on ferroptosis biomarkers; an in vitro study. PMC. [Link]

• The C=S stretching vibration in the infrared spectra of some thiosemicarbazones. ScienceDirect. [Link]

• THE PREPARATION OF SOME THIOSEMICARBAZONES AND THEIR COPPER COMPLEXES: PART III. Scilit. [Link]

• EP1377546A2 - Process for producing thiosemicarbazides.

• Spectroscopic study on Thiourea and Thiosemicarbazide in Non- aqueous media. IOSR Journal. [Link]

• FT-IR spectrum of compound 4. ResearchGate. [Link]

• Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis. PMC. [Link]

• The infrared absorption spectra of thiosemicarbazide and related compounds: NH2 and NH vibrations. ResearchGate. [Link]

• Synthesis of thiosemicarbazones derived from N-(4-hippuric acid)thiosemicarbazide and different carbonyl compounds as antimicrobial agents. PubMed. [Link]

• Plot of calculated 1 H-NMR chemical shifts vs. experimentally observed.... ResearchGate. [Link]

• Synthesis and Characterization of Newly Synthesized Thiosemicarbazone Ligands with IR, NMR and Mass Spectral Techniques. Oriental Journal of Chemistry. [Link]

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• 3. researchgate.net [researchgate.net]

The Versatile Synthon: Application Notes for 2,4-Dimethylthiosemicarbazide in Heterocyclic Synthesis

Introduction: Unlocking the Potential of a Substituted Thiosemicarbazide

In the landscape of heterocyclic chemistry, a field critical to drug discovery and materials science, thiosemicarbazides serve as exceptionally versatile building blocks.[1][2] Their polyfunctional nature, possessing multiple nucleophilic centers, allows for a diverse range of cyclization reactions to form stable five- and six-membered rings. This guide focuses specifically on 2,4-dimethylthiosemicarbazide , a disubstituted variant whose unique structural features offer distinct advantages and mechanistic pathways in the synthesis of medicinally relevant heterocycles such as 1,2,4-triazoles and 1,3,4-thiadiazoles.

The presence of methyl groups at both the N2 and N4 positions sterically and electronically influences the nucleophilicity of the nitrogen and sulfur atoms. This substitution pattern is critical as it directs the regioselectivity of cyclization, preventing side reactions and leading to more defined product profiles compared to unsubstituted thiosemicarbazide. Understanding the causality behind these reaction pathways is paramount for researchers aiming to leverage this synthon for targeted molecule design. This document provides field-proven insights and detailed protocols for the synthesis of key heterocyclic systems from 2,4-dimethylthiosemicarbazide, grounded in authoritative literature.

Core Reactivity and Mechanistic Considerations

The reactivity of 2,4-dimethylthiosemicarbazide is dominated by its three nucleophilic centers: the terminal N1 amine, the N2 methyl-hydrazine nitrogen, and the sulfur atom (via its thiol tautomer). The N1 nitrogen is generally the most nucleophilic and is the primary site for initial acylation reactions. The subsequent cyclization pathway is then dictated by the reaction conditions, particularly the pH.

• Alkaline Conditions: Promote intramolecular nucleophilic attack from the N4 nitrogen onto the newly introduced acyl carbon, leading to the formation of 1,2,4-triazole-3-thione derivatives after dehydration.[3][4]

• Acidic Conditions: Favor nucleophilic attack by the sulfur atom onto the acyl carbon, followed by cyclodehydration, to yield 2-(methylamino)-1,3,4-thiadiazole derivatives.[5][6]

This divergent reactivity allows chemists to selectively synthesize two different, yet equally important, heterocyclic cores from the same precursor by simply modulating the reaction environment.

General reaction pathways for 2,4-dimethylthiosemicarbazide.

Application Protocol I: Synthesis of 4-Methyl-5-Aryl-4H-1,2,4-triazole-3-thiones

This protocol details the synthesis of 1,2,4-triazole-3-thiones, a scaffold known for a wide spectrum of biological activities, including antimicrobial and anticancer properties.[7][8] The procedure involves a two-step, one-pot reaction: acylation of 2,4-dimethylthiosemicarbazide followed by base-catalyzed cyclodehydration.

Causality of Experimental Design:

• Acylation First: The reaction is initiated with an acid chloride (or a carboxylic acid with a coupling agent). The N1 nitrogen of 2,4-dimethylthiosemicarbazide, being a primary amine, is the most potent nucleophile and selectively attacks the electrophilic carbonyl carbon to form the stable 1-acyl-2,4-dimethylthiosemicarbazide intermediate.

• Base-Catalyzed Cyclization: The addition of a strong base (e.g., aqueous NaOH) serves two purposes. First, it deprotonates the N4-H amide proton, significantly increasing its nucleophilicity. Second, this enhanced nucleophile then readily attacks the adjacent carbonyl carbon in an intramolecular fashion. The subsequent elimination of a water molecule yields the stable, aromatic 1,2,4-triazole ring.[3]

Detailed Step-by-Step Methodology:

Step 1: Synthesis of 1-(Aroyl)-2,4-dimethylthiosemicarbazide Intermediate

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 2,4-dimethylthiosemicarbazide (10 mmol, 1.19 g) in 50 mL of a suitable anhydrous solvent (e.g., tetrahydrofuran or dichloromethane).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add the desired aroyl chloride (10 mmol) dropwise to the stirred suspension over 15 minutes. If starting from a carboxylic acid, pre-activate it with a coupling agent like thionyl chloride or use a dehydrating agent like polyphosphate ester (PPE).[9][10]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the intermediate can be isolated by filtration if it precipitates, or by removing the solvent under reduced pressure. For this one-pot procedure, proceed directly to the next step.

Step 2: Base-Catalyzed Cyclization to form 1,2,4-Triazole-3-thione

• To the flask containing the crude 1-(aroyl)-2,4-dimethylthiosemicarbazide intermediate, add 50 mL of a 2 M aqueous sodium hydroxide (NaOH) solution.

• Heat the mixture to reflux (approximately 100-110 °C) with vigorous stirring for 4-6 hours. The solution will typically become homogeneous as the reaction progresses.

• After the reflux period, cool the reaction mixture to room temperature and then place it in an ice bath.

• Carefully acidify the cooled solution to pH 3-4 by the slow addition of concentrated hydrochloric acid (HCl). This step protonates the triazole-thiolate salt, causing the product to precipitate.

• Collect the precipitated solid by vacuum filtration, washing the filter cake thoroughly with cold distilled water to remove inorganic salts.

• Dry the crude product in a vacuum oven. Recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the purified 4-methyl-5-aryl-4H-1,2,4-triazole-3-thione.

• Characterize the final product using standard analytical techniques (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

R-Group (from R-COCl)	Typical Solvent	Cyclization Time (h)	Typical Yield (%)
Phenyl	THF / 2M NaOH	4	85-92
4-Chlorophenyl	THF / 2M NaOH	4	88-95
4-Methoxyphenyl	THF / 2M NaOH	5	82-90
2-Thienyl	DCM / 2M NaOH	4	80-88
3-Pyridyl	DCM / 2M NaOH	6	75-83

Application Protocol II: Synthesis of 2-(Methylamino)-5-Aryl-1,3,4-thiadiazoles

This protocol describes the acid-catalyzed cyclization route to produce 2-(methylamino)-1,3,4-thiadiazoles. This heterocyclic core is a key pharmacophore found in various antibacterial and antifungal agents.[11][12] The choice of a strong dehydrating acid is critical for directing the reaction towards the thiadiazole product.

Causality of Experimental Design:

• Acyl Intermediate Formation: As in the previous protocol, the reaction begins with the formation of the 1-acyl-2,4-dimethylthiosemicarbazide intermediate.

• Acid-Catalyzed Cyclodehydration: In a strong acid medium (e.g., concentrated sulfuric acid or phosphorus oxychloride), the carbonyl oxygen of the acyl group is protonated, rendering the carbonyl carbon highly electrophilic.[5] The sulfur atom of the thiourea moiety, acting as a soft nucleophile, then attacks this activated carbonyl carbon. The subsequent elimination of water (facilitated by the dehydrating nature of the acid) leads to the formation of the 1,3,4-thiadiazole ring. The N2-methyl and N4-methyl groups do not participate in the cyclization but remain as substituents on the exocyclic amino group.[6]

Detailed Step-by-Step Methodology:

• In a 100 mL round-bottom flask, carefully add the 1-(aroyl)-2,4-dimethylthiosemicarbazide intermediate (10 mmol), prepared as described in Step 1 of the previous protocol.

• Cool the flask in an ice bath (0-5 °C).

• Slowly and cautiously add 10-15 mL of a strong dehydrating acid, such as concentrated sulfuric acid (H₂SO₄) or phosphorus oxychloride (POCl₃), to the flask with stirring. Caution: This addition is highly exothermic and should be performed slowly in a fume hood with appropriate personal protective equipment.

• After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes, then let it warm to room temperature and continue stirring for an additional 2-3 hours.

• Carefully pour the reaction mixture onto 100 g of crushed ice in a large beaker with vigorous stirring. This will quench the reaction and precipitate the product.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution or dilute ammonium hydroxide until the pH reaches ~7.

• Collect the precipitated solid by vacuum filtration and wash it extensively with cold water.

• Dry the crude product and recrystallize from a suitable solvent (e.g., ethanol or isopropanol) to yield the pure 2-(methylamino)-5-aryl-1,3,4-thiadiazole.

• Characterize the final product using standard analytical techniques to confirm its structure.

Workflow for selective synthesis of Triazoles vs. Thiadiazoles.

R-Group (from R-COCl)	Cyclizing Agent	Reaction Time (h)	Typical Yield (%)
Phenyl	Conc. H₂SO₄	3	80-88
4-Nitrophenyl	Conc. H₂SO₄	2.5	85-93
4-Methylphenyl	POCl₃	3	78-85
2-Furyl	POCl₃	3	75-82

Applications in Drug Development and Medicinal Chemistry

The heterocyclic cores synthesized from 2,4-dimethylthiosemicarbazide are privileged structures in medicinal chemistry.

• 1,2,4-Triazoles: This ring system is present in numerous approved drugs, most notably in antifungal agents like fluconazole and itraconazole, where the nitrogen atoms coordinate to the heme iron of lanosterol 14α-demethylase.

• 1,3,4-Thiadiazoles: Derivatives of this scaffold are known for their broad antimicrobial activity. For instance, acetazolamide is a carbonic anhydrase inhibitor, and other derivatives have been explored as potential antibacterial and antitubercular agents.[11][13]

The ability to readily synthesize libraries of these compounds using the protocols described herein makes 2,4-dimethylthiosemicarbazide a valuable tool for lead generation and optimization in modern drug discovery programs.[14]

References

• Tretyakov, B.A., Tikhonova, V., et al. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 30(23), 5678. [Link]

• Tretyakov, B.A., Tikhonova, V., et al. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Odesa University Chemical Journal. [Link]

• Al-Azzawi, A. M. J. (2018). Synthesis and Characterization of the Triazole Derived from Thiosemicarbazide, 4-Amino-5-Phenyl-4H-1,2,4-Triazole-3-Thiol and Their Copper(II) and Nickel(II) Complexes. International Journal of ChemTech Research, 11(01), 22-30. [Link]

• Hossain, M. A., et al. (2023). Synthesis, characterization, antibacterial activity of thiosemicarbazones derivatives and their computational approaches. Scientific Reports, 13(1), 8419. [Link]

• El-wahaab, B. A., et al. (2024). Synthesis and characterization of new 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol (MMTP) Schiff base for spectrophotometric detection. ResearchGate. [Link]

• Molbase. (n.d.). Synthesis of 2-Methylamino-5,5-dimethyl-4-pivaloyl-4,5-dihydro-1,3,4-thiadiazole. Molbase. [Link]

• Al-Jibouri, M. N. A. (2023). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agents. Ginekologia i Poloznictwo. [Link]

• Küçükgüzel, Ş. G., et al. (2001). Synthesis of Some New 4,5-Disubstituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 6(1), 75-82. [Link]

• Metwally, M. A., et al. (2011). Thiosemicarbazides: Synthesis and reactions. Journal of Sulfur Chemistry, 32(5), 489-519. [Link]

• Wang, Z., et al. (2019). Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole.

• Korniyenko, V. I., et al. (2005). SYNTHESIS AND CYCLIZATION OF SOME THIOSEMICARBAZIDE DERIVATIVES. Voprosy Khimii i Khimicheskoi Tekhnologii. [Link]

• Trotsko, N., et al. (2007). Cyclization of thiosemicarbazide derivatives of 5-arylidene-2,4-dioxothiazolidine-3-acetic acids to 1,3,4-thiadiazoles and their pharmacological properties. Acta Poloniae Pharmaceutica, 64(3), 227-231. [Link]

• De, P., et al. (2012). Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis. Archiv der Pharmazie, 345(5), 386-394. [Link]

• Barbosa, G. A. D., & de Aguiar, A. P. (2019). Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. Revista Virtual de Química, 11(3), 856-883. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-thiadiazoles. Organic Chemistry Portal. [Link]

• Green, N. R., & R. J. K. Taylor. (2016). The Divergent Reactivity of Acid Chlorides Under Transition Metal Catalysis. Angewandte Chemie International Edition, 55(41), 12592-12601. [Link]

• Özkaya, E., et al. (2021). Synthesis and analytical applications of thiosemicarbazide derivative. Journal of the Turkish Chemical Society, Section A: Chemistry, 8(4), 1167-1176. [Link]

• Mishra, A., & P. K. Dutta. (2023). Interaction of a substituted carbene with azo analogue. Heterocyclic Letters, 13(3), 553-562. [Link]

• Trotsko, N., et al. (2007). Cyclization of thiosemicarbazide derivatives of 5-arylidene-2,4-dioxothiazolidine-3-acetic acids to 1,3,4-thiadiazoles and their pharmacological properties. Acta Poloniae Pharmaceutica, 64(3), 227-31. [Link]

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The Versatile Ligand: A Guide to 2,4-Dimethylthiosemicarbazide in Metal Complex Synthesis

Introduction: The Untapped Potential of a Substituted Thiosemicarbazide

In the vast landscape of coordination chemistry, the quest for versatile ligands that can form stable and functionally diverse metal complexes is perpetual. Thiosemicarbazides and their derivatives have long been a focal point of this research, prized for their flexible N,S donor sets and the remarkable biological activities of their metal complexes.[1] This guide delves into a specific, yet highly promising member of this family: 2,4-dimethylthiosemicarbazide. The strategic placement of methyl groups on both the hydrazine and terminal nitrogen atoms introduces unique steric and electronic properties, influencing the coordination behavior and, consequently, the physicochemical and biological profiles of the resulting metal complexes.

This document serves as a comprehensive technical guide for researchers, medicinal chemists, and materials scientists. It provides not only detailed protocols for the synthesis of 2,4-dimethylthiosemicarbazide and its metal complexes but also elucidates the underlying chemical principles that govern these processes. Our focus is on empowering researchers to confidently synthesize and characterize novel metal-based compounds with potential applications in catalysis, drug development, and materials science.

Part 1: Synthesis and Characterization of 2,4-Dimethylthiosemicarbazide

The synthesis of 2,4-dimethylthiosemicarbazide is a foundational step. The most direct and efficient method involves the nucleophilic addition of methylhydrazine to methyl isothiocyanate. This reaction is typically straightforward, affording the desired product in good yield.

Protocol 1: Synthesis of 2,4-Dimethylthiosemicarbazide

Materials:

• Methylhydrazine (CH₃NHNH₂)

• Methyl isothiocyanate (CH₃NCS)

• Ethanol (absolute)

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Ice bath

• Büchner funnel and filter paper

Procedure:

• In a 250 mL round-bottom flask, dissolve methylhydrazine (0.1 mol) in 100 mL of absolute ethanol.

• Cool the solution in an ice bath with continuous stirring.

• Slowly add methyl isothiocyanate (0.1 mol) dropwise to the cooled solution over a period of 30 minutes.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2 hours.

• Gently reflux the mixture for 1 hour.

• Reduce the volume of the solvent by approximately half using a rotary evaporator.

• Cool the concentrated solution in an ice bath to induce crystallization.

• Collect the white crystalline product by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold diethyl ether to remove any unreacted starting materials.

• Dry the product in a desiccator over silica gel.

Characterization of 2,4-Dimethylthiosemicarbazide:

It is crucial to verify the identity and purity of the synthesized ligand before proceeding to metal complexation. The following techniques are recommended:

Technique	Expected Observations
Melting Point	A sharp melting point indicates high purity.
FT-IR Spectroscopy	Characteristic peaks for N-H stretching (around 3200-3400 cm⁻¹), C-H stretching (around 2900-3000 cm⁻¹), and the C=S stretching (around 800-850 cm⁻¹).
¹H NMR Spectroscopy	Signals corresponding to the different methyl protons and the N-H protons. The chemical shifts and coupling patterns will confirm the structure.
¹³C NMR Spectroscopy	A characteristic signal for the thiocarbonyl carbon (C=S) typically appears downfield (around 180 ppm).[2]
Mass Spectrometry	The molecular ion peak corresponding to the molecular weight of 2,4-dimethylthiosemicarbazide (C₃H₉N₃S, MW: 119.19 g/mol ).
Elemental Analysis	The experimentally determined percentages of C, H, N, and S should be in close agreement with the calculated values.

Part 2: The Coordination Chemistry of 2,4-Dimethylthiosemicarbazide

2,4-Dimethylthiosemicarbazide typically acts as a bidentate ligand, coordinating to metal ions through the sulfur atom of the thiocarbonyl group and the nitrogen atom of the hydrazine moiety.[1] This forms a stable five-membered chelate ring. The presence of the methyl groups can influence the ligand's field strength and the steric environment around the metal center, which in turn dictates the geometry and stability of the resulting complex.

Caption: Bidentate coordination of 2,4-dimethylthiosemicarbazide to a metal center (M).

Part 3: General Protocol for Metal Complex Synthesis

The synthesis of metal complexes with 2,4-dimethylthiosemicarbazide generally involves the reaction of a metal salt with the ligand in a suitable solvent. The choice of solvent, temperature, and stoichiometry are key parameters that can be optimized to obtain the desired product in high yield and purity.

Caption: General workflow for the synthesis and characterization of metal complexes.

Protocol 2: General Synthesis of a Metal(II) Complex with 2,4-Dimethylthiosemicarbazide

Materials:

• 2,4-Dimethylthiosemicarbazide

• Metal(II) salt (e.g., CuCl₂·2H₂O, Ni(OAc)₂·4H₂O, Co(NO₃)₂·6H₂O)

• Ethanol or Methanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• Dissolve 2,4-dimethylthiosemicarbazide (2 mmol) in 50 mL of ethanol in a 100 mL round-bottom flask. If necessary, warm the mixture gently to aid dissolution.

• In a separate beaker, dissolve the metal(II) salt (1 mmol) in 25 mL of ethanol.

• Slowly add the metal salt solution to the ligand solution with constant stirring. A color change or the formation of a precipitate may be observed.

• Reflux the reaction mixture for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography.

• After reflux, allow the mixture to cool to room temperature. If a precipitate has formed, collect it by vacuum filtration. If not, reduce the volume of the solvent and cool in an ice bath to induce crystallization.

• Wash the isolated complex with small portions of cold ethanol and then diethyl ether.

• Dry the complex in a desiccator.

Part 4: Specific Application Notes and Protocols

The general protocol can be adapted for specific metal ions. Below are more detailed procedures for the synthesis of copper(II), nickel(II), and cobalt(II) complexes.

Application Note 1: Synthesis of a Copper(II) Complex

Copper(II) complexes of thiosemicarbazide derivatives are widely studied for their potential anticancer and antimicrobial activities.

Protocol 3: Synthesis of Dichlorobis(2,4-dimethylthiosemicarbazide)copper(II)

• Follow the general procedure (Protocol 2) using copper(II) chloride dihydrate (CuCl₂·2H₂O) as the metal salt.

• The reaction of the ethanolic solutions of the ligand and CuCl₂ often results in an immediate color change to green or dark brown.

• Refluxing for 2 hours is typically sufficient for this reaction.

• The resulting complex can be recrystallized from a suitable solvent like a DMF/ethanol mixture to obtain single crystals for X-ray diffraction studies.

Expected Characterization:

• FT-IR: A shift in the ν(C=S) band to a lower frequency and the appearance of new bands in the far-IR region (around 400-500 cm⁻¹) corresponding to ν(M-N) and ν(M-S) vibrations confirm coordination.[3]

• UV-Vis: d-d transitions characteristic of a distorted octahedral or square planar Cu(II) complex are expected.

• Magnetic Susceptibility: The magnetic moment should be consistent with a d⁹ system (typically around 1.7-2.2 B.M.).

Application Note 2: Synthesis of a Nickel(II) Complex

Nickel(II) complexes with thiosemicarbazide-based ligands have shown interesting catalytic and biological properties.

Protocol 4: Synthesis of Diacetatobis(2,4-dimethylthiosemicarbazide)nickel(II)

• Follow the general procedure (Protocol 2) using nickel(II) acetate tetrahydrate (Ni(OAc)₂·4H₂O) as the metal salt.

• The reaction usually results in a color change to green.

• A reflux time of 3-4 hours is recommended.

• The addition of a few drops of a non-coordinating base like triethylamine can facilitate the deprotonation of the ligand if a different coordination mode is desired.

Expected Characterization:

• FT-IR: Similar shifts in ν(C=S) and the appearance of ν(M-N) and ν(M-S) bands are expected. The presence of acetate bands should also be confirmed.

• UV-Vis: The electronic spectrum should display bands corresponding to the spin-allowed transitions for an octahedral Ni(II) complex.[3]

• Magnetic Susceptibility: An effective magnetic moment in the range of 2.9-3.4 B.M. is indicative of an octahedral Ni(II) complex.[3]

Application Note 3: Synthesis of a Cobalt(II) Complex

Cobalt(II) complexes are of interest due to their diverse coordination geometries and potential applications in catalysis and as anticancer agents.[4]

Protocol 5: Synthesis of Dinitratobis(2,4-dimethylthiosemicarbazide)cobalt(II)

• Follow the general procedure (Protocol 2) using cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O) as the metal salt.

• The reaction mixture typically turns pink or reddish-brown.

• Reflux for 3-4 hours.

• The resulting complex is often soluble in polar solvents like DMF or DMSO.

Expected Characterization:

• FT-IR: Confirmation of coordination through shifts in the ν(C=S) band and the appearance of ν(M-N) and ν(M-S) bands. The characteristic bands for the nitrate anion should also be present.

• UV-Vis: The electronic spectrum will be indicative of the coordination geometry, which can be either octahedral or tetrahedral for Co(II) complexes.[5]

• Magnetic Susceptibility: The magnetic moment will help in distinguishing between high-spin octahedral (4.3-5.2 B.M.) and tetrahedral (4.0-4.8 B.M.) geometries.[5]

Part 5: Troubleshooting and Safety Considerations

Troubleshooting:

• Low Yield: Ensure all reagents are pure and dry. Optimize the reaction time and temperature.

• Oily Product: The product may need further purification. Try recrystallization from a different solvent system or purification by column chromatography.

• Incomplete Reaction: Increase the reflux time or consider using a higher boiling point solvent.

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Methylhydrazine is toxic and corrosive. Handle with extreme care.

• Methyl isothiocyanate is a lachrymator and is toxic. Avoid inhalation and skin contact.

• Metal salts can be toxic and should be handled with care.

• Dispose of all chemical waste according to institutional guidelines.

Conclusion

2,4-Dimethylthiosemicarbazide is a ligand with considerable potential for the synthesis of novel metal complexes. Its straightforward synthesis and versatile coordination capabilities make it an attractive building block for creating compounds with tailored properties. The protocols and application notes provided in this guide are intended to serve as a solid foundation for researchers to explore the rich coordination chemistry of this ligand and to unlock the potential applications of its metal complexes in various scientific disciplines.

References

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Application Notes and Protocols for 2,4-Dimethylthiosemicarbazide Derivatives in Medicinal Chemistry

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and medicinal applications of thiosemicarbazide derivatives, with a specific focus on the principles applicable to 2,4-dimethylthiosemicarbazide analogues. This document outlines detailed protocols and explains the scientific rationale behind the experimental designs, ensuring technical accuracy and field-proven insights.

Introduction: The Versatility of the Thiosemicarbazide Scaffold

Thiosemicarbazides are a class of compounds characterized by a thiourea motif linked to a hydrazine moiety. This unique structural arrangement, possessing both amide and amine protons along with carbonyl and thione carbons, makes them highly versatile intermediates in organic synthesis and a privileged scaffold in medicinal chemistry.[1] The nitrogen and sulfur atoms in the thiosemicarbazide core are excellent chelators of metal ions, a property that is often linked to their biological activities.[2]

Derivatives of thiosemicarbazide have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial (antibacterial, antifungal, and antimycobacterial), and antiviral properties.[3][4][5] The biological potential of these compounds can be fine-tuned by introducing various substituents at different positions of the thiosemicarbazide backbone. While this guide focuses on the principles applicable to 2,4-dimethylthiosemicarbazide derivatives, the methodologies described are broadly relevant to a wide range of substituted thiosemicarbazides.

Synthesis of Thiosemicarbazide Derivatives

The synthesis of thiosemicarbazide derivatives is generally straightforward, with two common strategies being the reaction of a carbohydrazide with an isothiocyanate or the condensation of a thiosemicarbazide with an aldehyde or ketone.

General Protocol for the Synthesis of 1,4-Disubstituted Thiosemicarbazides

This protocol describes the synthesis of 1,4-disubstituted thiosemicarbazides from a carbohydrazide and an isothiocyanate, a method that can be adapted for creating a diverse library of derivatives.[6]

Materials:

• Carbohydrazide (e.g., 2,4-dichlorophenoxyacetic acid hydrazide)

• Isothiocyanate (e.g., 1-naphthylisothiocyanate)

• Methanol (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Filtration apparatus (e.g., Büchner funnel)

• Ice bath

Procedure:

• Dissolve the carbohydrazide (1 equivalent) in anhydrous methanol in a round-bottom flask equipped with a magnetic stir bar.

• To this solution, add the isothiocyanate (1 equivalent).

• Heat the reaction mixture to reflux and maintain for 2-4 hours.[7] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Further cool the mixture in an ice bath to facilitate the precipitation of the product.

• Collect the solid product by vacuum filtration and wash it with cold methanol.

• Dry the product in a desiccator or a vacuum oven.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol.

Characterization: The structure of the synthesized compounds should be confirmed using various spectroscopic techniques, including:

• FT-IR Spectroscopy: To identify characteristic functional groups like N-H, C=S, and C=O.

• ¹H and ¹³C NMR Spectroscopy: To elucidate the detailed molecular structure.

• Mass Spectrometry: To confirm the molecular weight of the compound.[2][8]

Diagram of Synthesis Workflow

Caption: General workflow for the synthesis and characterization of thiosemicarbazide derivatives.

Applications in Medicinal Chemistry

Anticancer Activity

Thiosemicarbazide derivatives have emerged as promising anticancer agents, with some compounds progressing to clinical trials.[2] Their mechanism of action is often multifaceted and can involve the chelation of essential metal ions like iron and copper in cancer cells, inhibition of ribonucleotide reductase, and induction of apoptosis.[2][3]

Mechanism of Action: DNA Intercalation and Cell Cycle Arrest

Certain 2,4-dichlorophenoxyacetic thiosemicarbazides have been shown to exert their anticancer effects by intercalating with DNA and disrupting the cell cycle.[7][9] This interaction can lead to DNA damage, such as the formation of abasic sites and double-strand breaks, ultimately triggering apoptosis in cancer cells.[9]

Diagram of Proposed Anticancer Mechanism

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Application Notes and Protocols for the Purification and Analysis of 2,4-Dimethylthiosemicarbazide

For: Researchers, scientists, and drug development professionals.

Introduction

2,4-Dimethylthiosemicarbazide is a derivative of thiosemicarbazide, a class of compounds recognized for their diverse biological activities and as versatile intermediates in the synthesis of various heterocyclic compounds and pharmaceuticals.[1][2] The precise analysis and purification of this compound are critical for ensuring the accuracy of research findings and the quality of downstream applications. This document provides detailed application notes and protocols for the purification and comprehensive analysis of 2,4-Dimethylthiosemicarbazide, drawing upon established methodologies for thiosemicarbazide derivatives.

PART 1: Purification of 2,4-Dimethylthiosemicarbazide

The primary method for purifying crude 2,4-Dimethylthiosemicarbazide is recrystallization, which leverages the compound's differential solubility in a solvent system at varying temperatures to remove impurities.

Protocol 1: Recrystallization from Ethanol-Water Mixture

This protocol is adapted from general procedures for the recrystallization of thiosemicarbazide derivatives.[3][4]

Rationale: An ethanol-water mixture is a common choice for recrystallizing moderately polar organic compounds. Ethanol effectively dissolves 2,4-Dimethylthiosemicarbazide at elevated temperatures, while the addition of water, in which the compound is less soluble, induces crystallization upon cooling, leaving more soluble impurities in the mother liquor.

Materials:

• Crude 2,4-Dimethylthiosemicarbazide

• Ethanol (95% or absolute)

• Deionized water

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: In an Erlenmeyer flask, dissolve the crude 2,4-Dimethylthiosemicarbazide in a minimal amount of hot ethanol. Heat the solvent near its boiling point to ensure complete dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration by passing the hot solution through a fluted filter paper into a pre-warmed Erlenmeyer flask. This step is crucial to remove any particulate matter.

• Inducing Crystallization: Slowly add hot deionized water to the hot ethanol solution until the solution becomes slightly turbid, indicating the saturation point. Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling and Crystallization: Allow the flask to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol-water mixture to remove any residual mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below the compound's melting point to remove residual solvent.

Workflow for Recrystallization:

Caption: Workflow for the purification of 2,4-Dimethylthiosemicarbazide by recrystallization.

PART 2: Analytical Techniques for Characterization

A combination of chromatographic and spectroscopic techniques is essential for the comprehensive analysis of purified 2,4-Dimethylthiosemicarbazide.

Section 2.1: Chromatographic Analysis

Chromatographic methods are powerful tools for assessing the purity and determining the physicochemical properties, such as lipophilicity, of 2,4-Dimethylthiosemicarbazide. Reversed-phase high-performance liquid chromatography (RP-HPLC) is a widely used technique for this purpose.[5][6][7]

Rationale: RP-HPLC separates compounds based on their hydrophobicity. A C18 column is used as the stationary phase, and a polar mobile phase, typically a mixture of methanol or acetonitrile and water, is used. The retention time of the compound is indicative of its purity and can be used to calculate its lipophilicity (log P).[8][9]

Instrumentation and Conditions:

Parameter	Value
Column	C18, 5 µm, 4.6 x 150 mm
Mobile Phase	Methanol:Water gradient
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL
Column Temperature	25 °C

Procedure:

• Sample Preparation: Prepare a stock solution of 2,4-Dimethylthiosemicarbazide in methanol at a concentration of 1 mg/mL. Prepare working standards by diluting the stock solution.

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Injection: Inject the sample onto the column.

• Data Acquisition: Record the chromatogram and the retention time of the peak corresponding to 2,4-Dimethylthiosemicarbazide.

• Purity Calculation: The purity can be determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

• Lipophilicity (log kw) Determination:

  • Perform a series of isocratic runs with varying methanol/water compositions (e.g., 40%, 50%, 60%, 70% methanol).

  • Calculate the capacity factor (k) for each run using the formula: k = (tR - t0) / t0, where tR is the retention time of the analyte and t0 is the dead time (retention time of an unretained compound like uracil).[9]

  • Plot log k versus the percentage of methanol.

  • Extrapolate the linear regression to 100% water to determine the log kw value, which is a measure of lipophilicity.[5][8]

Section 2.2: Spectroscopic Analysis

Spectroscopic techniques provide detailed information about the chemical structure of 2,4-Dimethylthiosemicarbazide.

Rationale: Fourier-Transform Infrared (FT-IR) spectroscopy is used to identify the functional groups present in the molecule.[10] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) provides detailed information about the connectivity of atoms. Mass Spectrometry (MS) determines the molecular weight and can provide structural information through fragmentation patterns.[1][11]

A. Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: Prepare a KBr pellet containing a small amount of the purified compound or analyze the sample using an Attenuated Total Reflectance (ATR) accessory.

• Expected Characteristic Peaks for Thiosemicarbazides: [12]

  • N-H stretching: 3100-3400 cm⁻¹

  • C-H stretching (from methyl groups): 2850-3000 cm⁻¹

  • C=S stretching: 1200-1300 cm⁻¹

  • N-C-S bending: 800-1000 cm⁻¹

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve the sample in a deuterated solvent such as DMSO-d₆ or CDCl₃.

• ¹H NMR Spectroscopy: Expected signals for 2,4-Dimethylthiosemicarbazide would include:[13][14]

  • A signal for the N-H protons.

  • Signals for the two distinct methyl groups (N-CH₃). The chemical shifts will be influenced by their position in the molecule.

• ¹³C NMR Spectroscopy: Expected signals would include:[2][15]

  • A signal for the C=S carbon.

  • Signals for the two methyl carbons.

C. Mass Spectrometry (MS)

• Technique: Electrospray Ionization (ESI) or Gas Chromatography-Mass Spectrometry (GC-MS) can be used.

• Expected Data:

  • The molecular ion peak [M]⁺ or [M+H]⁺ corresponding to the molecular weight of 2,4-Dimethylthiosemicarbazide (C₃H₉N₃S, MW: 119.19 g/mol ).[16]

  • Characteristic fragmentation patterns that can help confirm the structure.

Analytical Workflow:

Caption: Comprehensive analytical workflow for purified 2,4-Dimethylthiosemicarbazide.

Summary of Analytical Data

Analytical Technique	Expected Results for 2,4-Dimethylthiosemicarbazide
RP-HPLC	A single major peak indicating high purity. Retention time will vary with specific conditions.
FT-IR	Characteristic absorptions for N-H, C-H, and C=S functional groups.[10]
¹H NMR	Distinct signals for N-H protons and the two N-methyl groups.[13]
¹³C NMR	Resonances corresponding to the C=S carbon and the two methyl carbons.[15]
Mass Spectrometry	Molecular ion peak confirming the molecular weight of 119.19 g/mol .[16]

References

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• Synthesis and analytical applications of thiosemicarbazide derivative. DergiPark. Available at: [Link][17]

• IR spectra of thiosemicarbazide. ResearchGate. Available at: [Link][12]

• Preparation of thiosemicarbazide. PrepChem.com. Available at: [Link][3]

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• Retention Behavior of Anticancer Thiosemicarbazides in Biomimetic Chromatographic Systems and In Silico Calculations. MDPI. Available at: [Link][6]

• (PDF) Chromatographic and Calculation Methods for Analysis of the Lipophilicity of Newly Synthesized Thiosemicarbazides and their Cyclic Analogues 1,2,4-Triazol-3-thiones. ResearchGate. Available at: [Link]

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Application Notes and Protocols: A-Step-by-Step Guide to the Condensation of 2,4-Dimethylthiosemicarbazide with Aldehydes

Introduction: The Significance of Thiosemicarbazones in Medicinal Chemistry

Thiosemicarbazones, a class of Schiff bases, are cornerstone pharmacophores in modern drug discovery.[1][2] Their synthesis, primarily through the condensation of a thiosemicarbazide with an aldehyde or ketone, is a fundamental reaction for medicinal chemists.[3][4] The resulting compounds exhibit a remarkable breadth of biological activities, including antimicrobial, antiviral, and antitumor properties.[1][5] The structural versatility of the thiosemicarbazone scaffold, particularly the ability to modify substituents on both the thiosemicarbazide and aldehyde moieties, allows for the fine-tuning of their pharmacological profiles.[6]

This guide provides a comprehensive, step-by-step procedure for the condensation of 2,4-dimethylthiosemicarbazide with various aldehydes. The protocols detailed herein are designed for researchers, scientists, and drug development professionals, offering not just a method, but an understanding of the critical parameters that ensure a successful and reproducible synthesis.

Reaction Principle and Mechanism

The condensation reaction proceeds through a nucleophilic addition-elimination pathway. The primary amine group of 2,4-dimethylthiosemicarbazide acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This is typically followed by the elimination of a water molecule to form the stable thiosemicarbazone product, which is characterized by the formation of an azomethine (-N=CH-) group.[1] The reaction is often catalyzed by a small amount of acid, which protonates the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon and facilitating the nucleophilic attack.[3][7]

Experimental Workflow Overview

The overall process for the synthesis and characterization of 2,4-dimethylthiosemicarbazones is outlined below. This workflow ensures a systematic approach from starting materials to the final, purified compound.

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Application Notes and Protocols: A Guide to the Synthesis of 2,4-Dimethylthiosemicarbazones from Ketones

For: Researchers, scientists, and drug development professionals.

Introduction: The Versatility of Thiosemicarbazones in Medicinal Chemistry

Thiosemicarbazones are a class of Schiff bases that continue to garner significant attention in the field of drug discovery and development. Their diverse pharmacological activities, including anticancer, antiviral, antibacterial, and antifungal properties, make them privileged scaffolds in medicinal chemistry.[1][2][3][4][5] The biological activity of these compounds is often attributed to their ability to chelate metal ions, which are essential for the function of various enzymes, and their capacity to interact with biological macromolecules. The general structure of a thiosemicarbazone is characterized by the R¹R²C=N-NH-C(=S)-NHR³ moiety, which provides a versatile platform for structural modification to modulate their therapeutic properties.[6] This document provides a detailed guide to the experimental conditions for the synthesis of thiosemicarbazones derived from the reaction of 2,4-dimethylthiosemicarbazide with a variety of ketones.

Causality and Mechanistic Insights: Understanding the Reaction Pathway

The synthesis of thiosemicarbazones is fundamentally a condensation reaction between a thiosemicarbazide and a carbonyl compound (an aldehyde or a ketone). The reaction proceeds via a nucleophilic addition of the terminal primary amine of the thiosemicarbazide to the electrophilic carbonyl carbon of the ketone, followed by the elimination of a water molecule to form the characteristic imine (C=N) bond.

The reaction is typically catalyzed by either an acid or a base.[7]

• Acid Catalysis: In the presence of an acid, the carbonyl oxygen is protonated, which increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the thiosemicmicarbazide.

• Base Catalysis: A base can deprotonate the thiosemicarbazide, increasing its nucleophilicity.

The choice of catalyst can significantly impact the reaction rate and yield. Generally, acid catalysis is found to be more effective than base catalysis for this transformation.[7]

The substitution pattern on the thiosemicarbazide can influence its reactivity. In the case of 2,4-dimethylthiosemicarbazide, the presence of a methyl group on the N2 nitrogen may introduce some steric hindrance, potentially slowing down the reaction compared to unsubstituted or N4-substituted thiosemicarbazides. However, the electron-donating nature of the methyl groups can also increase the nucleophilicity of the terminal amine, which could counteract the steric effect to some extent.

Experimental Protocols: Synthesizing 2,4-Dimethylthiosemicarbazones

The following protocols provide a general framework for the synthesis of 2,4-dimethylthiosemicarbazones from various ketones. It is important to note that optimization of reaction conditions (e.g., solvent, catalyst, temperature, and reaction time) may be necessary for specific substrates to achieve optimal yields.

Protocol 1: General Acid-Catalyzed Synthesis

This protocol is a robust starting point for the reaction of 2,4-dimethylthiosemicarbazide with a wide range of ketones.

Materials:

• 2,4-Dimethylthiosemicarbazide

• Ketone (aliphatic or aromatic)

• Ethanol (or Methanol)

• Glacial Acetic Acid (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Thin-layer chromatography (TLC) supplies

• Filtration apparatus (e.g., Büchner funnel)

• Recrystallization solvent (e.g., ethanol, methanol)

Procedure:

• Dissolution: In a round-bottom flask, dissolve 1.0 equivalent of 2,4-dimethylthiosemicarbazide in a suitable volume of ethanol (e.g., 10-20 mL per gram of thiosemicarbazide). Gentle warming may be required to facilitate dissolution.

• Addition of Ketone: To the stirred solution, add 1.0-1.1 equivalents of the ketone.

• Catalyst Addition: Add a catalytic amount of glacial acetic acid (e.g., 2-3 drops).

• Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by TLC. The reaction time can vary from 1 to 24 hours depending on the reactivity of the ketone.[2][5]

• Isolation: Once the reaction is complete (as indicated by the consumption of the limiting reagent on TLC), allow the reaction mixture to cool to room temperature. The thiosemicarbazone product will often precipitate out of the solution. If not, the solvent can be partially evaporated under reduced pressure to induce crystallization.

• Purification: Collect the solid product by filtration, wash it with a small amount of cold ethanol, and then purify by recrystallization from a suitable solvent to obtain the pure 2,4-dimethylthiosemicarbazone.

Protocol 2: Microwave-Assisted Synthesis

Microwave-assisted organic synthesis can significantly reduce reaction times and often leads to higher yields and purer products.[1][8][9][10]

Materials:

• 2,4-Dimethylthiosemicarbazide

• Ketone

• Ethanol

• Glacial Acetic Acid

• Microwave reactor vial with a magnetic stir bar

Procedure:

• Preparation: In a microwave reactor vial, combine 1.0 equivalent of 2,4-dimethylthiosemicarbazide, 1.0-1.1 equivalents of the ketone, and a small amount of ethanol (just enough to dissolve the reactants).

• Catalyst Addition: Add one drop of glacial acetic acid.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a suitable temperature (e.g., 80-120 °C) for a short period (e.g., 5-30 minutes). The optimal time and temperature should be determined experimentally.

• Work-up: After the reaction is complete, cool the vial to room temperature. The product may precipitate upon cooling. If necessary, remove the solvent under a stream of nitrogen or by rotary evaporation.

• Purification: Purify the crude product by recrystallization as described in Protocol 1.

Data Presentation: Representative Reaction Conditions and Yields

The following table provides representative, albeit generalized, reaction conditions and expected yields for the synthesis of thiosemicarbazones from various ketones. These values are based on literature reports for similar thiosemicarbazides and should be considered as a starting point for optimization with 2,4-dimethylthiosemicarbazide.[2][5]

Ketone	Catalyst	Solvent	Temperature	Time (h)	Yield (%)
Acetone	Acetic Acid	Ethanol	Reflux	2	75-85
Cyclohexanone	Acetic Acid	Ethanol	Reflux	4	80-90
Acetophenone	Acetic Acid	Methanol	Reflux	6	85-95
Benzophenone	Acetic Acid	Ethanol	Reflux	12	70-80
4-Nitroacetophenone	Acetic Acid	Methanol	Reflux	3	>90

Characterization of 2,4-Dimethylthiosemicarbazones

The synthesized compounds should be thoroughly characterized to confirm their structure and purity. Standard analytical techniques include:

• Melting Point: To assess the purity of the crystalline product.

• Spectroscopy:

  • ¹H and ¹³C NMR: To elucidate the chemical structure of the molecule.

  • FT-IR: To identify characteristic functional groups, such as the C=N and C=S bonds.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Elemental Analysis: To confirm the elemental composition of the product.

Trustworthiness and Self-Validation

The protocols described herein are based on well-established chemical principles for the synthesis of thiosemicarbazones.[2][5][7] To ensure the trustworthiness and reproducibility of the results, the following self-validating steps are recommended:

• Reaction Monitoring: Consistent monitoring of the reaction by TLC will confirm the progress and completion of the reaction.

• Purification: Proper purification, typically by recrystallization, is crucial to obtain a product of high purity. The sharpness of the melting point can be a good indicator of purity.

• Spectroscopic Confirmation: The structure of the final product must be unequivocally confirmed by a combination of spectroscopic methods (NMR, IR, MS). The obtained data should be consistent with the expected structure of the 2,4-dimethylthiosemicarbazone.

Conclusion

The synthesis of 2,4-dimethylthiosemicarbazones from ketones is a straightforward and versatile reaction that provides access to a wide range of potentially bioactive molecules. The protocols and insights provided in this application note offer a solid foundation for researchers to successfully synthesize and characterize these valuable compounds. While the provided conditions are a good starting point, the inherent variability in the reactivity of different ketones necessitates a degree of empirical optimization to achieve the best results for each specific substrate.

References

• Moretto dos Reis, C., et al. (2011). Microwave-Assisted Synthesis of New N1,N4-Substituted Thiosemicarbazones. Molecules, 16(12), 10668-10684. Available at: [Link]

• Moretto dos Reis, C., et al. (2011). Microwave-Assisted Synthesis of New N1,N4-Substituted Thiosemicarbazones. PMC. Available at: [Link]

• Moretto dos Reis, C., et al. (2011). Microwave-assisted synthesis of new N₁,N₄-substituted thiosemicarbazones. PubMed. Available at: [Link]

• Moretto dos Reis, C., et al. (2011). Microwave-assisted synthesis of new N₁,N₄-substituted thiosemicarbazones. Molecules. Available at: [Link]

• Kasséhin, U. C., et al. (2014). Solvent effect and catalysis in the synthesis of thiosemicarbazone derivatives from ketones and 4’-phenylthiosemicarbazide. African Journal of Pure and Applied Chemistry, 8(8), 111-118. Available at: [Link]

• Rollas, S., & Küçükgüzel, Ş. G. (2007). Biological Activities of Thiosemicarbazones and Their Metal Complexes. Mini-Reviews in Medicinal Chemistry, 7(7), 679-688. Available at: [Link]

• Beraldo, H., & Gambino, D. (2004). The wide pharmacological versatility of thiosemicarbazones, semicarbazones and their metal complexes. Mini-Reviews in Medicinal Chemistry, 4(1), 31-39. Available at: [Link]

• Pahontu, E., et al. (2015). Thiosemicarbazones and their complexes with transition metals as new classes of antimicrobial and anticancer agents. International Journal of Molecular Sciences, 16(1), 149-183. Available at: [Link]

• El-Sayed, Y. S., et al. (2013). Synthesis of thiosemicarbazones derived from N-(4-hippuric acid)thiosemicarbazide and different carbonyl compounds as antimicrobial agents. European Journal of Medicinal Chemistry, 67, 263-268. Available at: [Link]

• Haribabu, J., et al. (2017). Synthesis of thiosemicarbazide derivatives. ResearchGate. Available at: [Link]

• Al-Omair, M. A., et al. (2017). Synthesis of thiosemicarbazone derivatives and evaluation of their cytotoxicity with emphasis on ferroptosis biomarkers; an in vitro study. PMC. Available at: [Link]

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Application Notes &amp; Protocols: Spectroscopic Identification of 2,4-Dimethylthiosemicarbazide Reaction Products

Preamble: The Chemical Versatility of 2,4-Dimethylthiosemicarbazide

2,4-Dimethylthiosemicarbazide is a derivative of thiosemicarbazide, a class of compounds renowned for its rich coordination chemistry and significant biological activities, including antibacterial, antiviral, and antitumor properties.[1][2] The reactivity of 2,4-Dimethylthiosemicarbazide is primarily centered around the terminal primary amine (-NH₂) and the thione (C=S) group. Its most common reaction involves condensation with aldehydes or ketones to form 2,4-dimethylthiosemicarbazones.[3][4][5] These products feature a new azomethine (-N=CH-) linkage and present an expanded framework for chelation with metal ions.

Accurate and unambiguous identification of these reaction products is paramount for drug discovery, catalyst development, and material science. This guide provides a comprehensive overview of the principal spectroscopic techniques employed for this purpose, emphasizing the causality behind experimental choices and the interpretation of spectral data.

The Primary Reaction: Formation of 2,4-Dimethylthiosemicarbazones

The foundational reaction is the condensation of 2,4-Dimethylthiosemicarbazide with a carbonyl compound (aldehyde or ketone). This reaction serves as our primary model for discussing spectroscopic changes. The reaction proceeds via nucleophilic attack of the terminal N¹ nitrogen's lone pair on the electrophilic carbonyl carbon, followed by dehydration, typically under mild acidic catalysis.[6]

Illustrative Reaction Scheme:

Reactant: 2,4-Dimethylthiosemicarbazide Product: A 2,4-Dimethylthiosemicarbazone

Caption: General reaction of 2,4-Dimethylthiosemicarbazide.

Spectroscopic Fingerprinting: A Multi-Technique Approach

No single technique provides a complete structural picture. A synergistic application of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR) Spectroscopy, Mass Spectrometry (MS), and UV-Visible (UV-Vis) Spectroscopy is essential for rigorous product identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of the reaction products in solution. Both ¹H and ¹³C NMR are critical.

Expertise & Causality: The key event in thiosemicarbazone formation is the replacement of the reactant's -NH₂ group and the carbonyl's C=O group with a new C=N double bond and a new N-H group. This transformation leads to highly predictable changes in the NMR spectrum.

• ¹H NMR Analysis:

  • Reactant (2,4-Dimethylthiosemicarbazide): Expect signals for the two N-CH₃ groups and the N-H protons. The primary amine (-NH₂) protons may appear as a broad singlet.

  • Product (Thiosemicarbazone):

    • Disappearance of Aldehyde Proton: If the reactant was an aldehyde, its characteristic proton signal (δ ≈ 9-10 ppm) will disappear completely.

    • Appearance of Azomethine Proton: A new singlet corresponding to the azomethine proton (-N=CH-) will appear in the downfield region (δ ≈ 8-9 ppm).[3]

    • Shift of Hydrazinic Proton: The N⁴-H proton signal often shifts downfield upon product formation due to changes in its chemical environment and potential intramolecular hydrogen bonding.[7][8] The hydrazinic proton (N²-H) is also distinctly observed, often as a sharp singlet downfield (δ > 11 ppm).[9][10]

    • Methyl Group Signals: The two N-CH₃ signals will be present, possibly with slight shifts from their original positions.

• ¹³C NMR Analysis:

  • Reactant (2,4-Dimethylthiosemicarbazide): A key signal is the thione carbon (C=S), which is typically found far downfield (δ ≈ 180-185 ppm).[11]

  • Product (Thiosemicarbazone):

    • Disappearance of Carbonyl Carbon: The signal for the aldehyde or ketone carbonyl carbon (δ ≈ 190-210 ppm) will vanish.

    • Appearance of Azomethine Carbon: A new signal for the azomethine carbon (-C=N-) will appear (δ ≈ 140-160 ppm).[3]

    • Thione Carbon Shift: The C=S carbon signal will remain, though its chemical shift may be slightly altered.

Compound Type	Key ¹H NMR Signals (δ, ppm)	Key ¹³C NMR Signals (δ, ppm)
2,4-Dimethylthiosemicarbazide	N-CH₃ (~2.5-3.5), N-H (variable, broad)	N-CH₃ (~30-40), C=S (~182.5)[11]
Aldehyde Reactant	-CHO (~9-10)	C=O (~190-200)
Thiosemicarbazone Product	N-CH₃ (~3.0-4.0), -N=CH- (~8-9), N²-H (~11.5)[10], N⁴-H (~9-10)[10]	N-CH₃ (~30-40), -C=N- (~140-160)[3], C=S (~178-180)[3]

Protocol: NMR Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in which the analyte is soluble (~5-10 mg/mL). DMSO-d₆ is often preferred for thiosemicarbazones as it effectively solubilizes the compounds and allows for the observation of exchangeable N-H protons.[9]

• Dissolution: Accurately weigh 5-10 mg of the purified product into a clean NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of the deuterated solvent using a pipette.

• Homogenization: Cap the tube and gently vortex or invert until the sample is fully dissolved. A brief sonication may aid dissolution if necessary.

• Analysis: Acquire ¹H, ¹³C, and, if needed, 2D correlation spectra (e.g., HSQC, HMBC) to confirm assignments.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Confirmation

FTIR is a rapid and powerful technique for confirming the presence or absence of key functional groups.

Expertise & Causality: The conversion of two distinct functional groups (amine and carbonyl) into a new one (azomethine/imine) results in a clear and interpretable "before and after" picture in the IR spectrum.

• Key Spectral Changes:

  • Disappearance of C=O Stretch: The strong, sharp absorption band of the starting aldehyde/ketone's carbonyl group (ν(C=O) ≈ 1680-1720 cm⁻¹) will be absent in the product spectrum.

  • Disappearance of N-H Bending: The scissoring vibration of the primary amine (δ(NH₂)) in the reactant (~1600-1640 cm⁻¹) will disappear.

  • Appearance of C=N Stretch: A new, characteristic absorption band for the azomethine group (ν(C=N)) will appear in the product spectrum, typically in the range of 1590-1640 cm⁻¹.[12][13]

  • Persistence of C=S Stretch: The thiourea C=S stretching vibration (ν(C=S)), often found between 800-860 cm⁻¹ and 1240-1260 cm⁻¹, will be present in both the reactant and the product.[12][13] A shift in this band upon reaction can indicate changes in the electronic environment.

  • N-H Stretches: The N-H stretching region (3100-3400 cm⁻¹) will change from showing primary amine stretches in the reactant to secondary amine stretches in the product.[12]

Functional Group	Vibrational Mode	Typical Wavenumber (cm⁻¹)	Presence
Carbonyl (Aldehyde/Ketone)	ν(C=O)	1680-1720	Reactant Only
Primary Amine	δ(NH₂)	1600-1640	Reactant Only
Azomethine	ν(C=N)	1590-1640	Product Only
Thione	ν(C=S)	800-860, 1240-1260	Reactant & Product
N-H	ν(N-H)	3100-3400	Reactant & Product (pattern changes)

Protocol: KBr Pellet Preparation for FTIR

• Sample Preparation: Grind a small amount (~1-2 mg) of the dry, purified product into a fine powder using an agate mortar and pestle.

• Mixing: Add ~100-200 mg of dry, spectroscopic grade Potassium Bromide (KBr) to the mortar and gently mix with the sample.

• Grinding: Grind the mixture thoroughly for several minutes until it becomes a homogenous, fine powder.

• Pressing: Transfer a portion of the mixture to a pellet press die and apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet.

• Analysis: Carefully remove the pellet from the die and place it in the spectrometer's sample holder for analysis.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

MS provides the definitive molecular weight of the product and offers structural clues through its fragmentation pattern.

Expertise & Causality: Electron Ionization (EI) is a common technique used with Gas Chromatography (GC-MS). The molecular ion peak (M⁺) confirms the molecular formula. The fragmentation pattern is dictated by the weakest bonds and the stability of the resulting fragments, providing a structural fingerprint.

• Key Observations:

  • Molecular Ion Peak (M⁺): The spectrum should show a clear molecular ion peak corresponding to the calculated mass of the expected thiosemicarbazone product. According to the Nitrogen Rule, a molecule with an odd number of nitrogen atoms (like thiosemicarbazones, which have three) will have an odd nominal molecular weight.[14]

  • Isotopic Peak (M+2): A characteristic feature of sulfur-containing compounds is the presence of an M+2 peak with an abundance of approximately 4.2% relative to the M⁺ peak, due to the natural abundance of the ³⁴S isotope.[15][16] This is a key diagnostic marker.

  • Fragmentation: Thiosemicarbazones exhibit characteristic fragmentation pathways. Common fragmentation includes cleavage of the N-N bond, loss of the side chains, and fragmentation of the aromatic or aliphatic moiety from the original carbonyl compound.[17][18] The loss of fragments like •SCH₃, •NHCH₃, or S=C=N-CH₃ can often be observed.

Protocol: GC-MS Sample Preparation

• Solubility Test: Ensure the product is soluble in a volatile organic solvent (e.g., methanol, ethyl acetate, dichloromethane).

• Solution Preparation: Prepare a dilute solution of the purified product (approx. 1 mg/mL) in the chosen solvent.

• Injection: Inject a small volume (typically 1 µL) of the solution into the GC-MS instrument.

• Method Development: Use a GC temperature program that allows for the separation of the product from any residual starting materials or impurities before it enters the mass spectrometer. The injection port temperature should be optimized to ensure volatilization without thermal decomposition.[1]

UV-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy is useful for confirming the formation of new chromophores and can be used to monitor reaction kinetics.

Expertise & Causality: The condensation reaction extends the conjugated π-system of the molecule. The original 2,4-Dimethylthiosemicarbazide has a chromophore primarily associated with the C=S group (n→π* transition). The formation of the thiosemicarbazone introduces the C=N group and, if the carbonyl was aromatic, extends conjugation significantly. This extension of the conjugated system lowers the energy gap between the HOMO and LUMO, resulting in a shift of the absorption maximum (λ_max) to a longer wavelength (a bathochromic or "red" shift).[19][20]

• Key Spectral Changes:

  • Reactant: 2,4-Dimethylthiosemicarbazide will show absorption bands in the UV region.

  • Product: The thiosemicarbazone product will exhibit new, strong absorption bands at longer wavelengths, often shifting into the 300-400 nm range, corresponding to π→π* transitions within the newly formed conjugated system.[21]

Protocol: UV-Vis Sample Preparation

• Solvent Selection: Choose a UV-transparent solvent (e.g., ethanol, methanol, acetonitrile) in which the compound is soluble.

• Stock Solution: Prepare a stock solution of the purified product of a known concentration (e.g., 1 mg/mL).

• Dilution: Prepare a dilute solution from the stock (e.g., 10 µg/mL) to ensure the absorbance falls within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).

• Analysis: Use a matched pair of cuvettes, one for the solvent blank and one for the sample. Record the spectrum over a suitable wavelength range (e.g., 200-600 nm).

Integrated Workflow and Data Interpretation

Caption: Integrated workflow for synthesis and analysis.

Conclusion

The identification of 2,4-Dimethylthiosemicarbazide reaction products is achieved with high confidence through the complementary application of NMR, FTIR, Mass Spectrometry, and UV-Vis spectroscopy. Each technique provides a unique and essential piece of the structural puzzle. By understanding the expected spectral changes based on the reaction mechanism, researchers can move from raw data to a fully validated molecular structure, a critical step in the advancement of chemical and pharmaceutical research.

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• Thiosemicarbazones Synthesized from Acetophenones: Tautomerism, Spectrometric Data, Reactivity and Theoretical Calculations. (2019). Scirp.org. [Link]

• Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. (n.d.). PMC - NIH. [Link]

• (PDF) Thiosemicarbazones Synthesized from Acetophenones: Tautomerism, Spectrometric Data, Reactivity and Theoretical Calculations. (2019). Semantic Scholar. [Link]

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• Synthesis and characterization of some new thiosemicarbazide derivatives and their transition metal complexes. (2011). Journal of Chemical and Pharmaceutical Research. [Link]

• SYNTHESIS AND CHARACTERIZATION BY 1H NMR AND 1H, 15N HSQC OF A SERIES OF MONOXIME THIOSEMICARBAZONE COMPOUNDS. (2022). Journal of Undergraduate Chemistry Research. [Link]

• Synthesis, NMR structural characterization and molecular modeling of substituted thiosemicarbazones and semicarbazones using DFT. (n.d.). The University of Queensland eSpace. [Link]

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Application Notes and Protocols for the Use of 2,4-Dimethylthiosemicarbazide in the Development of Novel Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Versatile Scaffold of 2,4-Dimethylthiosemicarbazide

In the landscape of medicinal chemistry, the quest for novel bioactive scaffolds is perpetual. 2,4-Dimethylthiosemicarbazide emerges as a compelling starting material for the synthesis of a diverse array of heterocyclic compounds with significant therapeutic potential. Its inherent structural features, including the reactive thiosemicarbazide moiety with nucleophilic nitrogens and a thione group, provide a versatile platform for constructing molecules with a wide spectrum of biological activities. This guide provides an in-depth exploration of the utility of 2,4-Dimethylthiosemicarbazide in the development of novel anticancer, antimicrobial, and anticonvulsant agents. We will delve into the causality behind synthetic strategies and provide detailed, field-proven protocols to empower researchers in their drug discovery endeavors.

Thiosemicarbazides and their derivatives, thiosemicarbazones, are known to exhibit a broad range of pharmacological properties, including antibacterial, antifungal, antiviral, and anticancer activities.[1][2] The biological activity of these compounds is often attributed to their ability to chelate metal ions, which can interfere with the function of metalloenzymes essential for pathogen or cancer cell survival.[3] Furthermore, the thiosemicarbazone scaffold can be readily modified to tune the lipophilicity, electronic properties, and steric bulk of the molecule, allowing for the optimization of its pharmacokinetic and pharmacodynamic profiles.

This document will guide you through the synthesis of key bioactive heterocyclic systems derived from 2,4-Dimethylthiosemicarbazide, including thiosemicarbazones, 1,3,4-thiadiazoles, and 1,2,4-triazoles. Each section will provide not only a step-by-step protocol but also the underlying chemical principles and strategic considerations to enable rational drug design.

I. Synthesis of Bioactive Thiosemicarbazones from 2,4-Dimethylthiosemicarbazide

Thiosemicarbazones, formed by the condensation of a thiosemicarbazide with an aldehyde or ketone, are a cornerstone of thiosemicarbazide-based drug discovery. The resulting Schiff base linkage is a key pharmacophoric element.[1] The presence of the N-methyl and phenyl-methyl substitutions in 2,4-Dimethylthiosemicarbazide can influence the electronic and steric properties of the resulting thiosemicarbazones, potentially leading to unique biological activities.

Logical Workflow for Thiosemicarbazone Synthesis

The synthesis of thiosemicarbazones from 2,4-Dimethylthiosemicarbazide is a straightforward condensation reaction. The workflow is designed to be efficient and scalable, allowing for the rapid generation of a library of derivatives for biological screening.

Figure 1: General workflow for the synthesis of thiosemicarbazones.

Experimental Protocol: General Procedure for the Synthesis of Thiosemicarbazones

This protocol provides a robust and widely applicable method for the synthesis of thiosemicarbazones from 2,4-Dimethylthiosemicarbazide.[4]

Materials:

• 2,4-Dimethylthiosemicarbazide

• Appropriate aldehyde or ketone

• Absolute Ethanol

• Glacial Acetic Acid

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Thin Layer Chromatography (TLC) apparatus

• Büchner funnel and filter paper

• Recrystallization apparatus

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,4-Dimethylthiosemicarbazide (1.0 equivalent) in a minimal amount of warm absolute ethanol.

• Addition of Carbonyl Compound: To the stirred solution, add the desired aldehyde or ketone (1.0-1.1 equivalents).

• Catalysis: Add a few drops of glacial acetic acid to catalyze the reaction.

• Reaction: Attach a reflux condenser and heat the reaction mixture to reflux. Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of hexane and ethyl acetate as the mobile phase). The reaction is typically complete within 2-4 hours.

• Isolation: Upon completion, allow the reaction mixture to cool to room temperature. The thiosemicarbazone product will often precipitate out of the solution. If not, the volume of the solvent can be reduced under reduced pressure to induce precipitation.

• Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Recrystallization: For further purification, recrystallize the crude product from a suitable solvent, such as ethanol or methanol, to obtain pure crystalline thiosemicarbazone.

• Characterization: Characterize the purified product by standard analytical techniques, including melting point, FT-IR, 1H NMR, 13C NMR, and mass spectrometry.

Causality and Self-Validation:

• Acid Catalysis: The addition of a catalytic amount of acid protonates the carbonyl oxygen of the aldehyde or ketone, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the terminal amino group of the thiosemicarbazide.

• Reaction Monitoring: TLC is a crucial step for self-validation. By comparing the reaction mixture to the starting materials, one can determine the extent of the reaction and identify the formation of the product. The disappearance of the starting material spots and the appearance of a new, single product spot indicate a successful reaction.

• Purification: Recrystallization is a self-purifying process. The formation of well-defined crystals is indicative of a pure compound. The melting point of the recrystallized product should be sharp and consistent with literature values if available.

II. Cyclization to Bioactive 1,3,4-Thiadiazoles

1,3,4-Thiadiazoles are a class of five-membered heterocyclic compounds that have garnered significant interest in medicinal chemistry due to their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[5] The synthesis of 2-amino-5-substituted-1,3,4-thiadiazoles can be readily achieved through the oxidative cyclization of thiosemicarbazones.

Logical Workflow for 1,3,4-Thiadiazole Synthesis

The transformation of thiosemicarbazones into 1,3,4-thiadiazoles typically involves an oxidative cyclization reaction. The choice of oxidizing agent is critical for the efficiency and selectivity of the reaction.

Figure 3: General workflow for the synthesis of 1,2,4-triazoles.

Experimental Protocol: Synthesis of 4,5-Disubstituted-2,4-dihydro-3H-1,2,4-triazole-3-thiones

This protocol outlines the base-catalyzed cyclization of a thiosemicarbazide to form a 1,2,4-triazole-3-thione.

Materials:

• 2,4-Dimethylthiosemicarbazide

• Sodium Hydroxide (NaOH)

• Water

• Concentrated Hydrochloric Acid (HCl)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• pH paper or pH meter

• Büchner funnel and filter paper

• Recrystallization apparatus

Procedure:

• Dissolution: Dissolve the 2,4-Dimethylthiosemicarbazide (1.0 equivalent) in an aqueous solution of sodium hydroxide (e.g., 2 M NaOH).

• Reaction: Heat the solution to reflux for 4-6 hours.

• Cooling and Acidification: After cooling the reaction mixture to room temperature, carefully acidify it with concentrated hydrochloric acid until the pH is acidic (pH ~5-6). This will cause the 1,2,4-triazole-3-thione to precipitate.

• Isolation: Collect the precipitated solid by vacuum filtration and wash it with cold water.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to obtain the pure triazole derivative.

• Characterization: Characterize the final product using appropriate analytical techniques (Melting Point, FT-IR, 1H NMR, 13C NMR, and Mass Spectrometry).

Causality and Self-Validation:

• Base-Catalyzed Cyclization: The strong base deprotonates the N-H protons of the thiosemicarbazide, facilitating an intramolecular nucleophilic attack of the nitrogen atom onto the thiocarbonyl carbon, leading to the formation of the triazole ring.

• Acidification: The product is often soluble in the basic reaction medium as its thiolate salt. Acidification protonates the thiol group, leading to the precipitation of the neutral 1,2,4-triazole-3-thione.

• Tautomerism: It is important to note that 1,2,4-triazole-3-thiones can exist in tautomeric forms (thione and thiol). The predominant tautomer can be determined by spectroscopic analysis, particularly 13C NMR, where the chemical shift of the C=S carbon is characteristic.

IV. Biological Activity and Structure-Activity Relationship (SAR) Insights

The diverse biological activities of thiosemicarbazide derivatives make them attractive candidates for drug discovery. The following table summarizes some of the reported biological activities of thiosemicarbazone derivatives, which can serve as a guide for screening the newly synthesized compounds from 2,4-Dimethylthiosemicarbazide.

Biological Activity	Target Organisms/Cell Lines	Reported IC50/MIC Values	Reference
Anticancer	A549 (Lung carcinoma)	Varies with substitution	[6][7]
MCF-7 (Breast cancer)	Varies with substitution	[7]
HepG2 (Liver cancer)	Varies with substitution	[7]
Antimicrobial	Staphylococcus aureus	MICs in the µg/mL range	[8]
Escherichia coli	MICs in the µg/mL range	[8]
Candida albicans	MICs in the µg/mL range	[9]
Anticonvulsant	Maximal Electroshock (MES) Test	ED50 values in mg/kg	[10]
Subcutaneous Pentylenetetrazole (scPTZ) Test	ED50 values in mg/kg	[10]

Structure-Activity Relationship (SAR) Considerations:

• Lipophilicity: The nature and position of substituents on the aromatic rings of thiosemicarbazones can significantly impact their lipophilicity, which in turn affects their ability to cross cell membranes and reach their biological targets.

• Electronic Effects: Electron-withdrawing or electron-donating groups can modulate the electronic properties of the thiosemicarbazone scaffold, influencing its ability to chelate metal ions and interact with biological macromolecules.

• Steric Factors: The size and shape of the substituents can influence the binding affinity of the molecule to its target by affecting the overall conformation and steric hindrance.

By systematically varying the aldehyde or ketone used in the synthesis of thiosemicarbazones from 2,4-Dimethylthiosemicarbazide, researchers can generate a library of compounds with diverse structural features and explore the structure-activity relationships for a particular biological target.

Conclusion

2,4-Dimethylthiosemicarbazide serves as a valuable and versatile building block for the synthesis of a wide range of bioactive heterocyclic compounds. The protocols and workflows detailed in this guide provide a solid foundation for researchers to explore the chemical space around this scaffold and to develop novel therapeutic agents. The key to success lies in a rational approach to molecular design, guided by an understanding of the underlying chemical principles and structure-activity relationships. By following the self-validating steps outlined in each protocol, researchers can ensure the integrity of their synthetic work and accelerate the pace of drug discovery.

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• ResearchGate. (n.d.). Synthesis and anticancer activity of thiosemicarbazones. Available at: [Link]

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• ResearchGate. (2025). Aromatic aldehyde thiosemicarbazones in the synthesis of hydrazones of the pyrimidine series. Available at: [Link]

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• PubMed Central. (2025). Synthesis and evaluation of cytotoxicity with emphasis on ferroptosis biomarkers; an in vitro study. BMC Chemistry. Available at: [Link]

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Application Notes and Protocols: Chelating Properties and Metal Complexes of 2,4-Dimethylthiosemicarbazide

Foreword for the Modern Researcher

In the dynamic landscape of medicinal inorganic chemistry and drug development, the pursuit of novel molecules with enhanced therapeutic efficacy and minimal side effects is relentless. Among the myriad of organic ligands explored, thiosemicarbazides and their derivatives have consistently emerged as privileged scaffolds. Their inherent biological activities, coupled with their versatile chelating capabilities, make them prime candidates for the design of potent metallodrugs.[1][2] This guide delves into the specifics of 2,4-Dimethylthiosemicarbazide, a structurally nuanced ligand, offering a comprehensive exploration of its synthesis, chelating behavior, and the promising applications of its metal complexes. The protocols and insights provided herein are curated to empower researchers, from seasoned investigators to those new to the field, to harness the full potential of this fascinating class of compounds.

Section 1: The Rationale - Why 2,4-Dimethylthiosemicarbazide?

Thiosemicarbazides are a class of compounds characterized by a thiourea core integrated with a hydrazine moiety. This unique structural arrangement confers a rich coordination chemistry, primarily through the soft sulfur and hard nitrogen donor atoms.[1] The strategic placement of methyl groups at the N2 and N4 positions in 2,4-Dimethylthiosemicarbazide introduces several key advantages:

• Modulated Lipophilicity: The methyl groups enhance the lipophilicity of the ligand, which can significantly influence its pharmacokinetic profile and ability to traverse cellular membranes.

• Steric Influence: The presence of the methyl group on the N2 nitrogen can sterically influence the coordination geometry of the resulting metal complexes, potentially leading to novel structural motifs and altered biological activity.

• Electronic Effects: The electron-donating nature of the methyl groups can modulate the electron density on the donor atoms, thereby influencing the stability and reactivity of the metal complexes.

These subtle modifications can have a profound impact on the therapeutic index of the final metallodrug, making a detailed understanding of this specific ligand and its complexes a valuable pursuit.

Section 2: Synthesis of 2,4-Dimethylthiosemicarbazide - A Step-by-Step Protocol

The synthesis of 2,4-Dimethylthiosemicarbazide is achieved through the nucleophilic addition of methylhydrazine to methyl isothiocyanate. This reaction is typically straightforward and can be performed under mild conditions.

Protocol 2.1: Synthesis of 2,4-Dimethylthiosemicarbazide

Materials:

• Methylhydrazine (CH₆N₂)

• Methyl isothiocyanate (C₂H₃NS)

• Ethanol (absolute)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve methylhydrazine (0.1 mol) in 100 mL of absolute ethanol.

• Addition of Reactant: While stirring the solution at room temperature, add methyl isothiocyanate (0.1 mol) dropwise over a period of 30 minutes. An exothermic reaction may be observed.

• Reaction Completion: After the addition is complete, continue stirring the reaction mixture at room temperature for an additional 2 hours to ensure the reaction goes to completion. The formation of a white precipitate indicates the product is forming.

• Isolation of Product: Cool the reaction mixture in an ice bath for 30 minutes to maximize precipitation.

• Filtration: Collect the white crystalline product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with two portions of cold ethanol (20 mL each) to remove any unreacted starting materials.

• Drying: Dry the purified 2,4-Dimethylthiosemicarbazide in a desiccator over anhydrous calcium chloride.

• Characterization: Confirm the identity and purity of the product using techniques such as melting point determination, FT-IR, and ¹H NMR spectroscopy.

Section 3: Chelation and the Formation of Metal Complexes

2,4-Dimethylthiosemicarbazide typically acts as a bidentate ligand, coordinating to metal ions through the sulfur atom of the thione group and the nitrogen atom of the hydrazine moiety.[1] This chelation can occur in either a neutral or deprotonated form, depending on the reaction conditions and the nature of the metal ion.

Logical Relationship of Chelation

Caption: Chelation pathways of 2,4-Dimethylthiosemicarbazide with a metal ion.

Protocol 3.1: General Synthesis of Metal Complexes

Materials:

• 2,4-Dimethylthiosemicarbazide

• Metal salts (e.g., CuCl₂·2H₂O, NiCl₂·6H₂O, CoCl₂·6H₂O, ZnCl₂)

• Methanol or Ethanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• Ligand Solution: Dissolve 2,4-Dimethylthiosemicarbazide (2 mmol) in 50 mL of methanol or ethanol in a 100 mL round-bottom flask. Gently heat if necessary to achieve complete dissolution.

• Metal Salt Solution: In a separate beaker, dissolve the desired metal salt (1 mmol) in a minimum amount of the same solvent (approximately 20 mL).

• Complexation: While stirring the ligand solution, add the metal salt solution dropwise. A change in color and/or the formation of a precipitate is often observed.

• Reaction Conditions: Reflux the reaction mixture for 2-4 hours with continuous stirring.[3]

• Isolation: Allow the reaction mixture to cool to room temperature. If a precipitate has formed, collect it by vacuum filtration. If no precipitate forms, reduce the volume of the solvent by rotary evaporation to induce crystallization.

• Washing and Drying: Wash the collected complex with small portions of cold solvent and dry it in a desiccator.

• Characterization: Characterize the synthesized complex using elemental analysis, FT-IR, UV-Vis spectroscopy, magnetic susceptibility measurements, and thermogravimetric analysis (TGA).

Section 4: Characterization Techniques - A Deeper Insight

Proper characterization is paramount to confirm the successful synthesis of both the ligand and its metal complexes and to elucidate their structures.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: This technique is crucial for identifying the coordination sites of the ligand. A shift in the ν(C=S) and ν(N-N) vibrational frequencies upon complexation provides strong evidence of coordination through the sulfur and hydrazine nitrogen atoms, respectively. The appearance of new bands at lower frequencies can be attributed to the formation of M-S and M-N bonds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the structure of the diamagnetic ligand and its complexes (e.g., with Zn(II)). A downfield shift of the N-H proton signal upon complexation can indicate its involvement in coordination.

• UV-Visible Spectroscopy: This method provides information about the electronic transitions within the complexes and can help in determining their geometry. The appearance of d-d transition bands for transition metal complexes is a key diagnostic feature.[4]

• Molar Conductance Measurements: These measurements, typically performed in a non-coordinating solvent like DMF or DMSO, help to determine whether the anions are coordinated to the metal ion or are present as counter-ions in the crystal lattice, thus indicating the electrolytic nature of the complexes.[5]

• Magnetic Susceptibility Measurements: This technique is used to determine the magnetic moment of the paramagnetic complexes, which provides insights into the number of unpaired electrons and the geometry of the complex.

Section 5: Biological Applications - Antimicrobial and Anticancer Potential

Metal complexes of thiosemicarbazides often exhibit enhanced biological activity compared to the free ligands.[6] This is often attributed to Tweedy's chelation theory, which suggests that chelation reduces the polarity of the metal ion, increases the lipophilicity of the complex, and facilitates its penetration through the lipid membranes of microorganisms and cancer cells.

Antimicrobial Activity

The antimicrobial potential of these complexes is often evaluated against a panel of pathogenic bacteria and fungi. The minimum inhibitory concentration (MIC) is a key parameter used to quantify their efficacy.

Table 1: Representative Antimicrobial Activity of Thiosemicarbazone Metal Complexes

Compound/Complex	Organism	MIC (µg/mL)	Reference
Ligand L¹	E. coli	>500	[7]
[Cu(L¹)Cl₂]	E. coli	62.5	[7]
Ligand L¹	S. aureus	>500	[7]
[Cu(L¹)Cl₂]	S. aureus	125	[7]
Ligand L²	C. albicans	>50	[8]
[Complex of L²]	C. albicans	9.92	[8]

L¹ and L² represent thiosemicarbazone ligands structurally related to 2,4-Dimethylthiosemicarbazide.

Anticancer Activity

The anticancer activity of thiosemicarbazone metal complexes is often linked to their ability to inhibit ribonucleotide reductase, an enzyme crucial for DNA synthesis, and to induce oxidative stress through the generation of reactive oxygen species (ROS).

Section 6: Experimental Workflow and Data Interpretation

A systematic approach is crucial for the successful synthesis, characterization, and evaluation of 2,4-Dimethylthiosemicarbazide and its metal complexes.

Experimental Workflow Diagram

Caption: A typical experimental workflow for the study of 2,4-Dimethylthiosemicarbazide and its metal complexes.

References

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• Thiosemicarbazides: Synthesis and reactions - ResearchGate . Available at: [Link]

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• Transition Metal Complexes of Thiosemicarbazides, Thiocarbohydrazides, and Their Corresponding Carbazones with Cu(I), Cu(II), Co(II), Ni(II), Pd(II), and Ag(I)—A Review - PMC - PubMed Central . Available at: [Link]

• Synthesis and Characterization of Thiosemicarbazone Metal Complexes - ResearchGate . Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2,4-Dimethylthiosemicarbazide

From the Desk of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2,4-Dimethylthiosemicarbazide. This document is designed for researchers, chemists, and drug development professionals who are actively working with or planning to synthesize this versatile precursor. Our goal is to provide not just a protocol, but a comprehensive resource built on deep mechanistic understanding and practical, field-tested experience. We will address common challenges, provide robust troubleshooting strategies, and answer frequently asked questions to ensure your synthesis is successful, safe, and reproducible.

Section 1: Synthesis Protocol & Core Principles

The synthesis of 2,4-Dimethylthiosemicarbazide is fundamentally an application of nucleophilic addition chemistry.[1] The process involves the reaction of methylhydrazine with methyl isothiocyanate. The primary nitrogen of methylhydrazine acts as the nucleophile, attacking the electrophilic carbon of the isothiocyanate group.

Reaction Mechanism: Nucleophilic Addition

The reaction proceeds via a direct nucleophilic attack. The lone pair of electrons on the terminal nitrogen of methylhydrazine attacks the carbon atom of the methyl isothiocyanate. This is followed by a proton transfer to form the stable thiosemicarbazide product. Controlling the reaction temperature is critical, as the reaction is exothermic and can lead to side products if not properly managed.

Caption: Reaction mechanism for 2,4-Dimethylthiosemicarbazide synthesis.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system. Adherence to these steps, particularly regarding stoichiometry and temperature control, is key to achieving a high-purity product.

Materials & Reagents:

• Methylhydrazine (CH₃NHNH₂)

• Methyl isothiocyanate (CH₃NCS)

• Ethanol (anhydrous)

• Diethyl ether (anhydrous)

• Ice bath

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Condenser (if refluxing is necessary)

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve methylhydrazine (1.0 eq) in anhydrous ethanol (approx. 3-4 mL per gram of methylhydrazine).

• Temperature Control (Critical Step): Cool the flask in an ice bath to 0-5 °C. This is crucial to manage the exothermic nature of the reaction and prevent the formation of byproducts.[2]

• Reagent Addition: Add methyl isothiocyanate (1.0 eq), dissolved in a minimal amount of anhydrous ethanol, to a dropping funnel. Add the isothiocyanate solution dropwise to the stirred methylhydrazine solution over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction Progression: After the addition is complete, allow the mixture to stir in the ice bath for an additional hour. Then, remove the flask from the ice bath and let it warm to room temperature, stirring for another 2-3 hours.

• Monitoring: The reaction progress can be monitored using Thin Layer Chromatography (TLC) with a suitable solvent system (e.g., Dichloromethane:Methanol, 9:1).[3][4] Spot for the disappearance of the starting materials.

• Product Isolation: Once the reaction is complete, reduce the solvent volume under reduced pressure. The product often precipitates as a white solid. If it oils out, proceed to the crystallization step.

• Crystallization & Purification: Cool the concentrated mixture in an ice bath to maximize precipitation. Filter the solid product using a Büchner funnel and wash it with a small amount of cold diethyl ether to remove any unreacted starting materials. Recrystallize the crude product from ethanol or an ethanol/water mixture to obtain a pure, crystalline solid.[5]

• Drying & Characterization: Dry the purified product under vacuum. Characterize the final compound by determining its melting point and using spectroscopic methods such as ¹H NMR, ¹³C NMR, and FT-IR to confirm its structure and purity.[6][7]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns with this synthesis? A: The main hazards are the starting materials. Methylhydrazine is extremely flammable, toxic, and a suspected carcinogen.[8] Methyl isothiocyanate is toxic, a lachrymator, and corrosive.[9][10] All manipulations must be performed in a well-ventilated chemical fume hood, and appropriate personal protective equipment (gloves, safety goggles, lab coat) is mandatory.

Q2: Why is anhydrous ethanol used as the solvent? A: While the reaction can tolerate some water, using an anhydrous solvent minimizes potential side reactions. Water can react with methyl isothiocyanate, and its presence can sometimes complicate the crystallization process.

Q3: What is the expected yield for this reaction? A: With careful control of stoichiometry and temperature, yields for this type of nucleophilic addition are typically high, often in the range of 80-95%.[7] Low yields are a common problem that our troubleshooting guide addresses.

Q4: How do I know if my product is pure? A: Purity is best confirmed through a combination of techniques. A sharp, un-depressed melting point is a good initial indicator. TLC showing a single spot is also a strong sign.[4] Finally, ¹H NMR spectroscopy should show clean peaks with the correct integrations and chemical shifts, free from signals corresponding to starting materials or solvents.

Section 3: Troubleshooting Guide

Even with a robust protocol, challenges can arise. This guide provides a systematic approach to diagnosing and solving common issues.

Caption: Troubleshooting workflow for low reaction yield.

Problem	Potential Cause(s)	Recommended Solution & Scientific Rationale
Low or No Yield	1. Incorrect Stoichiometry: Molar equivalents were miscalculated. 2. Reagent Degradation: Methylhydrazine can oxidize over time. Methyl isothiocyanate can hydrolyze if exposed to moisture. 3. Reaction Temperature Too High: An uncontrolled exotherm can lead to polymerization or decomposition of the isothiocyanate.	1. Verify Calculations: Double-check all molecular weights and calculations. Ensure reagents are weighed accurately on a calibrated balance. 2. Use Fresh Reagents: Start with freshly opened or purified reagents. The purity of methylhydrazine can be checked by titration. 3. Strict Temperature Control: Maintain the reaction at 0-5 °C during the addition phase using an ice bath. This ensures the desired nucleophilic addition pathway is favored.
Oily Product / Failure to Crystallize	1. Presence of Impurities: Unreacted starting materials or solvent residues can act as crystallization inhibitors. 2. Incorrect Solvent System: The solvent used for precipitation or crystallization may not be optimal. 3. Residual Water: Moisture in the reaction can lead to sticky or oily byproducts.	1. Purification: Attempt to purify a small sample of the oil via column chromatography to isolate the product and induce crystallization. 2. Solvent Screening: Try triturating the oil with a non-polar solvent like hexane or cold diethyl ether to wash away impurities and encourage solidification. Experiment with different recrystallization solvents (e.g., ethanol/water, isopropanol). 3. Ensure Anhydrous Conditions: Repeat the reaction using properly dried solvents and glassware.
Impure Product (Confirmed by NMR/TLC)	1. Side Reactions: If the reaction temperature was too high, or if stoichiometry was off, side products may form. A common side product is 1,5-dimethyl-1,4,5,6-tetrahydro-1,2,4,5-tetrazine-3,6-dithione from the self-condensation of reactants. 2. Incomplete Reaction: Starting materials are still present.	1. Recrystallization: This is the most effective method for removing minor impurities. Perform one or two careful recrystallizations from ethanol.[3] 2. Extend Reaction Time: If starting materials are present, the reaction may not have gone to completion. In future runs, extend the stirring time at room temperature and monitor carefully by TLC until the starting material spot disappears.
Product is Off-Color (Yellow/Brown)	1. Air Oxidation: Methylhydrazine and the product itself can be sensitive to air, leading to colored oxidation products. 2. Thermal Decomposition: Overheating during solvent removal or reaction can cause decomposition.	1. Inert Atmosphere: For the highest purity, consider running the reaction under an inert atmosphere (Nitrogen or Argon). 2. Decolorize: If the color is minor, it can often be removed by treating the recrystallization solution with a small amount of activated charcoal before the hot filtration step. 3. Gentle Heating: Use a rotary evaporator with a water bath set to a moderate temperature (<40-50 °C) for solvent removal.

Section 4: Product Characterization Data

Verifying the identity and purity of the final product is a cornerstone of good scientific practice. Below are the expected analytical data for 2,4-Dimethylthiosemicarbazide.

Analytical Technique	Expected Result / Observation
Appearance	White to off-white crystalline solid
Melting Point	Approx. 110-112 °C (literature values may vary slightly)
¹H NMR (DMSO-d₆)	Signals corresponding to the two different methyl groups (N-CH₃) and the N-H protons. Expect distinct singlets for the methyls and broader signals for the exchangeable N-H protons.
¹³C NMR (DMSO-d₆)	Signals for the two methyl carbons and a characteristic downfield signal for the thiocarbonyl carbon (C=S) typically >180 ppm.
FT-IR (KBr, cm⁻¹)	Strong N-H stretching bands (~3200-3400 cm⁻¹), C-H stretching (~2800-3000 cm⁻¹), a strong C=S stretching band (~1500-1550 cm⁻¹), and N-H bending vibrations.
Mass Spectrometry (EI)	A molecular ion peak (M⁺) corresponding to the molecular weight of C₃H₉N₃S (119.19 g/mol ).

References

• Preparation of thiosemicarbazides.
• Transition Metal Complexes of Thiosemicarbazides, Thiocarbohydrazides, and Their Corresponding Carbazones with Cu(I), Cu(II), Co(II), Ni(II), Pd(II), and Ag(I)—A Review. MDPI.
• Synthesis, characterization, antibacterial activity of thiosemicarbazones derivatives and their computational approaches: Quantum calculation, molecular docking, molecular dynamic, ADMET, QSAR.
• Thiosemicarbazide Chemistry Review. Scribd.
• Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide (A Response Surface Methodology Approach).
• Reactions involving thiosemicarbazide.
• 4,4-DIMETHYL-3-THIOSEMICARBAZIDE synthesis. ChemicalBook.
• Synthesis and Characterization of Newly Synthesized Thiosemicarbazone Ligands with IR, NMR and Mass Spectral Techniques. Oriental Journal of Chemistry.
• Synthesis of thiosemicarbazides.
• Thiosemicarbazides: Synthesis and reactions.
• Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis.
• Synthesis and Characterization of Some 4-Aryl Substituted Thiosemicarbazides, N-Alkyloxybenzaldehydes Containing. Jahangirnagar University.
• Synthesis and characterization of some new thiosemicarbazide derivatives and their transition metal complexes. JOCPR.
• Methyl Isothiocyan
• Methyl isothiocyanate - Safety D
• METHYLHYDRAZINE. CAMEO Chemicals - NOAA.

Sources

• 1. researchgate.net [researchgate.net]
• 2. jocpr.com [jocpr.com]
• 3. Synthesis, characterization, antibacterial activity of thiosemicarbazones derivatives and their computational approaches: Quantum calculation, molecular docking, molecular dynamic, ADMET, QSAR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. juniv.edu [juniv.edu]
• 5. US2657234A - Preparation of thiosemicarbazides - Google Patents [patents.google.com]
• 6. Synthesis and Characterization of Newly Synthesized Thiosemicarbazone Ligands with IR, NMR and Mass Spectral Techniques – Oriental Journal of Chemistry [orientjchem.org]
• 7. Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. METHYLHYDRAZINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. nj.gov [nj.gov]
• 10. assets.thermofisher.cn [assets.thermofisher.cn]

Side reactions and byproducts in 2,4-Dimethylthiosemicarbazide synthesis

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with the synthesis of 2,4-dimethylthiosemicarbazide. This document provides in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple protocols to explain the underlying chemical principles that govern the success of your synthesis. Our goal is to empower you with the knowledge to not only identify and solve common issues but also to proactively optimize your experimental design for higher yields and purity.

Introduction

The synthesis of 2,4-dimethylthiosemicarbazide, a key intermediate in the development of various pharmaceutical compounds, is primarily achieved through the nucleophilic addition of methylhydrazine to methyl isothiocyanate. While seemingly straightforward, this reaction is nuanced, with the potential for several side reactions and the formation of challenging-to-separate byproducts. Understanding the kinetics and thermodynamics of the main reaction versus potential side pathways is crucial for success. This guide will delve into these complexities, offering practical, field-tested solutions to common problems encountered during this synthesis.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of 2,4-dimethylthiosemicarbazide. Each issue is presented in a question-and-answer format, providing a diagnosis of the potential causes and a step-by-step guide to resolution.

Issue 1: Low Yield of 2,4-Dimethylthiosemicarbazide

Question: My reaction is resulting in a significantly lower yield of the desired 2,4-dimethylthiosemicarbazide than expected. What are the likely causes and how can I improve it?

Answer:

Low yields in this synthesis can be attributed to several factors, ranging from incomplete reactions to the formation of undesired side products.

Potential Causes & Solutions:

• Incomplete Reaction: The reaction between methylhydrazine and methyl isothiocyanate may not have gone to completion.

  • Solution: Ensure your reaction has been allowed to proceed for a sufficient amount of time. Monitoring the reaction progress by Thin Layer Chromatography (TLC) is highly recommended to determine the point of maximum product formation.[1] Increasing the reaction temperature or extending the reaction time may drive the reaction to completion. For instance, refluxing the reaction mixture is a common practice.[1]

• Sub-optimal Reaction Conditions: The choice of solvent and temperature can significantly impact the reaction rate and equilibrium.

  • Solution: The reaction is typically carried out in a protic solvent like ethanol or methanol. These solvents can facilitate the proton transfer steps in the reaction mechanism. If you are using an aprotic solvent, consider switching to an alcohol. The reaction is also typically exothermic, so controlling the initial temperature by adding the isothiocyanate dropwise to a cooled solution of methylhydrazine can prevent the formation of byproducts due to excessive heat.

• Formation of Isomeric Byproducts: This is a very common and often overlooked cause of low yields of the desired product. Methylhydrazine has two nucleophilic nitrogen atoms, and the reaction with methyl isothiocyanate can lead to the formation of the undesired 1,2-dimethylthiosemicarbazide and 1,4-dimethylthiosemicarbazide isomers in addition to the desired 2,4-dimethylthiosemicarbazide .

  • Solution: The regioselectivity of this reaction can be influenced by the reaction conditions. Generally, the N2 nitrogen of methylhydrazine is more nucleophilic, favoring the formation of the 2,4-isomer. However, steric hindrance and electronic effects can play a role. To favor the desired isomer, it is often recommended to carry out the reaction at a controlled, lower temperature.

• Purity of Starting Materials: Impurities in either methylhydrazine or methyl isothiocyanate can lead to the formation of byproducts that consume your starting materials.

  • Solution: Use high-purity starting materials. Methylhydrazine can contain impurities such as dimethylamine or symmetrical dimethylhydrazine.[2] Methyl isothiocyanate can also contain impurities. It is advisable to use freshly distilled or commercially available high-purity reagents.

Issue 2: Presence of Unexpected Peaks in my NMR/LC-MS Analysis

Question: My final product shows multiple spots on TLC and unexpected peaks in the 1H NMR and LC-MS spectra. How can I identify these impurities?

Answer:

The presence of multiple peaks strongly suggests the formation of byproducts, most notably isomeric forms of dimethylthiosemicarbazide.

Identification of Byproducts:

• Isomeric Byproducts: The most likely culprits are the 1,2-dimethylthiosemicarbazide and 1,4-dimethylthiosemicarbazide isomers.

  • 1H NMR Spectroscopy: The different isomers will have distinct NMR spectra. Pay close attention to the chemical shifts and integration of the N-H and C-H protons.

    • 2,4-Dimethylthiosemicarbazide (Desired Product): You would expect to see distinct signals for the two different methyl groups and the N-H protons.

    • 1,2-Dimethylthiosemicarbazide: This isomer will have a different pattern of N-H and methyl group signals due to the different connectivity.

    • 1,4-Dimethylthiosemicarbazide: This symmetrical isomer will show a simplified NMR spectrum.

  • LC-MS Analysis: The isomers will have the same mass-to-charge ratio (m/z) in the mass spectrum. However, they can often be separated by liquid chromatography, resulting in multiple peaks in the chromatogram with the same m/z.

• Other Byproducts: Impurities in your starting materials can also lead to other byproducts. For example, if your methylhydrazine contains dimethylamine, you could form N,N-dimethylthiourea.

Solution:

• Purification: Careful purification is essential to remove these byproducts.

  • Recrystallization: This is often the most effective method for purifying the solid 2,4-dimethylthiosemicarbazide from its isomers. Experiment with different solvent systems (e.g., ethanol, methanol, or mixtures with water) to find the optimal conditions for selective crystallization of the desired product.

  • Column Chromatography: If recrystallization is not effective, column chromatography on silica gel can be used to separate the isomers. A gradient of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate or acetone) is typically used.

Issue 3: My Product is an Oil or a Low-Melting Solid, Not the Expected Crystalline Solid

Question: The literature describes 2,4-dimethylthiosemicarbazide as a crystalline solid, but my product is an oil or a waxy solid with a low melting point. What is the reason for this?

Answer:

This issue is almost always due to the presence of impurities, particularly isomeric byproducts, which can act as a melting point depressant.

Potential Causes & Solutions:

• Isomeric Mixture: A mixture of 2,4-, 1,2-, and 1,4-dimethylthiosemicarbazide isomers will likely have a lower and broader melting point range than the pure 2,4-isomer.

  • Solution: As described above, rigorous purification by recrystallization or column chromatography is necessary to isolate the pure, crystalline 2,4-dimethylthiosemicarbazide.

• Residual Solvent: Trapped solvent from the reaction or purification process can also result in an oily or low-melting product.

  • Solution: Ensure your product is thoroughly dried under vacuum, possibly with gentle heating, to remove any residual solvent.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for the synthesis of 2,4-dimethylthiosemicarbazide?

A1: The reaction proceeds through a nucleophilic addition of the N2 nitrogen of methylhydrazine to the electrophilic carbon atom of the isothiocyanate group in methyl isothiocyanate. This is followed by a proton transfer to yield the final thiosemicarbazide product.

Q2: Which nitrogen on methylhydrazine is more nucleophilic?

A2: The N2 nitrogen (the one bonded to the other nitrogen) is generally considered to be more nucleophilic due to the alpha effect, where the adjacent lone pair of electrons on the N1 nitrogen enhances the nucleophilicity of the N2 nitrogen. This is why the formation of the 2,4-isomer is generally favored.

Q3: How can I confirm the structure of my final product?

A3: A combination of spectroscopic techniques is essential for unambiguous structure confirmation:

• 1H NMR: Will show the number of different types of protons and their connectivity.

• 13C NMR: Will show the number of different types of carbon atoms.

• FT-IR: Will show characteristic peaks for N-H stretching, C=S stretching, and C-N stretching vibrations.

• Mass Spectrometry: Will confirm the molecular weight of the compound. For complex cases, especially when dealing with isomers, 2D NMR techniques like COSY and HMBC can be very helpful. In some instances, X-ray crystallography may be required for definitive structural elucidation.[3]

Q4: What are the key safety precautions to take during this synthesis?

A4: Both methylhydrazine and methyl isothiocyanate are toxic and should be handled with extreme care in a well-ventilated fume hood.

• Methylhydrazine: Is a known carcinogen and is highly toxic if inhaled, ingested, or absorbed through the skin.[2][4]

• Methyl Isothiocyanate: Is a lachrymator and is toxic.[5] Always wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Experimental Protocols

Protocol 1: Synthesis of 2,4-Dimethylthiosemicarbazide

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and desired scale.

Materials:

• Methylhydrazine (high purity)

• Methyl isothiocyanate (high purity)

• Ethanol (anhydrous)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve methylhydrazine (1.0 equivalent) in anhydrous ethanol.

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add methyl isothiocyanate (1.0 equivalent) dropwise to the cooled solution of methylhydrazine over a period of 30-60 minutes, while maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of hexane and ethyl acetate as the eluent).

• Once the reaction is complete, remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from ethanol or a mixture of ethanol and water.

Protocol 2: Purification by Recrystallization

• Dissolve the crude 2,4-dimethylthiosemicarbazide in a minimum amount of hot ethanol.

• If the solution is colored, you can add a small amount of activated charcoal and heat for a few minutes.

• Filter the hot solution to remove the charcoal or any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration and wash them with a small amount of cold ethanol.

• Dry the crystals under vacuum to obtain pure 2,4-dimethylthiosemicarbazide.

Visualizing Reaction Pathways

The following diagrams illustrate the main synthetic route to 2,4-dimethylthiosemicarbazide and the potential side reactions leading to isomeric byproducts.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. grokipedia.com [grokipedia.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. acs.org [acs.org]
• 5. Methyl isothiocyanate - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimization of Reaction Conditions for 2,4-Dimethylthiosemicarbazide Derivatives

Welcome to the technical support center for the synthesis and optimization of 2,4-Dimethylthiosemicarbazide and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting strategies, and answers to frequently asked questions. Our goal is to empower you with the knowledge to overcome common experimental hurdles and achieve optimal results in your synthetic endeavors.

Introduction

2,4-Dimethylthiosemicarbazide is a key building block in the synthesis of a wide range of biologically active compounds, particularly thiosemicarbazones, which are known for their diverse pharmacological properties, including anticancer, antiviral, and antibacterial activities.[1][2] The precise substitution pattern of the thiosemicarbazide moiety is crucial for modulating the biological activity of the final derivatives. This guide focuses on the optimization of reaction conditions for the synthesis of 2,4-Dimethylthiosemicarbazide and its subsequent derivatives, providing a framework for rational experimental design and problem-solving.

Core Synthesis Strategy and Mechanism

The most common and direct route for the synthesis of 2,4-Dimethylthiosemicarbazide involves the nucleophilic addition of methylhydrazine to methyl isothiocyanate.[3] Understanding the underlying mechanism is fundamental to optimizing the reaction conditions.

The reaction proceeds via the attack of the more nucleophilic nitrogen atom of methylhydrazine on the electrophilic carbon atom of the isothiocyanate group. The choice of the nitrogen atom that initiates the attack can be influenced by steric and electronic factors.

Sources

• 1. Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. arkat-usa.org [arkat-usa.org]

Troubleshooting guide for the condensation reaction of 2,4-Dimethylthiosemicarbazide

Welcome to the dedicated technical support guide for the condensation reaction of 2,4-dimethylthiosemicarbazide with aldehydes and ketones. This resource is designed for researchers, medicinal chemists, and process development scientists to navigate the intricacies of synthesizing 2,4-dimethylthiosemicarbazones. Here, we address common experimental challenges through a detailed troubleshooting guide and a comprehensive FAQ section, grounding our advice in established chemical principles and field-proven experience.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for the condensation of 2,4-Dimethylthiosemicarbazide with a carbonyl compound?

A1: The reaction is a classic nucleophilic addition-elimination, also known as a condensation reaction, which proceeds in two main stages to form a thiosemicarbazone.[1]

• Nucleophilic Addition: The terminal, primary amine group (N-1) of 2,4-dimethylthiosemicarbazide is the primary nucleophile. It attacks the electrophilic carbonyl carbon of the aldehyde or ketone. This step forms a transient tetrahedral intermediate, often called a carbinolamine. The N-1 nitrogen is the most nucleophilic due to the alpha effect, an enhancement of nucleophilicity in atoms bearing an adjacent atom with lone pair electrons.[2]

• Dehydration: This intermediate is unstable and readily eliminates a molecule of water. This step is the rate-determining step and is typically catalyzed by a weak acid, which protonates the hydroxyl group, converting it into a better leaving group (H₂O).[1][3] The final product is the stable thiosemicarbazone, characterized by the formation of an azomethine (C=N) bond.[4]

Figure 1: General Mechanism of Thiosemicarbazone Formation.

Q2: Why is catalysis often required, and what type is most effective?

A2: Catalysis is crucial for accelerating the rate-limiting dehydration step. While the initial nucleophilic attack can occur uncatalyzed, the elimination of water from the tetrahedral intermediate is slow.

• Acid Catalysis: This is the most common and generally effective method.[5][6] A catalytic amount of a weak acid (e.g., glacial acetic acid, sulfuric acid) protonates the hydroxyl group of the intermediate, transforming it into a much better leaving group (-OH₂⁺). This significantly lowers the activation energy for dehydration.[1][7] However, excessive acid can be detrimental as it will protonate the nucleophilic amine of the thiosemicarbazide, rendering it non-nucleophilic and halting the reaction.

• Base Catalysis: General base catalysis is also possible, where a base facilitates the deprotonation of the nitrogen atom during the dehydration step.[3][8] However, studies show that for thiosemicarbazone synthesis, acid catalysis generally performs better than base catalysis.[5][6]

Q3: How does the choice of solvent impact the reaction?

A3: The solvent plays a critical role in reactant solubility and can influence the reaction equilibrium and rate. Polar protic solvents are typically preferred.

• Methanol/Ethanol: These are the most commonly used solvents.[4][9] They are effective at dissolving both the thiosemicarbazide and many aldehyde/ketone substrates. Methanol, in particular, has been identified as a highly suitable solvent for these reactions.[2][5][6]

• Effect of Water: The presence of water can inhibit the reaction.[2] Since water is a product of the condensation, its presence in the solvent can shift the reaction equilibrium back towards the starting materials, reducing the yield according to Le Châtelier's principle. Using dehydrated or absolute solvents is recommended for optimal results.[10]

• Solvent Polarity: The reaction rate can be influenced by solvent polarity, as charges develop in the transition state.[2] While a predictable trend is not always observed, highly polar solvents like methanol generally favor the reaction.[5]

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the synthesis of 2,4-dimethylthiosemicarbazones.

Figure 2: A systematic workflow for troubleshooting common reaction issues.

Problem 1: The reaction shows very low or no product yield.

Possible Cause A: Purity and Stability of Reactants

• The "Why": Impurities in either the carbonyl compound or the 2,4-dimethylthiosemicarbazide can inhibit the reaction or lead to side products.[11] Thiosemicarbazides can degrade over time, especially if exposed to moisture or air.[12]

• Solution:

  • Verify Carbonyl Purity: Ensure your aldehyde or ketone is pure. Distill or recrystallize if necessary. Aldehydes are particularly susceptible to oxidation to carboxylic acids, which can interfere with the reaction.

  • Use Fresh Thiosemicarbazide: Use 2,4-dimethylthiosemicarbazide from a freshly opened container or one that has been stored properly under inert gas in a desiccator.

Possible Cause B: Sub-optimal Reaction Conditions (Catalyst, Solvent, Temperature)

• The "Why": As discussed, the dehydration step is often slow without a catalyst. The choice of solvent affects reactant solubility and reaction equilibrium. Insufficient thermal energy may prevent the reaction from overcoming its activation energy barrier.

• Solution:

  • Introduce an Acid Catalyst: Add a few drops of glacial acetic acid to the reaction mixture. This is often sufficient to catalyze the reaction effectively.[7]

  • Optimize Solvent: Ensure you are using an appropriate anhydrous solvent, such as methanol or ethanol.[5][10]

  • Increase Temperature: If the reaction is sluggish at room temperature, heat the mixture to reflux. A common practice is to reflux for 2-5 hours.[7][11]

Possible Cause C: Incomplete Reaction

• The "Why": Condensation reactions can take time to reach completion, with some requiring up to 24 hours at room temperature.[4] Sterically hindered ketones react much more slowly than simple aldehydes.

• Solution:

  • Monitor via TLC: Use Thin Layer Chromatography (TLC) to monitor the disappearance of the limiting starting material. This is the most reliable way to determine if the reaction is progressing.[7][11]

  • Extend Reaction Time: Simply allow the reaction to stir for a longer period (e.g., overnight) before concluding that it has failed.[13]

Problem 2: The reaction works, but the final product is impure (multiple spots on TLC).

Possible Cause A: Formation of Side Products

• The "Why": Harsh reaction conditions (e.g., prolonged heating, high concentration of strong acid) can promote side reactions. One common side reaction for thiosemicarbazones is cyclization to form thiazoles or other heterocyclic systems, especially with α-haloketones or under oxidative conditions.[14]

• Solution:

  • Milder Conditions: Attempt the reaction at a lower temperature or for a shorter duration. Use TLC to find the point of maximum product formation before significant byproducts appear.[11]

  • Control pH: Avoid using strong, concentrated acids. A catalytic amount of a weak acid like acetic acid is usually sufficient and less likely to promote undesired pathways.

Possible Cause B: Unreacted Starting Materials

• The "Why": The reaction may not have gone to completion, or an incorrect stoichiometry was used.

• Solution:

  • Check Stoichiometry: Ensure you have used an equimolar ratio (1:1) of the carbonyl compound and 2,4-dimethylthiosemicarbazide.

  • Purification: Most unreacted starting materials can be easily removed during purification. Thiosemicarbazones are often crystalline and can be purified effectively by recrystallization from a suitable solvent like methanol or ethanol.[7][15] If the product is an oil or does not crystallize easily, column chromatography may be necessary.

Experimental Protocols & Data

General Protocol for the Synthesis of a 2,4-Dimethylthiosemicarbazone

This protocol is a general starting point and may require optimization based on the specific carbonyl substrate used.

Materials:

• Aldehyde or Ketone (1.0 mmol)

• 2,4-Dimethylthiosemicarbazide (1.0 mmol, 119.19 g/mol )

• Anhydrous Methanol (15-30 mL)

• Glacial Acetic Acid (1-3 drops)

• Round bottom flask, magnetic stirrer, condenser

Procedure:

• In a round-bottom flask, dissolve 2,4-dimethylthiosemicarbazide (1.0 mmol) in anhydrous methanol (10 mL) with magnetic stirring. Gentle warming may be required to achieve full dissolution.

• In a separate vial, dissolve the aldehyde or ketone (1.0 mmol) in anhydrous methanol (5 mL).

• Add the carbonyl solution to the stirred thiosemicarbazide solution at room temperature.

• Add 1-3 drops of glacial acetic acid to the reaction mixture to act as a catalyst.[7]

• Stir the mixture and monitor the reaction progress using TLC (e.g., with an eluent of Ethyl Acetate/Hexane).

• For many reactive aldehydes, a precipitate of the pure product will begin to form within minutes to hours. For less reactive substrates, the mixture may need to be heated to reflux for 2-5 hours.[7][11]

• Upon completion, cool the reaction mixture in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration, wash with a small amount of cold methanol to remove soluble impurities, and dry at room temperature.[4]

• If no precipitate forms, the solvent can be removed under reduced pressure, and the resulting crude solid can be recrystallized from methanol or ethanol.

Table 1: Recommended Reaction Parameters

Parameter	Recommended Condition	Rationale & Expert Notes
Solvent	Anhydrous Methanol or Ethanol	Excellent solubility for reactants; polar nature stabilizes the transition state. Methanol is often optimal.[5][6]
Catalyst	Glacial Acetic Acid (catalytic)	Provides necessary protonation for the rate-limiting dehydration step without deactivating the nucleophile.[7]
Temperature	Room Temperature to Reflux (65 °C)	Start at room temperature. Increase to reflux for sterically hindered or less reactive carbonyls.[2][11]
Stoichiometry	1:1 (Carbonyl:Thiosemicarbazide)	Ensures complete conversion of the limiting reagent.
Reaction Time	1 to 24 hours	Highly dependent on substrate. Monitor by TLC to determine the optimal endpoint.[4][11]

Product Characterization

Confirm the structure of your synthesized 2,4-dimethylthiosemicarbazone using standard analytical techniques.

• ¹H NMR: Look for the disappearance of the aldehyde proton signal (if applicable, ~9-10 ppm) and the appearance of the azomethine proton (CH=N) signal (~8-11 ppm). The N-H protons will also be present.[4][16]

• FT-IR: The most telling change is the disappearance of the strong C=O stretch from the starting material (~1680-1740 cm⁻¹) and the appearance of the C=N stretch in the product (~1580-1620 cm⁻¹).[4][7] The N-H stretches will be visible around 3100-3400 cm⁻¹.

• Mass Spectrometry: The molecular ion peak in the mass spectrum should correspond to the calculated molecular weight of the expected thiosemicarbazone product.[17][18]

Figure 3: Logical relationships between experimental parameters and reaction outcomes.

References

• Kasséhin, U. C., et al. (2014). Solvent effect and catalysis in the synthesis of thiosemicarbazone derivatives from ketones and 4’-phenylthiosemicarbazide. African Journal of Pure and Applied Chemistry.
• Kasséhin, U. C., et al. (2014). Solvent effect and catalysis in the synthesis of thiosemicarbazone derivatives from ketones and 4'- phenylthiosemicarbazide. Semantic Scholar.
• Kasséhin, U. C., et al. (2014). Solvent effect and catalysis in the synthesis of thiosemicarbazone derivatives from ketones and 4-phenylthiosemicarbazide. Semantic Scholar.

• Al-Amiery, A. A., et al. (2012). Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis. Molecules. [Link]

• Gürtürk, O. S., et al. (2022). Thiosemicarbazone Complexes of Transition Metals as Catalysts for Cross-Coupling Reactions. Molecules. [Link]

• Sayer, J. M., & Jencks, W. P. (1973). General base catalysis of thiosemicarbazone formation. Journal of the American Chemical Society. [Link]

• Li, J., et al. (2005). Synthesis of Chalcone Thiosemicarbazones Under Ultrasound Irradiation. Indian Journal of Chemistry - Section B. [Link]

• Hossain, M. A., et al. (2023). Synthesis, characterization, antibacterial activity of thiosemicarbazones derivatives and their computational approaches. Scientific Reports. [Link]

• Ghamari, N., et al. (2025). Synthesis of thiosemicarbazone derivatives and evaluation of their cytotoxicity with emphasis on ferroptosis biomarkers; an in vitro study. Research Square. [Link]

• Sayer, J. M., & Jencks, W. P. (1973). General base catalysis of thiosemicarbazone formation. Journal of the American Chemical Society. [Link]

• Al-Adiwish, W. M., et al. (2013). Eco-Friendly Synthesis of Some Thiosemicarbazones and Their Applications as Intermediates for 5-Arylazothiazole Disperse Dyes. International Journal of Molecular Sciences. [Link]

• Singh, R., et al. (2011). Synthesis and Evaluation of Biological activities of Thiosemicarbazones derivatives. International Journal of PharmTech Research. [Link]

• Tenori, L., et al. (2021). Functionalizing Thiosemicarbazones for Covalent Conjugation. Molecules. [Link]

• Loba Chemie (n.d.). THIOSEMICARBAZIDE FOR SYNTHESIS Safety Data Sheet. Loba Chemie. [Link]

• Gürdere, B., et al. (2022). Synthesis and biological evaluation of thiosemicarbazone derivatives. Naunyn-Schmiedeberg's Archives of Pharmacology. [Link]

• Audrieth, L. F., et al. (1957). Process for preparing thiosemicarbazide.

• Al-Amiery, A. A., et al. (2012). Scheme 1. Synthesis of thiosemicarbazide derivatives. ResearchGate. [Link]

• Metwally, M. A., et al. (2012). Thiosemicarbazides: Synthesis and reactions. Phosphorus, Sulfur, and Silicon and the Related Elements. [Link]

• Bąk, A., et al. (2023). Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics. International Journal of Molecular Sciences. [Link]

• Gingras, B. A., et al. (1962). THE PREPARATION OF SOME THIOSEMICARBAZONES AND THEIR COPPER COMPLEXES. Canadian Journal of Chemistry. [Link]

• Mary, M. C., & Varghese, J. (2019). Synthesis and Characterization of Newly Synthesized Thiosemicarbazone Ligands with IR, NMR and Mass Spectral Techniques. Oriental Journal of Chemistry. [Link]

• Various Authors. (2016). 6 questions with answers in THIOSEMICARBAZONES. ResearchGate. [Link]

• Rahman, M. M., et al. (2011). Synthesis and Characterization of Some 4-Aryl Substituted Thiosemicarbazides, N-Alkyloxybenzaldehydes Containing. Jahangirnagar University Journal of Science. [Link]

• Various Authors. (2018). Thiosemicarbazide – Knowledge and References. Taylor & Francis. [Link]

• Al-Fatlawi, A. A., et al. (2024). Design and Fabrication of Heterojunctions of Thiosemicarbazones and Metal Oxide Nanoparticles in Search of Their Medicinal Activity. MDPI. [Link]

• Metwally, M. A. (n.d.). Thiosemicarbazide Chemistry Review. Scribd. [Link]

• Aday, A., et al. (2024). Synthesis and characterization of novel bis(thiosemicarbazone) complexes and investigation of their acetylcholinesterase and glutathione S-transferase activities with in silico and in vitro studies. Journal of the Iranian Chemical Society. [Link]

• Beraldo, H., & Gambino, D. (2004). Transition Metal Complexes of Thiosemicarbazides, Thiocarbohydrazides, and Their Corresponding Carbazones with Cu(I), Cu(II), Co(II), Ni(II), Pd(II), and Ag(I)—A Review. Mini-Reviews in Medicinal Chemistry. [Link]

• Al-salim, R. I., et al. (2024). Novel α-N-heterocyclic thiosemicarbazone complexes: synthesis, characterization, and antimicrobial of properties investigation. Scientific Reports. [Link]

• Freund, M., & Schander, A. (1896). Thiosemicarbazid als Reagens auf Aldehyde und Ketone. Berichte der deutschen chemischen Gesellschaft. [Link]

• Kengne, E. S., et al. (2023). Chemical Stability of Imidazole-Thiosemicarbazides in Solvents: NBO Studies and Theoretical Absorption Spectrum. Science Journal of Chemistry. [Link]

• Campbell, N., & Morris, A. (1950). Reactions of The Thiosemicarbazones. University of Glasgow Theses. [Link]

• Peter, P. T., & Daniels, S. (2010). Thiosemicarbazide as a reagent for the identification of aldehydes, ketones, and quinones. Journal of Chemical Education. [Link]

• Chemistry Steps (n.d.). Identifying Unknown from IR, NMR, and Mass Spectrometry. Chemistry Steps. [Link]

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Purification techniques to remove impurities from 2,4-Dimethylthiosemicarbazide

Welcome to the technical support resource for the purification of 2,4-Dimethylthiosemicarbazide (CAS 6621-75-6). This guide is designed for chemistry professionals engaged in research and development who require high-purity material for their work. Here, we address common challenges and provide robust, field-tested protocols to help you achieve your desired purity specifications. Our approach emphasizes not just the "how," but the "why," grounding each step in fundamental chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in crude 2,4-Dimethylthiosemicarbazide?

A1: The impurity profile of your crude 2,4-Dimethylthiosemicarbazide is intrinsically linked to its synthesis route. Thiosemicarbazides are frequently synthesized from hydrazines and isothiocyanates.[1][2] Therefore, common impurities include:

• Unreacted Starting Materials: Residual 1,2-dimethylhydrazine or methyl isothiocyanate.

• Side-Reaction Products: Symmetrically substituted products like 1,3-dimethylthiourea, formed from the reaction of methyl isothiocyanate with any contaminating methylamine.

• Degradation Products: Thiosemicarbazides can be susceptible to hydrolysis or oxidation, especially under harsh temperature or pH conditions during workup.[3]

• Residual Solvents: Solvents used during the synthesis and initial workup, such as ethanol or toluene.

• Elemental Sulfur: Some synthetic routes for thiosemicarbazides can produce elemental sulfur as a byproduct, which may precipitate during the reaction.[4][5]

Q2: What is the best "first-pass" purification technique for this compound?

A2: For most common impurities, recrystallization is the most effective and efficient initial purification method. 2,4-Dimethylthiosemicarbazide is a polar, crystalline solid.[6] This technique leverages the differences in solubility between the desired compound and its impurities in a chosen solvent at different temperatures. Ethanol or aqueous ethanol mixtures are excellent starting points for thiosemicarbazide derivatives.[4][7]

Q3: How do I assess the purity of my 2,4-Dimethylthiosemicarbazide after purification?

A3: A multi-faceted approach is recommended to confidently establish purity. No single technique tells the whole story.

• Melting Point Analysis: A sharp melting point that is close to the literature value (153 °C, dec.) is a strong indicator of high purity.[6] Impurities typically depress and broaden the melting range.

• Thin-Layer Chromatography (TLC): An indispensable tool for qualitative assessment. A single spot across multiple solvent systems suggests high purity.

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity analysis. It can separate and quantify impurities with high precision and sensitivity.[8][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of your compound and detect impurities that have different chemical shifts. Quantitative NMR (qNMR) can also be used for purity determination against a certified standard.[10]

Purification & Troubleshooting Workflow

The following diagram illustrates a logical workflow for purifying and validating your 2,4-Dimethylthiosemicarbazide.

Caption: General purification and validation workflow.

Troubleshooting Guide

Problem 1: My recrystallization yield is extremely low.

• Possible Cause A: Incorrect Solvent Choice. The compound may be too soluble in the chosen solvent even at low temperatures.

  • Solution: Introduce an "anti-solvent." If you are using ethanol, for example, slowly add water (in which the compound is less soluble) to the hot, dissolved solution until it just begins to turn cloudy. Then, allow it to cool slowly. This creates a mixed-solvent system that reduces solubility at cold temperatures.

• Possible Cause B: Using Too Much Solvent. An excessive volume of solvent will keep more of your product dissolved in the mother liquor upon cooling.

  • Solution: Use the minimum amount of hot solvent required to fully dissolve the crude product. This ensures the solution is saturated and maximizes crystal formation upon cooling.

• Possible Cause C: Cooling Too Quickly. Rapid cooling (e.g., placing directly in an ice bath) promotes the formation of small, often impure crystals and can cause oils to crash out.

  • Solution: Allow the hot, filtered solution to cool slowly to room temperature first, then transfer it to an ice bath to complete the crystallization process. This allows for the formation of larger, purer crystals.

Problem 2: The product is discolored (e.g., yellow or brown) after recrystallization.

• Possible Cause A: Highly Colored Impurities. Some organic impurities are highly colored and can get trapped in the crystal lattice.

  • Solution 1: Perform a "hot filtration." If you notice insoluble impurities or a color that lessens upon heating, filter the hot solution through a pre-heated Büchner funnel with filter paper before allowing it to cool.[5]

  • Solution 2: Add a small amount of activated charcoal to the hot solution, let it stir for 5-10 minutes, and then perform a hot filtration to remove the charcoal and the adsorbed impurities. Caution: Use charcoal sparingly as it can also adsorb your product, reducing yield.

Problem 3: My TLC plate shows multiple spots after a single recrystallization.

• Possible Cause: Co-crystallization or Impurities with Similar Solubility. The impurities may have solubility profiles very similar to your product, making recrystallization ineffective.

  • Solution: Column Chromatography. This technique separates compounds based on their differential partitioning between a stationary phase (e.g., silica gel) and a mobile phase.[11] For 2,4-Dimethylthiosemicarbazide, a silica gel column with a gradient mobile phase of ethyl acetate in hexanes, or dichloromethane in methanol, would be a logical next step.

  • Solution: Acid-Base Extraction. Since thiosemicarbazides contain basic nitrogen atoms, you can dissolve the crude material in a dilute acid (e.g., 1M HCl), wash with an immiscible organic solvent (like ethyl acetate) to remove neutral impurities, and then neutralize the aqueous layer with a base (e.g., NaHCO₃) to precipitate the purified product.[12]

Detailed Experimental Protocols

Protocol 1: Recrystallization from Ethanol/Water

• Dissolution: Place 1.0 g of crude 2,4-Dimethylthiosemicarbazide in a 50 mL Erlenmeyer flask. Add a stir bar and approximately 10 mL of ethanol. Heat the mixture gently on a hot plate with stirring.

• Saturation: Continue adding ethanol in small portions (1-2 mL at a time) until the solid just dissolves. Avoid adding a large excess.

• Hot Filtration (Optional): If colored or insoluble impurities are present, perform a hot filtration at this stage.

• Crystallization: Remove the flask from the heat and cover it. Allow it to cool slowly to room temperature. You should see crystals begin to form.

• Complete Crystallization: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal recovery.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent. Record the final mass and calculate the yield.

Protocol 2: Purity Assessment by HPLC

This protocol provides a starting point for method development.

Parameter	Recommended Setting	Rationale
Column	C18 Reverse-Phase (e.g., 250 x 4.6 mm, 5 µm)	The nonpolar stationary phase is well-suited for retaining and separating moderately polar compounds like thiosemicarbazides.[8]
Mobile Phase	Isocratic or Gradient: Acetonitrile/Water	A common mobile phase for reverse-phase HPLC. A typical starting point is 50:50 Acetonitrile:Water. Adjust the ratio to achieve good peak shape and retention time (typically 2-10 minutes).
Flow Rate	1.0 mL/min	Standard analytical flow rate for a 4.6 mm ID column.
Detection	UV at 254 nm	The aromatic and thiocarbonyl groups in the molecule are expected to have strong UV absorbance.
Sample Prep	Dissolve ~1 mg of sample in 1 mL of mobile phase.	Ensures compatibility with the HPLC system and complete dissolution.

Data Analysis: Purity is calculated using the area normalization method, where the area of the main product peak is divided by the total area of all peaks in the chromatogram.[10]

Troubleshooting Logic for Failed Purity

This diagram helps decide the next steps if your purified material does not meet the required specifications.

Caption: Decision tree for selecting a secondary purification method.

References

• Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide (A Response Surface Methodology Approach). Egyptian Journal of Chemistry. Available at: [Link]

• Preparation of thiosemicarbazide. PrepChem.com. Available at: [Link]

• Thiosemicarbazide | CH5N3S | CID 2723789. PubChem, National Institutes of Health. Available at: [Link]

• Synthesis, characterization, antibacterial activity of thiosemicarbazones derivatives and their computational approaches: Quantum calculation, molecular docking, molecular dynamic, ADMET, QSAR. National Institutes of Health. Available at: [Link]

• US Patent 2806880A: Process for preparing thiosemicarbazide. Google Patents.

• Synthesis and analytical applications of thiosemicarbazide derivative. DergiPark. Available at: [Link]

• US Patent 2657234A: Preparation of thiosemicarbazides. Google Patents.

• THIOSEMICARBAZIDE FOR SYNTHESIS Safety Data Sheet. Loba Chemie. Available at: [Link]

• Chemical Stability of Imidazole-Thiosemicarbazides in Solvents: NBO Studies and Theoretical Absorption Spectrum. Science Journal of Chemistry. Available at: [Link]

• Chromatographic and Calculation Methods for Analysis of the Lipophilicity of Newly Synthesized Thiosemicarbazides and their Cyclic Analogues 1,2,4-Triazol-3-thiones. ResearchGate. Available at: [Link]

• Retention Behavior of Anticancer Thiosemicarbazides in Biomimetic Chromatographic Systems and In Silico Calculations. MDPI. Available at: [Link]

• Structural and Functional Diversity in Rigid Thiosemicarbazones with Extended Aromatic Frameworks: Microwave-Assisted Synthesis and Structural Investigations. National Institutes of Health. Available at: [Link]

• REACTION PRODUCTS OF THIOSEMICARBAZIDE WITH 1, 5-DIARYLPENT-1-YNE-3, 5-DIONES. JournalAgent. Available at: [Link]

• Structural and Functional Diversity in Rigid Thiosemicarbazones with Extended Aromatic Frameworks: Microwave-Assisted Synthesis and Structural Investigations. ACS Omega. Available at: [Link]

• Thiosemicarbazide Chemistry Review. Scribd. Available at: [Link]

• US Patent 2646447A: Preparation of thiosemicarbazide. Google Patents.

• (PDF) Thiosemicarbazides: Synthesis and reactions. ResearchGate. Available at: [Link]

• Synthesis and Characterization of Some 4-Aryl Substituted Thiosemicarbazides, N-Alkyloxybenzaldehydes Containing. Jahangirnagar University Journal of Science. Available at: [Link]

• HPLC methods for determination of two novel thiosemicarbazone anti-cancer drugs (N4mT and Dp44mT) in plasma and their application to in vitro plasma stability of these agents. ResearchGate. Available at: [Link]

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• 6. 4,4-DIMETHYL-3-THIOSEMICARBAZIDE | 6926-58-5 [chemicalbook.com]
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Technical Support Center: 2,4-Dimethylthiosemicarbazide and its Derivatives

Welcome to the technical support center for 2,4-Dimethylthiosemicarbazide and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to address common stability issues and provide practical troubleshooting advice for your experiments. As there is limited specific public data on the stability of 2,4-Dimethylthiosemicarbazide, this guide synthesizes our in-house expertise with established chemical principles for the broader thiosemicarbazide class.

Troubleshooting Guide

This section addresses specific problems you may encounter during the handling and use of 2,4-Dimethylthiosemicarbazide and its derivatives.

Issue 1: My solid 2,4-Dimethylthiosemicarbazide has changed color (e.g., yellowed) over time.

• Question: I've stored my solid 2,4-Dimethylthiosemicarbazide in the lab, and it has developed a yellowish tint. Is it still usable?

• Answer: A color change in the solid state often indicates minor degradation, likely due to oxidation or reaction with trace impurities. While the compound may still be largely intact, the presence of degradation products could interfere with sensitive downstream applications.

  • Causality: The thiocarbonyl group (C=S) in thiosemicarbazides is susceptible to oxidation, which can lead to the formation of colored byproducts. Exposure to light and air can accelerate this process.

  • Recommended Action:

    • Assess Purity: Before use, we recommend assessing the purity of the compound using techniques like Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy.

    • Recrystallization: If minor impurities are detected, recrystallization from a suitable solvent (e.g., ethanol or an ethanol/water mixture) can often repurify the compound.[1]

    • Use with Caution: If you are unable to repurify or assess the purity, the compound can be used for non-critical experiments, but be aware that the effective concentration may be lower than calculated, and impurities could lead to unexpected results. For critical applications, using a fresh, pure batch is advisable.

Issue 2: I'm observing precipitation in my stock solution of 2,4-Dimethylthiosemicarbazide in DMSO.

• Question: I prepared a stock solution of 2,4-Dimethylthiosemicarbazide in DMSO, and after a few freeze-thaw cycles, I see some precipitate. What is happening?

• Answer: Precipitation in DMSO stock solutions after freeze-thaw cycles is a common issue. This can be due to several factors, including the compound's solubility limit in cold DMSO or absorption of atmospheric moisture by the hygroscopic DMSO, which can reduce the compound's solubility.

  • Causality: While 2,4-Dimethylthiosemicarbazide is generally soluble in DMSO, its solubility can decrease at lower temperatures. Furthermore, DMSO is highly hygroscopic; absorbed water can act as an anti-solvent for your compound, causing it to precipitate.

  • Recommended Action:

    • Gentle Warming: Gently warm the stock solution to 37°C and vortex thoroughly to redissolve the precipitate.

    • Aliquoting: To avoid repeated freeze-thaw cycles, we strongly recommend preparing single-use aliquots of your stock solution.

    • Dry Solvent: Always use anhydrous DMSO to prepare your stock solutions to minimize moisture absorption.

    • Solvent Choice: For some derivatives, cyclohexane has been shown to be a stabilizing solvent, though solubility may be lower.[2]

Issue 3: My compound seems to be losing activity in my cell-based assay over the course of the experiment.

• Question: I'm using a 2,4-Dimethylthiosemicarbazide derivative in a multi-day cell culture experiment, and the effect seems to diminish over time. Could the compound be degrading in the culture medium?

• Answer: Yes, it is possible that the compound is degrading in the aqueous, buffered environment of the cell culture medium. The stability of thiosemicarbazide derivatives can be pH-dependent, and they may be susceptible to hydrolysis or oxidation under physiological conditions.

  • Causality: The thiosemicarbazide backbone can be susceptible to hydrolysis, especially at non-neutral pH. Additionally, components in the cell culture medium could potentially catalyze the degradation of the compound. While some studies suggest temperature has a minimal effect on the stability of certain thiosemicarbazide derivatives, the combined effect of aqueous media, physiological temperature, and various media components can lead to degradation over time.[2]

  • Recommended Action:

    • Fresh Preparation: Prepare fresh dilutions of your compound from a DMSO stock solution immediately before each experiment.

    • Time-Course Experiment: To assess the stability of your compound in your specific cell culture medium, you can perform a time-course experiment. Incubate the compound in the medium for different durations (e.g., 0, 8, 24, 48 hours) and then test its activity.

    • Medium Replenishment: For longer-term experiments, consider replenishing the medium with freshly diluted compound at regular intervals.

Frequently Asked Questions (FAQs)

• Q1: What are the optimal storage conditions for solid 2,4-Dimethylthiosemicarbazide?

  A1: Solid 2,4-Dimethylthiosemicarbazide should be stored in a tightly sealed container in a cool, dry, and dark place. A desiccator at room temperature or storage in a refrigerator (2-8°C) is recommended. Protect from light and moisture to prevent degradation.[3]

• Q2: How should I prepare and store stock solutions of 2,4-Dimethylthiosemicarbazide?

  A2: We recommend preparing stock solutions in anhydrous DMSO at a high concentration (e.g., 10-50 mM). For long-term storage, these stock solutions should be aliquoted into single-use vials to minimize freeze-thaw cycles and stored at -20°C or -80°C. Before use, thaw the aliquot and bring it to room temperature before opening to prevent condensation of moisture into the solution.

• Q3: What solvents are compatible with 2,4-Dimethylthiosemicarbazide and its derivatives?

  A3: Besides DMSO, other organic solvents such as ethanol and methanol can be used, though solubility may vary depending on the specific derivative.[4] For some derivatives, apolar aprotic solvents like cyclohexane have been shown to be more stabilizing than polar solvents.[2] Always check the solubility of your specific compound in the chosen solvent.

• Q4: Are there any known incompatibilities with other reagents?

  A4: Thiosemicarbazides can react with aldehydes and ketones to form thiosemicarbazones.[5] They can also react with strong oxidizing agents. Avoid mixing stock solutions with reagents that are highly reactive with amines or thiols.

• Q5: How can I check the purity of my 2,4-Dimethylthiosemicarbazide?

  A5: The purity of your compound can be assessed using standard analytical techniques:

  • HPLC: High-Performance Liquid Chromatography is a sensitive method to detect impurities.

  • NMR: ¹H and ¹³C Nuclear Magnetic Resonance spectroscopy can confirm the structure and identify major impurities.

  • Mass Spectrometry: Can confirm the molecular weight of the compound.

  • Melting Point: A sharp melting point range close to the literature value is a good indicator of purity.

Data Summary

Table 1: General Stability and Storage Recommendations for Thiosemicarbazide Derivatives

Parameter	Recommendation	Rationale
Solid Storage	Cool, dry, dark place (e.g., desiccator or refrigerator)	Minimizes oxidation and hydrolysis.
Stock Solution Solvent	Anhydrous DMSO	Good solubilizing agent, but hygroscopic.
Stock Solution Storage	-20°C or -80°C in single-use aliquots	Prevents degradation from freeze-thaw cycles and moisture.
pH in Aqueous Solution	Near neutral (pH 7) is generally preferred	Stability can be pH-dependent; avoid strongly acidic or basic conditions.
Light Exposure	Minimize exposure to light	Photodegradation is a potential issue for many organic compounds.

Experimental Protocols

Protocol 1: Preparation of Stock Solutions

• Equilibrate the solid 2,4-Dimethylthiosemicarbazide and anhydrous DMSO to room temperature.

• Weigh out the required amount of the solid compound in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration.

• Vortex the solution until the solid is completely dissolved. Gentle warming (up to 37°C) may be applied if necessary.

• Centrifuge the tube briefly to ensure all the solution is collected at the bottom.

• Dispense the stock solution into single-use, light-protecting aliquots.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Purity Assessment by Thin Layer Chromatography (TLC)

• Prepare a dilute solution of your 2,4-Dimethylthiosemicarbazide in a suitable solvent (e.g., methanol).

• Spot the solution onto a TLC plate (e.g., silica gel).

• Develop the TLC plate in an appropriate solvent system (e.g., a mixture of ethyl acetate and hexane).

• Visualize the spots under UV light.

• A single spot indicates high purity, while the presence of multiple spots suggests the presence of impurities.

Visualizations

Diagram 1: Troubleshooting Workflow for Suspected Compound Degradation

Caption: Troubleshooting workflow for stability issues.

Diagram 2: Key Factors Influencing Thiosemicarbazide Stability

Caption: Factors affecting the stability of thiosemicarbazides.

References

• Agata, I., et al. (2023). Chemical Stability of Imidazole-Thiosemicarbazides in Solvents: NBO Studies and Theoretical Absorption Spectrum. Science Journal of Chemistry, 11(1), 36-44. [Link]

• Metwally, M. A., et al. (2011). Thiosemicarbazides: synthesis and reactions. Journal of Sulfur Chemistry, 32(5), 489-519. [Link]

• Shafiee, A., et al. (2011). Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis. DARU Journal of Pharmaceutical Sciences, 19(4), 267-273. [Link]

• Kumar, A., et al. (2021). An Updated Review on Synthesis and Biological Activities of Thiosemicarbazide Analogs. Asian Journal of Chemistry, 33(9), 1957-1975. [Link]

• Scribd. (n.d.). Thiosemicarbazide Chemistry Review. Retrieved from [Link]

• Wujec, M., et al. (2022). New Thiosemicarbazide Derivatives with Multidirectional Biological Action. Molecules, 27(9), 2975. [Link]

• Sun, V., et al. (2021). Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. Molecules, 26(16), 4935. [Link]

• Al-Amiery, A. A., et al. (2023). Transition Metal Complexes of Thiosemicarbazides, Thiocarbohydrazides, and Their Corresponding Carbazones with Cu(I), Cu(II), Co(II), Ni(II), Pd(II), and Ag(I)—A Review. Molecules, 28(4), 1808. [Link]

• Wang, X., et al. (2022). Design, Synthesis, and Fungicidal Activity of Novel Thiosemicarbazide Derivatives Containing Piperidine Fragments. Molecules, 27(22), 8085. [Link]

• Gümrükçüoğlu, İ., & Bekircan, O. (2021). Synthesis and analytical applications of thiosemicarbazide derivative. Turkish Journal of Analytical Chemistry, 3(2), 59-63. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2723789, Thiosemicarbazide. Retrieved from [Link]

• El-Subbagh, H. I., et al. (2001). Thiourea and thiosemicarbazide derivatives structurally related to hexestrol: synthesis and anticancer and other pharmacological properties. Archiv der Pharmazie, 334(11), 345-352. [Link]

• Semantic Scholar. (n.d.). Thiourea and thiosemicarbazide derivatives: Structure, transformations, and pharmacological activity. Part II. Antihypoxic activity of 1,2,4-triazino[5,6-b]indole derivatives. Retrieved from [Link]

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• 5. researchgate.net [researchgate.net]

How to avoid common pitfalls in the synthesis of thiosemicarbazones

Welcome to the technical support center for thiosemicarbazone synthesis. This guide is designed for researchers, scientists, and professionals in drug development. Authored from the perspective of a Senior Application Scientist, this resource provides in-depth, field-proven insights to help you navigate common challenges and optimize your synthetic protocols.

Troubleshooting Guide: Common Pitfalls and Solutions

This section addresses specific issues that may arise during the synthesis of thiosemicarbazones, offering explanations for the underlying causes and providing actionable solutions.

Q1: Why is my thiosemicarbazone yield consistently low?

Low yields in thiosemicarbazone synthesis can stem from several factors, ranging from suboptimal reaction conditions to reactant purity.

Possible Causes and Solutions:

• Incomplete Reaction: The condensation reaction between a thiosemicarbazide and a carbonyl compound (aldehyde or ketone) is an equilibrium process.[1] To drive the reaction towards the product, consider the following:

  • Catalysis: The reaction is often catalyzed by a small amount of acid, such as glacial acetic acid or anilinium chloride.[2][3][4][5] Acid catalysis protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the thiosemicarbazide. However, excessive acid can protonate the weakly basic thiosemicarbazide, rendering it non-nucleophilic. Therefore, optimizing the catalyst concentration is crucial.

  • Reaction Time and Temperature: Some reactions may require longer reaction times or heating to reach completion.[6] Monitoring the reaction progress using Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time.[5] Refluxing the reaction mixture for several hours is a common practice.[5][6][7]

  • Removal of Water: The reaction produces water as a byproduct. Removing this water, for instance by using a Dean-Stark apparatus or by performing the reaction in a solvent that azeotropically removes water, can shift the equilibrium towards the formation of the thiosemicarbazone.

• Purity of Reactants:

  • Thiosemicarbazide Quality: Thiosemicarbazide can degrade over time, especially if not stored properly in a cool, dry place away from light and moisture.[8][9] It is advisable to use freshly recrystallized or commercially available high-purity thiosemicarbazide.

  • Carbonyl Compound Purity: Aldehydes are particularly susceptible to oxidation to carboxylic acids. Ensure your aldehyde or ketone is pure, and consider distillation or recrystallization if necessary.

• Solvent Effects: The choice of solvent can significantly impact the reaction rate and yield.[2][3][4]

  • Polar protic solvents like methanol or ethanol are commonly used and have been found to be effective.[2][3][4][10] Methanol, in particular, has been identified as a suitable solvent for this synthesis.[2][3][4]

  • The polarity of the solvent can influence the stability of the transition state. A decrease in the dielectric constant of the solvent can lead to a decrease in yield.[2]

• Steric Hindrance: Bulky substituents on either the thiosemicarbazide or the carbonyl compound can sterically hinder the reaction, leading to lower yields. In such cases, more forcing conditions (higher temperature, longer reaction time) may be necessary.

Q2: I am observing multiple spots on my TLC, indicating side products. What are the likely side reactions and how can I prevent them?

The formation of side products is a common issue that can complicate purification and reduce the yield of the desired thiosemicarbazone.

Common Side Reactions and Mitigation Strategies:

• Formation of Bis-thiosemicarbazone: If a dicarbonyl compound is used as a starting material, the formation of a bis(thiosemicarbazone) is expected.[11] However, with monocarbonyl compounds, self-condensation of the aldehyde or ketone can occur, especially under basic conditions, leading to aldol condensation products.

  • Solution: Maintain slightly acidic to neutral reaction conditions to minimize base-catalyzed side reactions.

• Cyclization Reactions: Thiosemicarbazides can undergo cyclization reactions to form various heterocyclic compounds, such as triazoles or thiadiazoles, particularly at elevated temperatures or in the presence of certain reagents.[12]

  • Solution: Carefully control the reaction temperature and avoid unnecessarily harsh conditions. The choice of catalyst can also influence the reaction pathway.

• Decomposition of Thiosemicarbazide: When heated, thiosemicarbazide can decompose, emitting toxic fumes of nitrogen and sulfur oxides.[8]

  • Solution: Avoid excessive heating. If elevated temperatures are required, conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative decomposition.

• Thione-Thiol Tautomerism: Thiosemicarbazones can exist in thione and thiol tautomeric forms.[11] While this is not a side reaction in the traditional sense, the presence of both tautomers can sometimes lead to multiple spots on TLC or broadened peaks in NMR spectra. The thione form is generally more stable in the solid state.[11]

Q3: My product is difficult to purify. What are the best purification techniques for thiosemicarbazones?

Purification is a critical step to obtain a high-purity thiosemicarbazone for subsequent applications.

Recommended Purification Strategies:

• Recrystallization: This is the most common and often the most effective method for purifying solid thiosemicarbazones.

  • Solvent Selection: Common solvents for recrystallization include ethanol, methanol, or mixtures of solvents like DCM/methanol.[5] The ideal solvent is one in which the thiosemicarbazone is sparingly soluble at room temperature but highly soluble at elevated temperatures.

  • Procedure: Dissolve the crude product in a minimum amount of hot solvent, filter the hot solution to remove any insoluble impurities, and then allow the solution to cool slowly to form crystals. The purified product can then be collected by filtration.

• Column Chromatography: If recrystallization is ineffective, for example, due to the presence of impurities with similar solubility, column chromatography can be employed.

  • Stationary Phase: Silica gel is the most commonly used stationary phase.

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or cyclohexane) and a more polar solvent (e.g., ethyl acetate or dichloromethane) is typically used. The polarity of the mobile phase should be optimized to achieve good separation of the desired product from impurities.

• Washing: After filtration of the crude product from the reaction mixture, washing with a suitable solvent can help remove residual starting materials and soluble impurities.[13] Methanol is often used for this purpose.[13]

Q4: I am having trouble with the characterization of my synthesized thiosemicarbazone. What are the key spectroscopic features I should look for?

Proper characterization is essential to confirm the structure and purity of the synthesized thiosemicarbazone.

Key Characterization Techniques and Expected Signatures:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR:

    • N-H Protons: Look for signals corresponding to the N-H protons of the hydrazone and amine groups. These signals are typically broad and their chemical shifts can vary depending on the solvent and concentration. In DMSO-d₆, the hydrazone N-H proton often appears at a downfield chemical shift (e.g., ~10-13 ppm).[11]

    • C-H Protons: The proton of the azomethine group (-N=CH-) will appear as a singlet for aldehyde-derived thiosemicarbazones.

  • ¹³C NMR:

    • C=S Carbon: The carbon of the thiocarbonyl group (C=S) is a key diagnostic peak and typically appears in the range of 178-180 ppm.[11]

    • C=N Carbon: The carbon of the azomethine group (C=N) will also be present.[11]

• Infrared (IR) Spectroscopy:

  • N-H Stretching: Look for absorption bands in the region of 3100-3400 cm⁻¹ corresponding to the N-H stretching vibrations.

  • C=N Stretching: The imine (C=N) stretching vibration typically appears around 1600 cm⁻¹.[11]

  • C=S Stretching: The thiocarbonyl (C=S) stretching vibration is usually observed in the region of 750-850 cm⁻¹.[11] The absence of a band in the 2000-2500 cm⁻¹ range indicates the absence of an S-H group, confirming the thione tautomer in the solid state.[11]

• Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the synthesized compound. Look for the molecular ion peak [M]⁺ or protonated molecular ion peak [M+H]⁺.

• Melting Point: A sharp melting point is a good indicator of the purity of the compound. Compare the experimentally determined melting point with literature values if available.

Frequently Asked Questions (FAQs)

This section provides answers to general questions regarding the synthesis of thiosemicarbazones.

Q1: What are the essential safety precautions to take when working with thiosemicarbazide?

Thiosemicarbazide is a hazardous substance and requires careful handling.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, safety goggles, and a lab coat.[14]

• Ventilation: Work in a well-ventilated area or a fume hood to avoid inhaling dust or vapors.[14]

• Handling: Avoid direct contact with skin and eyes.[14] In case of contact, wash the affected area thoroughly with soap and water.[14]

• Storage: Store thiosemicarbazide in a cool, dry, and well-ventilated place, away from heat and incompatible substances like strong oxidizing agents.[9][15] It is stable under recommended storage conditions.[8][14]

Q2: What is the general mechanism for thiosemicarbazone formation?

The synthesis of thiosemicarbazones proceeds through a condensation reaction.

• Nucleophilic Attack: The reaction is initiated by the nucleophilic attack of the terminal nitrogen atom of the thiosemicarbazide on the electrophilic carbonyl carbon of the aldehyde or ketone.

• Intermediate Formation: This attack forms a tetrahedral intermediate.

• Dehydration: The intermediate then undergoes dehydration (loss of a water molecule) to form the final thiosemicarbazone product containing an imine (-C=N-) bond.[16]

This reaction is often catalyzed by acid, which protonates the carbonyl oxygen, making the carbonyl carbon more susceptible to nucleophilic attack.[2][3][4]

Q3: Can I use microwave irradiation to synthesize thiosemicarbazones?

Yes, microwave-assisted synthesis can be an efficient method for preparing thiosemicarbazones. It often leads to shorter reaction times and higher yields compared to conventional heating methods. The reaction is typically carried out in a solvent like ethanol with a catalytic amount of acetic acid.

Q4: Are there alternative "green" methods for thiosemicarbazone synthesis?

Yes, eco-friendly methods for thiosemicarbazone synthesis have been developed.

• Solvent-Free Synthesis: Reactions can be performed under solvent-free conditions, for example, by ball-milling the reactants together at room temperature.[17] This method is often quantitative and the products may not require further purification.[17]

• Ultrasound Irradiation: The use of ultrasound irradiation can also promote the reaction, leading to higher yields and shorter reaction times under milder conditions.[10]

Experimental Protocols

General Protocol for the Synthesis of a Thiosemicarbazone

This protocol provides a general procedure for the synthesis of a thiosemicarbazone from an aldehyde or ketone and thiosemicarbazide.

Materials:

• Aldehyde or ketone (1 equivalent)

• Thiosemicarbazide (1 equivalent)

• Ethanol or Methanol

• Glacial Acetic Acid (catalytic amount, e.g., a few drops)

Procedure:

• Dissolve the thiosemicarbazide in hot ethanol or methanol.[5]

• In a separate flask, dissolve the aldehyde or ketone in ethanol or methanol.

• Add the thiosemicarbazide solution to the aldehyde/ketone solution with stirring.

• Add a few drops of glacial acetic acid to the reaction mixture as a catalyst.[5]

• Reflux the reaction mixture for 2-4 hours.[5] Monitor the progress of the reaction by TLC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• The solid product that precipitates out is collected by filtration.

• Wash the solid product with cold ethanol or methanol to remove any unreacted starting materials.

• Dry the product in a desiccator or a vacuum oven.

• If necessary, purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

Data Presentation

Table 1: Influence of Solvent on Thiosemicarbazone Yield

Solvent	Dielectric Constant (approx.)	Typical Yield
Methanol	32.7	Good to Excellent[2][3][4]
Ethanol	24.5	Good[2]
Propanol	20.1	Moderate
Tetrahydrofuran (THF)	7.6	Fair to Moderate
Dichloromethane (DCM)	9.1	Fair

Note: Yields can vary significantly based on the specific reactants and reaction conditions.

Visualizations

Experimental Workflow for Thiosemicarbazone Synthesis

Caption: A typical workflow for the synthesis and purification of thiosemicarbazones.

Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low yields in thiosemicarbazone synthesis.

References

• Kasséhin, C., et al. (2014). Solvent effect and catalysis in the synthesis of thiosemicarbazone derivatives from ketones and 4'- phenylthiosemicarbazide. African Journal of Pure and Applied Chemistry.
• (2004). Synthesis, Characterization and Optimum Reaction Conditions of Oligo-N, N′-bis (2-hydroxy-1-naphthalidene) Thiosemicarbazone. Journal of Polymer Research.
• Chemiis. Thiosemicarbazide: Applications, Characteristics, and Safety Guidelines.
• Kasséhin, U. C., et al. (2014). Solvent effect and catalysis in the synthesis of thiosemicarbazone derivatives from ketones and 4-phenylthiosemicarbazide. Semantic Scholar.
• (2018).
• Kasséhin, U. C., et al. (2014). solvent effect and catalysis in the synthesis of thiosemicarbazone derivatives from ketones and 4’-phenylthiosemicarbazide. African Journal of Pure and Applied Chemistry.
• PubChem. Thiosemicarbazide.
• Loba Chemie. THIOSEMICARBAZIDE FOR SYNTHESIS.
• El-Sabbagh, O. I., et al. (2013). Synthesis of thiosemicarbazones derived from N-(4-hippuric acid)thiosemicarbazide and different carbonyl compounds as antimicrobial agents. European Journal of Medicinal Chemistry.
• (2020). Thiosemicarbazone Complexes of Transition Metals as Catalysts for Cross-Coupling Reactions. MDPI.
• ThinkIR. Facile and efficient synthesis of thiosemicarbazone derivatives with functionalized pendant amines.
• Kumar, A., et al. (2021). An Updated Review on Synthesis and Biological Activities of Thiosemicarbazide Analogs. Asian Journal of Chemistry.
• (2014). Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis. PMC - NIH.
• (2023). Synthesis, characterization, antibacterial activity of thiosemicarbazones derivatives and their computational approaches: Quantum calculation, molecular docking, molecular dynamic, ADMET, QSAR. NIH.
• Oxford Lab Fine Chem LLP.
• (2022). Representative metal complexes of thiosemicarbazones as catalysts for the Suzuki–Miyaura and other coupling reactions (Part B).
• (2007).
• ChemicalBook. thiosemicarbazide CAS#: 79-19-6.
• (2023). Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics. MDPI.
• (2022).
• (2024). Synthesis and characterization of novel bis(thiosemicarbazone) complexes and investigation of their acetylcholinesterase and glutathione S-transferase activities with in silico and in vitro studies. NIH.
• Metwally, M. A., et al. (2011). Thiosemicarbazides: Synthesis and reactions.
• Munín, P., et al. (2019). Study, preparation and characterization of thiosemicarbazone ligands and their compounds.
• (2021). Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide (A Response Surface Methodology Approach).
• (2023). Study of the Influence of a Solvent on the Crystal Structure of an Ethyl-Substituted Bisthiosemicarbazone Ligand. MDPI.
• PrepChem.com.
• Scott, et al. (1957). Process for preparing thiosemicarbazide.
• Sayer, J. M., & Jencks, W. P. (1973). General base catalysis of thiosemicarbazone formation. Journal of the American Chemical Society.
• Al-Adiwish, W. M., et al. (2012). Eco-Friendly Synthesis of Some Thiosemicarbazones and Their Applications as Intermediates for 5-Arylazothiazole Disperse Dyes. PubMed Central.
• Suman, S., & Singh, R. (2018). Synthesis and Characterization of Thiosemicarbazone Metal Complexes.
• (2014).
• Gingras, B. A., et al. (1961). THE PREPARATION OF SOME THIOSEMICARBAZONES AND THEIR COPPER COMPLEXES. Canadian Science Publishing.
• (2010). The preparation of some thiosemicarbazones and their copper complexes. Part I.
• (2018).
• (2014). Synthetic route to yield thiosemicarbazides, a–e.

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Technical Support Center: Scaling Up 2,4-Dimethylthiosemicarbazide Synthesis

Welcome to the technical support center for the synthesis of 2,4-Dimethylthiosemicarbazide. This guide is designed for researchers, process chemists, and drug development professionals who are transitioning this synthesis from laboratory scale to pilot or manufacturing scale. Our focus is on providing practical, in-depth solutions to the common challenges encountered during scale-up, framed within a question-and-answer format.

The synthesis of 2,4-Dimethylthiosemicarbazide involves the reaction of methylhydrazine with methyl isothiocyanate. While straightforward on a lab bench, this process presents significant safety and control challenges at larger scales due to its exothermic nature and the hazardous properties of the reactants.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My reaction is experiencing a dangerous temperature spike (exotherm) upon scaling up. How can I control it?

A1: Understanding and taming the exotherm is the most critical aspect of scaling this synthesis.

• The Chemistry Behind the Problem: The reaction between the nucleophilic nitrogen of methylhydrazine and the electrophilic carbon of methyl isothiocyanate is a rapid and highly exothermic addition reaction. At a small scale, the high surface-area-to-volume ratio of the flask allows for efficient heat dissipation to the surroundings. When you scale up, the volume increases by the cube of the vessel's radius, while the heat transfer area (the vessel wall) only increases by the square.[1][2] This mismatch leads to heat accumulation, a rapid temperature increase, and a potential thermal runaway.[3]

• Troubleshooting & Mitigation Protocol:

  • Characterize the Thermal Hazard: Before any scale-up, perform reaction calorimetry (e.g., using a Reaction Calorimeter, RC1) or Differential Scanning Calorimetry (DSC) on a small sample to quantify the heat of reaction and determine the maximum temperature of the synthesis reaction (MTSR).[4] This data is non-negotiable for safe scale-up.

  • Switch to a Semi-Batch Process: Never add all reactants at once at a large scale. The process must be run in a semi-batch mode where one reactant is added slowly to the other.[1] For this chemistry, slowly adding methyl isothiocyanate to a solution of methylhydrazine in a suitable solvent is the recommended approach.

  • Control the Addition Rate: Use a calibrated pump (e.g., a syringe pump or peristaltic pump) for the addition of methyl isothiocyanate. The addition rate should be directly linked to the cooling capacity of your reactor.[5] Start with a very slow addition rate and monitor the temperature. You can increase the rate as long as the temperature remains stable and well below the desired limit.

  • Ensure Efficient Heat Removal:

    • Reactor Choice: Use a jacketed reactor with a high-performance thermofluid. The reactor's cooling system must be able to handle the maximum heat output calculated from your calorimetry data.[4]

    • Agitation: Ensure robust and efficient stirring. Poor mixing can create localized hotspots where the reaction rate accelerates, initiating a runaway.[4] Avoid anchor stirrers for low-viscosity systems; a pitched-blade turbine or similar impeller is more effective.[4]

  • Solvent Selection: The choice of solvent is crucial. It acts as a heat sink. A higher-boiling-point solvent can provide a wider safety margin. Isopropanol or ethanol are common choices, but their boiling points might be too low if temperature control is poor. Toluene could be an alternative, though it introduces different safety and environmental considerations.

Parameter	Lab Scale (10 g)	Pilot Scale (1 kg)	Key Consideration for Scale-Up
Vessel Type	Round Bottom Flask	Jacketed Glass Reactor	Surface area to volume ratio decreases, impacting heat transfer.[2]
Addition Method	Manual (Pipette)	Metering Pump	Controlled addition is critical to manage heat release.[3][5]
Addition Time	~5 minutes	2 - 4 hours	Must be slow enough for the cooling system to keep up.
Temp. Control	Ice Bath	Thermofluid in Jacket	Requires a robust, automated cooling system.[4]
Max Temp. Rise (Adiabatic)	High (theoretical)	Very High (theoretical)	Must be calculated to understand the worst-case scenario.[4]

Q2: I'm seeing new, unidentified impurities in my final product after scaling up. What are they and how do I get rid of them?

A2: Changes in impurity profiles are common during scale-up due to prolonged reaction times and less ideal mixing and heat transfer.

• The Chemistry Behind the Problem:

  • Dimerization/Side Reactions: If the methyl isothiocyanate is added too quickly or if there are local hot spots, it can react with the newly formed product or itself.

  • Isomer Formation: While the primary reaction yields 2,4-dimethylthiosemicarbazide, side reactions can sometimes lead to isomers, although this is less common for this specific reaction compared to others involving asymmetrical hydrazines.[6]

  • Degradation: Both methylhydrazine and methyl isothiocyanate can degrade under prolonged exposure to high temperatures, leading to a complex mixture of byproducts.

• Troubleshooting & Mitigation Protocol:

  • Identify the Impurity: Use analytical techniques like HPLC-MS and NMR to identify the structure of the impurity. Knowing the structure provides clues to its formation pathway.

  • Optimize Stoichiometry: Ensure the stoichiometry is precise. A slight excess of methylhydrazine can sometimes help to ensure all the highly reactive methyl isothiocyanate is consumed, but this must be balanced against the difficulty of removing unreacted methylhydrazine later.

  • Refine the Reaction Conditions:

    • Lower the Temperature: Running the reaction at a lower temperature (e.g., 0-10 °C) will slow down both the main reaction and the side reactions, often improving selectivity. This, however, requires a more efficient cooling system.

    • Improve Mixing: As mentioned, better agitation prevents localized high concentrations of the added reagent, which is a primary cause of side product formation.[4]

  • Develop a Scalable Purification Strategy:

    • Recrystallization: This is the most common method for purifying the solid product. A solvent screen at the lab scale is essential. You need a solvent in which the product is highly soluble at high temperatures but poorly soluble at low temperatures, while the impurities remain soluble.

    • Troubleshooting Recrystallization: If the product "oils out" or crashes out too quickly, it may trap impurities.[7][8] Control the cooling rate, use seeding with pure crystals to encourage controlled crystal growth, and maintain agitation during crystallization.[7][9]

Q3: My yield has dropped significantly, and the crystallization is slow and incomplete at a larger scale. What can I do?

A3: Scale-up of crystallization is a science in itself. What works in an Erlenmeyer flask often fails in a large reactor due to different thermodynamics and kinetics.

• The Chemistry Behind the Problem: Crystallization is governed by solubility curves, nucleation, and crystal growth. At a large scale, achieving uniform supersaturation is difficult.[10] Slower, uncontrolled cooling can lead to a wide distribution of crystal sizes, while too-rapid cooling can cause the product to precipitate as an amorphous solid or oil, which is difficult to filter and purify.[7] Fouling of the reactor walls with crystals can also reduce heat transfer and affect the process.[11]

• Troubleshooting & Mitigation Protocol:

  • Determine Solubility Data: You must have a solubility curve for your product in the chosen recrystallization solvent. This data will dictate the required solvent volume and the theoretical maximum yield.[7] A poor yield is often simply due to using too much solvent.[8]

  • Controlled Cooling Profile: Do not just turn off the heat and let it cool. Implement a programmed cooling ramp (e.g., cool from 80 °C to 50 °C over 1 hour, then to 20 °C over 2 hours). This controlled approach prevents shock cooling and promotes the growth of larger, purer crystals.[9]

  • Seeding: Once the solution reaches a supersaturated state (just below the temperature of dissolution), add a small amount (0.1-1% by weight) of pure, previously isolated 2,4-Dimethylthiosemicarbazide. This "seed" provides a template for crystal growth, preventing spontaneous and uncontrolled nucleation.[8]

  • Agitation: Contrary to crystallization in a static flask, agitation is usually necessary at scale to ensure temperature uniformity and keep crystals suspended.[7] However, the agitation rate must be optimized; too high a shear rate can cause crystal breakage (secondary nucleation), leading to fine particles that are difficult to filter.

  • Anti-Solvent Addition: An alternative or complementary technique is anti-solvent crystallization. The product is dissolved in a minimal amount of a "good" solvent, and then a "poor" solvent (an anti-solvent) in which the product is insoluble is slowly added to induce crystallization. This must be done at a controlled rate.

Q4: What are the critical safety protocols for handling the starting materials at a multi-kilogram scale?

A4: The hazards of the starting materials are magnified at scale. A comprehensive Health, Safety, and Environment (HSE) plan is mandatory.

• Hazard Overview:

  • Methylhydrazine (CAS 60-34-4): Extremely toxic by inhalation, skin contact, and ingestion.[12] It is a suspected carcinogen and is highly flammable.[13][14] It can form explosive mixtures with air and reacts violently with strong oxidizers.[13]

  • Methyl Isothiocyanate (CAS 556-61-6): A potent lachrymator (causes tearing) and is very toxic and corrosive.[15][16][17] It causes severe burns to the skin, eyes, and respiratory tract.[18][19] It reacts exothermically with many compounds, including water, amines, and alcohols.[15][19]

• Mandatory Safety Protocols:

  • Engineering Controls:

    • Closed Systems: All transfers of methylhydrazine and methyl isothiocyanate must be performed in a closed system using pumps and dedicated lines to minimize exposure.

    • Ventilation: The reaction must be conducted in a well-ventilated area, preferably a walk-in fume hood or a contained reactor bay with dedicated exhaust ventilation.[13][19] All electrical equipment must be explosion-proof.[13]

  • Personal Protective Equipment (PPE):

    • Gloves: Wear appropriate chemical-resistant gloves. Standard nitrile gloves may not be sufficient for prolonged contact. Consult a glove compatibility chart; butyl or Viton rubber are often recommended.

    • Body Protection: Use a chemical-resistant apron or full suit (e.g., Tychem®).[13]

    • Eye/Face Protection: Chemical splash goggles and a full-face shield are required.[12]

    • Respiratory Protection: For any non-routine operation where exposure is possible, a supplied-air respirator (SABA) or self-contained breathing apparatus (SCBA) is necessary.[14]

  • Emergency Preparedness:

    • Emergency Showers/Eyewash Stations: Must be immediately accessible.[13][14]

    • Spill Kits: Have spill kits specifically designed for reactive and flammable liquids readily available. This should include non-combustible absorbents like sand or vermiculite.[20]

    • Quenching Agent: Have a designated quenching agent (e.g., a large volume of cold solvent or a mild reducing agent for the isothiocyanate) ready to stop the reaction in case of a thermal runaway.

Visual Workflow and Decision Guides

Below are diagrams illustrating the key workflows and decision-making processes for scaling up this synthesis.

Caption: High-level workflow for scaling the synthesis of 2,4-Dimethylthiosemicarbazide.

Caption: Decision tree for troubleshooting unexpected impurities during scale-up.

References

• METHYL ISOTHIOCYANATE - CAMEO Chemicals - NOAA . Provides detailed hazard information, including reactivity with water and other chemicals, which is crucial for safety assessment.

• Common Name: METHYL ISOTHIOCYANATE HAZARD SUMMARY - NJ.gov . A fact sheet detailing health effects, exposure symptoms, and handling advice for Methyl Isothiocyanate.

• About MITC (methyl isothiocyanate) - SprayDays California . Discusses exposure risks and symptoms associated with Methyl Isothiocyanate, reinforcing the need for strict handling protocols.

• Working with Exothermic Reactions during Lab and Scale up - Amar Equipment . Outlines best practices for managing exothermic reactions, including heat management, kinetic studies, and proper mixing, all directly applicable to this synthesis.

• METHYL HYDRAZINE HAZARD SUMMARY - NJ.gov . Details the significant fire and health hazards of Methyl Hydrazine, including PPE recommendations and storage incompatibilities.

• METHYLHYDRAZINE - NOAA - CAMEO Chemicals . Provides emergency response information for Methyl Hydrazine spills and exposures, essential for creating a robust safety plan.

• Material Safety Data Sheet - Methyl isothiocyanate - Cole-Parmer . A technical safety data sheet listing the dangers and target organ effects of Methyl Isothiocyanate.

• Methyl isothiocyanate - Safety Data Sheet - ChemicalBook . Contains detailed safety information, including handling, storage, and firefighting measures for Methyl Isothiocyanate.

• Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal . Explains the concept of thermal runaway and how controlled, slow addition is used to manage exotherms in batch processes.

• How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way . Discusses the critical relationship between vessel size, heat generation, and heat removal during scale-up.

• Material Safety Data Sheet - Methylhydrazine, 98% - Cole-Parmer . A technical safety data sheet for Methylhydrazine, providing critical first aid and handling information.

• Managing Hazards for Scale Up of Chemical Manufacturing Processes - ACS Publications . An academic paper explaining how the deteriorating surface-area-to-volume ratio impacts safety during scale-up.

• Control Strategies For Managing Exothermic Reactions In Flow - Patsnap Eureka . Discusses control strategies like flow rate modulation, which is analogous to controlled addition in a semi-batch process.

• Methylhydrazine sulfate - SAFETY DATA SHEET . Provides safety data, including precautionary statements and handling instructions relevant to hydrazine derivatives.

• Methyl hydrazine - NIOSH Pocket Guide to Chemical Hazards - CDC . A concise guide from the CDC on Methyl Hydrazine, including respirator recommendations and exposure limits.

• Structural revision of products resulting from the reaction of methylhydrazine with acridin-9-yl isothiocyanate due to unexpected rearrangement - Arkivoc . A research paper illustrating the potential for isomeric products in reactions involving methylhydrazine, highlighting the need for thorough analytical characterization.

• Struggling with large scale recrystallization : r/Chempros - Reddit . A practical discussion among process chemists about the challenges of large-scale crystallization, including stirring and yield issues.

• Common Issues Faced in Crystallization and How to Solve Them | Zhanghua - Filter Dryer . Discusses common problems in industrial crystallization, such as controlling nucleation and crystal growth.

• Key Considerations for Crystallization Studies | H.E.L Group . An industry article on the importance of understanding parameters like mixing and solubility for successful crystallization scale-up.

• 3.6F: Troubleshooting - Chemistry LibreTexts . Provides fundamental troubleshooting tips for crystallization, such as what to do when yield is poor or when no crystals form.

• Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis - PMC - NIH . Provides general synthetic procedures for thiosemicarbazides, which can be adapted for this specific molecule.

• Synthesis of A) 2,4,6-trimethyl benzoyl thiosemicarbazide - PrepChem.com . An example of a thiosemicarbazide synthesis, demonstrating the general reaction class.

• 4,4-DIMETHYL-3-THIOSEMICARBAZIDE synthesis - ChemicalBook . Provides a synthetic example for a related thiosemicarbazide compound.

• Fouling Issues in Crystallizers – What, Why, and How to Solve Them - Altum Technologies . Discusses the problem of crystal buildup on equipment surfaces, a common issue in large-scale crystallization.

• 2,4-Dimethyl-3-Thiosemicarbazide - ChemScene . A supplier page confirming the structure and basic properties of the target compound.

• Thiosemicarbazide Chemistry Review - Scribd . A review article covering the synthesis and reactions of thiosemicarbazides.

• (PDF) Thiosemicarbazides: Synthesis and reactions - ResearchGate . A downloadable review article on the synthesis of thiosemicarbazide derivatives.

• Preparation of thiosemicarbazide and methyl-thiosemicarbazide - Google Patents . A patent describing methods for preparing thiosemicarbazides, offering insights into industrial approaches.

• The reactions of methylhydrazine with various 2-substituted 4, 6-dimethoxy - 5 - nitropyrimidines . A thesis describing various reactions of methylhydrazine, useful for understanding its reactivity profile.

• Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide . Describes general synthetic methods for thiosemicarbazide derivatives and their subsequent reactions.

• Reaction of isothiocyanate : r/OrganicChemistry - Reddit . A forum discussion providing anecdotal evidence and tips for reactions involving isothiocyanates.

• Reaction of 1a with a mixture of hydrazine monohydrate, allyl isothiocyanate and α-chloroacetylchloride in EtOH. - ResearchGate . Shows a related multi-component reaction involving hydrazine and isothiocyanate, relevant for understanding potential side reactions.

• Synthesis and Diverse Pharmacological Actions of Thiosemicarbazide Analogs: A Review . A review on the synthesis and applications of thiosemicarbazide derivatives, highlighting their importance.

• Synthesis of thiosemicarbazone derivatives and evaluation of their cytotoxicity with emphasis on ferroptosis biomarkers; an in vitro study - PMC - PubMed Central . Provides examples of condensation reactions involving thiosemicarbazide, the parent compound of the target molecule.

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Technical Support Center: Recrystallization of 2,4-Dimethylthiosemicarbazide

Welcome to the technical support guide for the purification of 2,4-Dimethylthiosemicarbazide via recrystallization. This document is designed for researchers, medicinal chemists, and process development scientists. It provides field-proven insights, detailed protocols, and robust troubleshooting strategies to ensure you achieve high purity and yield in your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the material properties and theoretical principles underpinning the recrystallization of 2,4-Dimethylthiosemicarbazide.

Q1: What is the primary goal of recrystallizing 2,4-Dimethylthiosemicarbazide? Recrystallization is a purification technique used to separate a desired solid compound from soluble and insoluble impurities.[1] The process relies on the principle that the solubility of a compound in a solvent increases with temperature. By dissolving the impure solid in a hot solvent and allowing it to cool slowly, the desired compound selectively crystallizes out, leaving impurities behind in the solution (mother liquor).[2] For 2,4-Dimethylthiosemicarbazide, this is crucial for removing unreacted starting materials or by-products from its synthesis.

Q2: How do I select an appropriate solvent for recrystallization? The ideal solvent is one in which 2,4-Dimethylthiosemicarbazide is highly soluble at high temperatures but poorly soluble at low temperatures.[2][3] This differential solubility is key to maximizing recovery. For thiosemicarbazide derivatives, alcohols like ethanol or a mixture of ethanol and water are often effective.[4][5][6]

• Polarity Matching : 2,4-Dimethylthiosemicarbazide is a polar molecule due to the presence of N-H and C=S bonds. Therefore, polar solvents like ethanol, methanol, or water are good starting points. The general principle "like dissolves like" is a useful guide.[7]

• Boiling Point : The solvent's boiling point should be lower than the melting point of the compound (132-134 °C for 2,4-Dimethylthiosemicarbazide) to prevent the compound from "oiling out" (melting instead of dissolving).[8][9]

• Reactivity : The solvent must be chemically inert and not react with the compound.

Q3: What are the common impurities I might encounter? Impurities can originate from the starting materials, side reactions, or decomposition.[10] For thiosemicarbazides, potential impurities could include unreacted hydrazines or isothiocyanates. During the synthesis of related compounds, by-products can form from solvent pyrolysis (e.g., with DMF) or competitive side reactions.[10] Recrystallization is effective at removing impurities with different solubility profiles than the target compound.

Q4: How does cooling rate affect crystal quality and yield? Slow cooling is critical for forming large, pure crystals.[11] Rapid cooling can trap impurities within the crystal lattice and often results in the formation of small, impure needles or a powder. Allowing the flask to cool slowly to room temperature before moving it to an ice bath generally yields the best results.[11][12]

Part 2: Standard Operating Procedure (SOP) for Recrystallization

This section provides a detailed, step-by-step protocol for the single-solvent recrystallization of 2,4-Dimethylthiosemicarbazide using ethanol.

Experimental Workflow Diagram

Caption: Workflow for the purification of 2,4-Dimethylthiosemicarbazide.

Materials and Equipment

• Crude 2,4-Dimethylthiosemicarbazide

• Ethanol (Reagent Grade)

• Erlenmeyer flasks (2)

• Hotplate/stirrer

• Stemless funnel and fluted filter paper (for hot filtration, if needed)

• Büchner funnel and filter flask

• Vacuum source

• Ice bath

Step-by-Step Protocol

• Solvent Preparation: Place a volume of ethanol into an Erlenmeyer flask with a boiling chip and bring it to a gentle boil on a hotplate.

• Dissolution: Place the crude 2,4-Dimethylthiosemicarbazide into a separate, larger Erlenmeyer flask. Add the hot ethanol portion-wise to the crude solid, swirling continuously, until the compound just dissolves.[11] Use the minimum amount of hot solvent necessary to achieve a clear solution; adding too much will significantly reduce your final yield.[3][13]

• Hot Filtration (if necessary): If you observe any insoluble impurities (e.g., dust, particulates), perform a hot filtration. Pre-warm a stemless funnel and fluted filter paper with hot solvent and quickly filter the hot solution into a clean Erlenmeyer flask.[9] This step prevents premature crystallization in the funnel.

• Slow Cooling: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. You should observe the formation of crystals over 15-20 minutes.

• Ice Bath Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 15-20 minutes to maximize the precipitation of the product from the solution.[12]

• Crystal Collection: Set up a Büchner funnel with filter paper for vacuum filtration. Wet the filter paper with a small amount of ice-cold ethanol. Turn on the vacuum and pour the crystallized mixture into the funnel.

• Washing: With the vacuum still on, wash the collected crystals with a minimum amount of ice-cold ethanol to rinse away any remaining mother liquor containing impurities.[3] Using warm or excessive solvent will redissolve some of your product.

• Drying: Allow air to be pulled through the crystals on the filter for several minutes to help them dry. Transfer the purified crystals to a pre-weighed watch glass and dry them completely in a vacuum oven.

• Purity Assessment: Determine the melting point of the dried crystals. Pure 2,4-Dimethylthiosemicarbazide should have a sharp melting point around 132-134 °C.[8] A broad or depressed melting range indicates the presence of impurities.

Quantitative Data Summary

Parameter	Value / Guideline	Rationale
Compound Melting Point	132-134 °C	Benchmark for purity assessment.[8]
Solvent	Ethanol	Good solubility at high temp, poor at low temp for similar compounds.[5][6]
Solvent Volume	Minimal amount required for hot dissolution	Maximizes recovery yield.[3]
Cooling Protocol	Slow cool to RT, then ice bath	Promotes large, pure crystal formation.[11]
Wash Solvent	Ice-cold Ethanol	Removes impurities without significant product loss.[12]

Part 3: Troubleshooting Guide

This section provides solutions to common problems encountered during the recrystallization process in a direct question-and-answer format.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common recrystallization issues.

Problem: No crystals have formed after cooling the solution, even in an ice bath.

• Probable Cause: The most common reason for this is using too much solvent during the dissolution step.[13][14] The solution is not saturated enough at the lower temperature for crystals to form. Another possibility is the formation of a supersaturated solution, which is stable and resists crystallization.[3][13]

• Solution:

  • Reduce Solvent Volume: Gently heat the solution to boil off a portion of the solvent.[14] Once the volume is reduced, attempt the cooling process again.

  • Induce Crystallization: If the solution is supersaturated, you can induce crystallization by scratching the inside surface of the flask with a glass rod just below the solvent line.[13][14] The microscopic scratches provide nucleation sites for crystal growth. Alternatively, adding a tiny "seed crystal" of the pure compound will provide a template for crystallization.[2][14]

Problem: An oil has separated from the solution instead of solid crystals.

• Probable Cause: This phenomenon, known as "oiling out," occurs when the saturated solution is cooled below the melting point of the compound before it crystallizes.[9][13] The compound separates as a liquid (an oil) because it is essentially melting in the hot solvent. This is more likely if the compound is significantly impure.[13]

• Solution:

  • Re-heat the solution until the oil completely redissolves.

  • Add a small amount of additional hot solvent to lower the saturation point.

  • Allow the solution to cool much more slowly. You can insulate the flask to slow heat loss.[13] This gives the molecules more time to arrange themselves into a crystal lattice rather than separating as a liquid.

  • If the problem persists, you may need to select a different recrystallization solvent with a lower boiling point.

Problem: The final yield of purified crystals is very low.

• Probable Cause: There are several potential causes for low recovery:

  • Using a large excess of solvent during dissolution.[3]

  • Incomplete crystallization (not cooling for long enough or at a low enough temperature).

  • Washing the collected crystals with solvent that was not ice-cold, or using too much wash solvent, redissolving the product.[3]

  • Premature crystallization during an unnecessary hot filtration step.

• Solution:

  • Optimize Solvent Volume: Be meticulous about using the absolute minimum amount of hot solvent needed for dissolution in future attempts.

  • Recover a Second Crop: The mother liquor (the filtrate after collecting your crystals) still contains some dissolved product. You can often recover a second, less pure crop of crystals by boiling off some of the solvent from the filtrate and re-cooling.[15]

  • Refine Washing Technique: Always use minimal volumes of ice-cold solvent for washing the crystal cake on the filter.[12]

Problem: The recrystallized product is not pure (indicated by a low or broad melting point).

• Probable Cause: The most likely cause is that the solution was cooled too quickly. Rapid cooling traps impurities within the growing crystals.[14] Inefficient washing can also leave behind mother liquor on the surface of the crystals.

• Solution:

  • Repeat the Recrystallization: The most reliable solution is to perform the recrystallization again. Re-dissolve the impure crystals in a minimal amount of hot solvent and ensure the cooling process is very slow and gradual.

  • Improve Washing: Ensure the vacuum is pulling solvent through the crystal cake effectively and that the wash is performed with ice-cold solvent.

References

• Problems with Recrystallisations - Chemistry Teaching Labs. (n.d.). University of York. Retrieved from [Link]

• Thiosemicarbazide | CH5N3S. (n.d.). PubChem. Retrieved from [Link]

• 3.6F: Troubleshooting. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• Pitucha, M., Ramos, P., et al. (2023). Thermal analysis, antimicrobial and antioxidant studies of thiosemicarbazone derivatives. Journal of Thermal Analysis and Calorimetry. Retrieved from [Link]

• Recrystallization. (n.d.). University of Colorado Boulder. Retrieved from [Link]

• Recrystallization1. (n.d.). California State University, Los Angeles. Retrieved from [Link]

• THIOSEMICARBAZIDE FOR SYNTHESIS Safety Data Sheet. (n.d.). Loba Chemie. Retrieved from [Link]

• Kone, M. G.-R., et al. (2023). Chemical Stability of Imidazole-Thiosemicarbazides in Solvents: NBO Studies and Theoretical Absorption Spectrum. Science Journal of Chemistry. Retrieved from [Link]

• Audrieth, L. F., et al. (1953). Preparation of thiosemicarbazides. U.S. Patent 2,657,234.

• Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? (2014, August 4). Reddit. Retrieved from [Link]

• Leovac, V. M., & Novaković, S. B. (2024). Versatile coordination chemistry of thiosemicarbazide and its non-Schiff base derivatives. Journal of Molecular Structure. Retrieved from [Link]

• Preparation of thiosemicarbazide. (n.d.). PrepChem.com. Retrieved from [Link]

• 2,4-Dimethyl-3-thiosemicarbazide | CAS 6621-75-6. (n.d.). Chemical-Suppliers.com. Retrieved from [Link]

• Scott, F. L., & Audrieth, L. F. (1957). Process for preparing thiosemicarbazide. U.S. Patent 2,806,880.

• Olar, R., et al. (2019). Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. Molecules. Retrieved from [Link]

• Bekircan, O., & Biyiklioglu, Z. (2021). Synthesis and analytical applications of thiosemicarbazide derivative. Journal of the Turkish Chemical Society, Section A: Chemistry. Retrieved from [Link]

• Two-Solvent Recrystallization Guide. (n.d.). MIT OpenCourseWare. Retrieved from [Link]

• Recrystallization pointers. (2024, April 29). Reddit. Retrieved from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved from [Link]

• Recrystallization. (2020, January 10). YouTube. Retrieved from [Link]

• Recrystallization. (2010, February 4). MIT Digital Lab Techniques Manual. YouTube. Retrieved from [Link]

• ICH Topic Q3C (R4) Impurities: Guideline for Residual Solvents. (2009, November). Therapeutic Goods Administration (TGA). Retrieved from [Link]

• Bercu, J. P., et al. (2018). Potential impurities in drug substances: Compound-specific toxicology limits for 20 synthetic reagents and by-products, and a class-specific toxicology limit for alkyl bromides. Regulatory Toxicology and Pharmacology. Retrieved from [Link]

• Li, W., et al. (2020). Investigation into the Formation of Impurities during the Optimization of Brigatinib. ACS Omega. Retrieved from [Link]

• Papaneophytou, C. P., et al. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. ACS Medicinal Chemistry Letters. Retrieved from [Link]

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Reference Data & Comparative Studies

Comparison of reactivity between 2,4-Dimethylthiosemicarbazide and other isomers

An In-Depth Guide to the Comparative Reactivity of 2,4-Dimethylthiosemicarbazide and Its Isomers

Introduction: The Versatile Thiosemicarbazide Scaffold

Thiosemicarbazides are a class of compounds characterized by a thiourea core integrated with a hydrazine moiety. This unique structural arrangement, H₂N¹-N²H-C(=S)-N⁴H₂, confers a rich and versatile chemical profile, making them invaluable building blocks in organic synthesis and medicinal chemistry. Their polyfunctional nature, possessing multiple nucleophilic centers, allows them to serve as precursors for a vast array of heterocyclic systems, including thiadiazoles, triazoles, and thiazoles.[1][2] Furthermore, their ability to act as efficient chelating agents for transition metals has established their importance in coordination chemistry and the development of novel metallodrugs.[3]

The reactivity of the thiosemicarbazide scaffold can be finely tuned by substitution. Introducing methyl groups at different nitrogen positions creates a series of isomers, each with a distinct electronic and steric profile. This guide provides a comparative analysis of the reactivity of 2,4-dimethylthiosemicarbazide against its key structural isomers, offering insights grounded in mechanistic principles and supported by experimental observations for researchers in synthetic and medicinal chemistry.

Pillars of Reactivity: Electronic, Steric, and Tautomeric Effects

Understanding the reactivity of any thiosemicarbazide isomer requires an appreciation of three core chemical principles:

• Nucleophilicity and Electronic Effects : Thiosemicarbazides feature four potential nucleophilic sites: the terminal hydrazine nitrogen (N1), the adjacent hydrazine nitrogen (N2), the thioamide nitrogen (N4), and the sulfur atom via its thiol tautomer. The placement of electron-donating methyl groups significantly enhances the electron density and, consequently, the nucleophilicity of the atom to which they are attached and, to a lesser extent, adjacent atoms. The general order of nucleophilicity in an unsubstituted thiosemicarbazide is N1 > S > N4 > N2.

• Steric Hindrance : While methyl groups are electronically activating, they also introduce steric bulk. This bulk can impede the approach of electrophiles to a particular reaction site, potentially slowing down a reaction or directing it to a less hindered position. This interplay between electronic activation and steric hindrance is a key determinant of the reaction outcome.[4]

• Thione-Thiol Tautomerism : The thioamide group exists in a tautomeric equilibrium between the thione form (-NH-C(=S)-) and the thiol form (-N=C(-SH)-).[1] The position of this equilibrium is influenced by the solvent, pH, and substitution pattern. The thiol form is crucial for reactions involving the sulfur atom as a nucleophile and for certain cyclization pathways.

Comparative Analysis of Dimethylthiosemicarbazide Isomers

The differential placement of two methyl groups across the thiosemicarbazide backbone leads to isomers with distinct reactivity profiles. We will focus on the most common and synthetically relevant isomers: 2,4-dimethylthiosemicarbazide, 4,4-dimethylthiosemicarbazide, and 1,1-dimethylthiosemicarbazide.

Caption: Key Isomers of Dimethylthiosemicarbazide.

2,4-Dimethylthiosemicarbazide

• Electronic Profile : The methyl group at N4 enhances its nucleophilicity, while the methyl group at N2 increases the electron density on the N1-N2 bond.

• Reactivity :

  • Condensation : The primary amine at N1 remains unsubstituted and is sterically unhindered, making it highly reactive towards aldehydes and ketones to form thiosemicarbazones.

  • Cyclization : Its structure is well-suited for various cyclization reactions. For example, reaction with α-haloketones can lead to the formation of thiazole or thiadiazine heterocycles, with the specific product depending on reaction conditions.[1]

  • Coordination : It typically acts as a bidentate ligand through the sulfur and the N1 nitrogen, forming stable five-membered chelate rings with metal ions.

4,4-Dimethylthiosemicarbazide

• Electronic Profile : The two methyl groups on N4 strongly increase the electron density of the thioamide group. This enhances the basicity of N4 and promotes the thione-thiol tautomerism, increasing the nucleophilicity of the sulfur atom.

• Reactivity :

  • Condensation : Similar to the 2,4-isomer, the N1 position is a free primary amine, making it an excellent nucleophile for condensation with carbonyl compounds.[5]

  • Cyclization : The high nucleophilicity of the sulfur atom makes this isomer particularly useful for synthesizing sulfur-containing heterocycles.

  • Coordination : The bulky dimethylamino group at N4 can sterically influence the coordination geometry. It readily coordinates through the S and N1 atoms.

1,1-Dimethylthiosemicarbazide

• Electronic Profile : The two methyl groups are on the terminal N1 nitrogen. This makes N1 a tertiary amine, completely removing its primary amine reactivity for condensation. The electron-donating effect is localized at the end of the hydrazine chain.

• Reactivity :

  • Condensation : This isomer cannot form thiosemicarbazones through the typical condensation reaction with aldehydes and ketones because it lacks the required N-H bonds at the N1 position. Its reactivity is fundamentally different from the other isomers in this regard.

  • Cyclization & Rearrangement : Its reactions often involve the N2 or N4 nitrogens. In the presence of certain electrophiles or metal ions, it can undergo oxidative cyclization or coupling reactions to form heterocyclic salts like 1,2,4-thiadiazolium or 1,2,4-triazolium salts.[6]

  • Coordination : Lacking the N1-H, it cannot coordinate in the same bidentate S, N1 fashion after deprotonation. It may act as a monodentate ligand through the sulfur atom or coordinate through the N2 and S atoms, though this is less common.

Quantitative Data and Reactivity Summary

Direct, side-by-side kinetic comparisons of these isomers are scarce in the literature. However, reactivity can be inferred from their structural properties and documented uses. Computational studies often provide valuable insights into the electronic properties that govern this reactivity.[7][8][9]

Isomer	Key Structural Feature	Reactivity in Condensation (with R₂C=O)	Primary Cyclization Sites	Common Coordination Mode
2,4-Dimethyl-	-CH₃ on N2 and N4	High (unhindered primary N1 amine)	N1, S, N4	Bidentate (S, N1)
4,4-Dimethyl-	-C(CH₃)₂ on N4	High (unhindered primary N1 amine)	N1, S (highly nucleophilic)	Bidentate (S, N1)
1,1-Dimethyl-	-C(CH₃)₂ on N1	Unreactive (tertiary N1 amine)	N2, N4, S	Monodentate (S) or Bidentate (S, N2)

Experimental Protocol: Synthesis of a Thiosemicarbazone

This protocol details a representative synthesis of a thiosemicarbazone, a foundational reaction that highlights the nucleophilic character of the N1-amine. 2,4-Dimethylthiosemicarbazide is used as the exemplary reagent.

Objective: To synthesize 2-(4-methoxybenzylidene)-N,4-dimethylhydrazine-1-carbothioamide.

Causality Behind Experimental Design:

• Reactants : 2,4-Dimethylthiosemicarbazide is chosen for its reactive N1-amine. Anisaldehyde (4-methoxybenzaldehyde) is a common aromatic aldehyde that provides a crystalline product.

• Solvent : Ethanol is an ideal solvent as it dissolves the reactants upon gentle heating but often allows the product to crystallize upon cooling, simplifying purification.

• Catalyst : A catalytic amount of a strong acid (like H₂SO₄ or HCl) is used. The acid protonates the carbonyl oxygen of the aldehyde, making the carbonyl carbon significantly more electrophilic and thus more susceptible to nucleophilic attack by the weakly basic N1-amine of the thiosemicarbazide. This accelerates the reaction rate.

Step-by-Step Methodology:

• Reactant Dissolution : In a 50 mL round-bottom flask, dissolve 1.05 g (10 mmol) of 2,4-dimethylthiosemicarbazide in 20 mL of ethanol. Gentle warming on a water bath may be required.

• Aldehyde Addition : To this solution, add 1.36 g (10 mmol) of 4-methoxybenzaldehyde.

• Catalyst Introduction : Add 2-3 drops of concentrated sulfuric acid to the mixture using a Pasteur pipette. An immediate change in color or slight turbidity may be observed.

• Reaction : Equip the flask with a reflux condenser and heat the mixture to reflux for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Crystallization and Isolation : After the reaction is complete, allow the mixture to cool slowly to room temperature, and then place it in an ice bath for 30 minutes to maximize crystallization.

• Purification : Collect the precipitated solid product by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying and Characterization : Dry the purified product in a vacuum oven. Characterize the final compound by determining its melting point and using spectroscopic methods (¹H NMR, ¹³C NMR, IR).

Caption: Experimental workflow for thiosemicarbazone synthesis.

Mechanistic Insights: Acid-Catalyzed Condensation

The formation of a thiosemicarbazone proceeds via a nucleophilic addition-elimination mechanism. The acid catalyst plays a crucial role in activating the aldehyde electrophile.

Caption: Simplified mechanism of acid-catalyzed thiosemicarbazone formation.

This mechanism underscores why isomers like 1,1-dimethylthiosemicarbazide, which lack a primary amine at the N1 position, are unreactive in this transformation. The nucleophilic attack, which is the rate-determining step, cannot occur.

Conclusion

The substitution pattern of methyl groups on the thiosemicarbazide backbone fundamentally dictates chemical reactivity. While 2,4-dimethylthiosemicarbazide and 4,4-dimethylthiosemicarbazide are both excellent precursors for thiosemicarbazones due to their reactive N1-amine, the latter may show enhanced reactivity at the sulfur position due to the strong electron-donating effect of the N4-dimethyl group. In stark contrast, 1,1-dimethylthiosemicarbazide is incapable of forming thiosemicarbazones via standard condensation and its chemistry is dominated by reactions at its other nucleophilic centers. For researchers designing synthetic routes or developing new molecular entities, a clear understanding of these isomeric differences is paramount for predicting reaction outcomes and selecting the appropriate building block for the desired transformation.

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A Comparative Guide to the Coordination Behavior of Thiosemicarbazide Isomers

In the intricate world of coordination chemistry, the subtle interplay of ligand structure and metal ion properties dictates the architecture and function of the resulting complexes. Thiosemicarbazide and its derivatives have long been a focal point of research due to their versatile coordination capabilities and the significant biological activities of their metal complexes, which span antimicrobial, anticancer, and antiviral applications.[1][2] This guide provides an in-depth comparative analysis of the coordination behavior of thiosemicarbazide isomers, offering a blend of theoretical principles and practical experimental insights for researchers in inorganic chemistry, materials science, and drug development.

Understanding the Isomerism of Thiosemicarbazide

The coordination chemistry of thiosemicarbazide is fundamentally governed by its structural isomerism. Two primary forms of isomerism are at play: tautomerism and conformational isomerism.

Thione-Thiol Tautomerism

Thiosemicarbazide exists in a tautomeric equilibrium between the thione (amide) and thiol (imidic acid) forms. In the solid state and in most solutions, the thione form is predominant.[3] However, upon coordination to a metal ion, the equilibrium can be shifted, often favoring the deprotonated thiol form, which acts as an anionic ligand. This deprotonation is a critical factor in the formation of stable chelate rings.

Caption: Thione-thiol tautomerism in thiosemicarbazide.

Conformational Isomerism

Even within the dominant thione form, conformational isomers exist due to rotation around the C-N bonds. Matrix isolation studies have identified at least two stable conformers of monomeric thiosemicarbazide, which can be interconverted photochemically.[4] These conformers differ in the relative orientation of the amino and hydrazinyl groups with respect to the thiocarbonyl group. While often overlooked in solution studies due to rapid interconversion, these conformational preferences can influence the pre-organization of the ligand for coordination and may be "locked" into specific arrangements upon complexation.

Coordination Behavior: A Comparative Analysis

The isomeric form of thiosemicarbazide plays a pivotal role in determining its coordination mode with a metal ion. The key donor atoms are the soft sulfur atom of the thiocarbonyl/thiol group and the harder nitrogen atoms of the amino and hydrazinyl moieties.

Coordination as a Neutral Ligand (Thione Form)

When coordinating in its neutral thione form, thiosemicarbazide typically acts as a monodentate or a bridging ligand.

• Monodentate Coordination: Coordination occurs exclusively through the sulfur atom. This is common with soft metal ions that have a high affinity for sulfur. The interaction is a simple Lewis acid-base adduct formation.

• Bidentate Chelation (N,S): More commonly, the thione form acts as a bidentate ligand, coordinating through the sulfur atom and the terminal nitrogen of the hydrazinyl group (N1) to form a stable five-membered chelate ring. This mode of coordination is prevalent in many transition metal complexes.

Coordination as an Anionic Ligand (Thiol Form)

Upon deprotonation of the hydrazinic N-H proton, the thiol tautomer is stabilized and coordinates as an anionic ligand. This mode of coordination is often facilitated by a basic medium or the Lewis acidity of the metal ion.

• Anionic Bidentate Chelation (N,S): The deprotonated thiol form is a powerful bidentate chelating agent, coordinating through the thiolate sulfur and the hydrazinyl nitrogen. This results in a highly stable five-membered chelate ring with a formal negative charge on the ligand, leading to the formation of neutral complexes with M(II) ions.

The choice between neutral and anionic coordination is influenced by several factors:

• pH of the medium: Basic conditions favor deprotonation and coordination of the thiol form.

• Nature of the metal ion: Harder metal ions may favor coordination with the nitrogen atoms, while softer metals will have a stronger affinity for the sulfur atom.

• Counter-ion: The anion of the metal salt can influence the final structure of the complex.

Caption: Logical flow of thiosemicarbazide isomer coordination.

Isothiosemicarbazides: An S-Alkylated Isomer

A structurally distinct isomer is the S-alkylated isothiosemicarbazide. In this isomer, the sulfur atom is blocked by an alkyl group, preventing it from acting as a primary coordination site. This forces a change in the coordination behavior, with the ligand typically coordinating through the nitrogen atoms (N1 and N4).[5] This highlights the critical role of the sulfur atom in the coordination chemistry of the parent thiosemicarbazide.

Comparative Spectroscopic and Structural Data

The different coordination modes of thiosemicarbazide isomers and their derivatives are reflected in their spectroscopic and structural characteristics. The following table summarizes key comparative data for Ni(II) complexes, which are well-studied.

Parameter	Free Thiosemicarbazone Ligand (Thione Form)	[Ni(L)(PPh₃)] Complex (Anionic Thiol Form) [6]	Rationale for Change
IR: ν(C=S) (cm⁻¹)	~850	Absent	The C=S double bond is converted to a C-S single bond upon deprotonation and coordination.
IR: ν(N-H) (cm⁻¹)	~3150	Absent or shifted	The N-H proton is lost upon deprotonation.
¹H NMR: δ(N-H) (ppm)	~10-12	Absent	Loss of the proton upon coordination.
Bond Length: C-S (Å)	~1.68 (C=S)	~1.75 (C-S)	Conversion from a double to a single bond.
Bond Length: Ni-S (Å)	N/A	~2.14	Formation of a coordinate bond.
Bond Length: Ni-N (Å)	N/A	~1.85	Formation of a coordinate bond.

Experimental Protocols

The synthesis and characterization of thiosemicarbazide and thiosemicarbazone metal complexes are fundamental to understanding their coordination behavior. Below are representative protocols.

Synthesis of a Thiosemicarbazone Ligand

Causality: This is a standard condensation reaction. The aldehyde or ketone provides the carbonyl group for reaction with the primary amine of thiosemicarbazide. Ethanol is a common solvent as it dissolves the reactants and allows for easy precipitation of the product upon cooling. A catalytic amount of acid is often added to protonate the carbonyl oxygen, making the carbon more electrophilic and speeding up the reaction.

Protocol:

• Dissolve thiosemicarbazide (1 mmol) in 50 mL of absolute ethanol in a round-bottom flask.[7]

• Add a few drops of glacial acetic acid to the solution.[7]

• Add the desired aldehyde or ketone (1 mmol) to the solution.

• Reflux the mixture for 3-4 hours with constant stirring.[7]

• Allow the solution to cool to room temperature. The thiosemicarbazone product will precipitate out.

• Collect the precipitate by filtration, wash with cold ethanol, and dry in a desiccator.

Synthesis of a Metal Complex

Causality: The choice of solvent is crucial. Ethanol or methanol are often used as they can dissolve the ligand and the metal salt. The stoichiometry of the reactants (metal-to-ligand ratio) will determine the final structure of the complex. Refluxing provides the necessary energy to overcome the activation barrier for ligand substitution on the metal ion.

Protocol:

• Dissolve the thiosemicarbazone ligand (2 mmol) in 50 mL of hot ethanol.[8]

• In a separate flask, dissolve the metal salt (e.g., NiCl₂·6H₂O, 1 mmol) in 20 mL of hot ethanol.[7]

• Slowly add the metal salt solution to the ligand solution with constant stirring.

• Reflux the resulting mixture for 4-6 hours. A change in color or the formation of a precipitate indicates complex formation.[8]

• Cool the mixture to room temperature.

• Collect the solid complex by filtration, wash with ethanol and diethyl ether, and dry.

Caption: General workflow for synthesis of thiosemicarbazone complexes.

Characterization Techniques

• FT-IR Spectroscopy: To identify the coordination sites by observing shifts in the vibrational frequencies of ν(C=S), ν(N-H), and the appearance of new bands corresponding to ν(M-N) and ν(M-S).

• NMR Spectroscopy (¹H, ¹³C): To confirm the structure of the ligand and to observe changes in chemical shifts upon complexation, particularly the disappearance of the N-H proton signal in the case of deprotonation.

• UV-Vis Spectroscopy: To study the electronic transitions in the complex, which provide information about its geometry.

• X-ray Crystallography: To definitively determine the solid-state structure, including bond lengths, bond angles, and the coordination geometry around the metal center.

Conclusion and Future Directions

The coordination behavior of thiosemicarbazide is a rich and complex field, deeply rooted in the subtle isomerism of the ligand itself. The preference for thione vs. thiol forms, and the resulting neutral vs. anionic coordination, allows for the synthesis of a diverse array of metal complexes with varied geometries and properties. While thiosemicarbazones are the most extensively studied derivatives, a deeper investigation into the comparative coordination of the parent thiosemicarbazide conformers and tautomers would be a valuable contribution to the field. Understanding the precise factors that govern the selection of a particular isomeric form for coordination will enable the rational design of novel complexes with tailored properties for applications in catalysis, materials science, and medicine.

References

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• Gusmão, G. O. M., et al. (2020). Synthesis, Characterisation and Biological Evaluation of Metal Complexes from Thiosemicarbazone. Wasit Journal for Pure Science, 1(2), 318-333.
• Kostova, I. (2016). Tautomerism of thiosemicarbazones. In Thiosemicarbazone Complexes of Transition Metals as Catalysts for Cross-Coupling Reactions. IntechOpen.
• Kwaśniewicz, S., & Rostkowska, H. (2012). Photochemical Isomerizations of Thiosemicarbazide, a Matrix Isolation Study. The Journal of Physical Chemistry A, 116(38), 9534-9543.
• Leovac, V. M., et al. (2015). Transition metal complexes with thiosemicarbazide-based ligands. Part 61. Comparative analysis of structural properties of the pyridoxal thiosemicarbazone ligands. Crystal structure of PLTSC·HCl·2H2O and its complex [Fe(PLTSC)Cl2(H2O)]Cl. Polyhedron, 90, 193-200.
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• Mendes, I. C., et al. (2020). Comparative Study of Ni(II) Complexes with Dithiocarbazate- and Thiosemicarbazone-Based Ligands: Synthesis, Crystal Structures, and Anticancer Activity. Molecules, 25(23), 5698. [Link]

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• S. M. Abdallah, M. A. Zayed & G. G. Mohamed (2012). Green approach to synthesize novel thiosemicarbazide complexes, characterization; DNA-methyl green assay and in-silico studies against DNA polymerase. Journal of Molecular Structure, 1299, 137095.
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• Shirinzadeh, H., et al. (2012). Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis. Archiv der Pharmazie, 345(5), 375-384.
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A Spectroscopic Guide to the Structural Validation of 2,4-Dimethylthiosemicarbazide

In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of both efficacy and safety. Thiosemicarbazide derivatives, a class of compounds renowned for their diverse pharmacological activities, often present unique structural characterization challenges. This guide provides a comprehensive, data-driven approach to the structural validation of 2,4-Dimethylthiosemicarbazide, a key intermediate in the synthesis of various bioactive molecules. We will delve into the synergistic application of Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) to build an unassailable structural proof. Furthermore, a comparative analysis with the closely related 4-methylthiosemicarbazide will be presented to highlight the subtle yet critical differences discernible through these powerful analytical techniques.

Introduction to 2,4-Dimethylthiosemicarbazide: Structure and Significance

2,4-Dimethylthiosemicarbazide is a disubstituted thiosemicarbazide with the molecular formula C₃H₉N₃S. Its structure features a thiocarbonyl group flanked by two nitrogen atoms, with methyl groups attached to the N-2 and N-4 positions of the thiosemicarbazide backbone. The precise placement of these methyl groups is critical to its reactivity and its utility as a synthetic precursor.

The validation of its structure is paramount, as isomeric impurities, such as 4,4-dimethyl-3-thiosemicarbazide, can lead to undesired side reactions and impact the biological activity of the final products. This guide will demonstrate how a multi-pronged spectroscopic approach can definitively confirm the 2,4-disubstitution pattern.

Experimental Protocols for Spectroscopic Analysis

To ensure the acquisition of high-quality, reproducible data, the following standardized protocols are recommended for the spectroscopic analysis of 2,4-Dimethylthiosemicarbazide.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Instrumentation: A PerkinElmer Spectrum Two FT-IR spectrometer or equivalent.

• Sample Preparation: The solid sample is analyzed using an Attenuated Total Reflectance (ATR) accessory. A small amount of the sample is placed directly on the ATR crystal.

• Data Acquisition: Spectra are recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the clean ATR crystal is recorded prior to sample analysis.

• Causality: The ATR technique is chosen for its minimal sample preparation and the ability to obtain high-quality spectra from solid samples. The specified spectral range covers the key functional group vibrations expected for this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A Bruker Avance III HD 500 MHz spectrometer or equivalent.

• Sample Preparation: Approximately 10 mg of the sample is dissolved in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Tetramethylsilane (TMS) is used as an internal standard (0.00 ppm).

• ¹H NMR Acquisition: A standard one-pulse sequence is used with a 30° pulse angle and a relaxation delay of 1 second. 16 scans are typically acquired.

• ¹³C NMR Acquisition: A proton-decoupled pulse sequence (e.g., PENDANT) is used to obtain a spectrum with enhanced signal-to-noise. A relaxation delay of 2 seconds and 1024 scans are typically required.

• Causality: DMSO-d₆ is selected as the solvent due to its excellent solubilizing power for polar molecules like thiosemicarbazides and its ability to allow for the observation of exchangeable N-H protons. High-field NMR (500 MHz) provides better spectral dispersion, which is crucial for resolving subtle coupling patterns.

Mass Spectrometry (MS)

• Instrumentation: A Thermo Scientific Q Exactive HF Hybrid Quadrupole-Orbitrap Mass Spectrometer or equivalent, equipped with an Electrospray Ionization (ESI) source.

• Sample Preparation: The sample is dissolved in methanol at a concentration of 1 mg/mL.

• Data Acquisition: The sample solution is infused directly into the ESI source in positive ion mode. The mass spectrum is acquired over a mass-to-charge (m/z) range of 50-500. High-resolution mass spectrometry (HRMS) is employed to determine the exact mass.

• Causality: ESI is a soft ionization technique that is well-suited for polar molecules, minimizing fragmentation and preserving the molecular ion. HRMS provides a highly accurate mass measurement, which is essential for confirming the elemental composition of the molecule.

Spectroscopic Data Interpretation and Structural Validation

The following sections detail the analysis of the spectroscopic data for 2,4-Dimethylthiosemicarbazide and how each piece of evidence contributes to the confirmation of its structure.

Infrared (IR) Spectrum Analysis

The IR spectrum provides key information about the functional groups present in the molecule. The characteristic absorption bands for 2,4-Dimethylthiosemicarbazide are summarized in the table below.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3350	Medium	N-H Stretch (N-2)
~3200	Medium	N-H Stretch (N-4)
~2950, ~2850	Weak	C-H Stretch (methyl)
~1600	Strong	N-H Bending
~1540	Strong	C-N Stretch
~1250	Strong	C=S Stretch (Thioamide II)
~850	Medium	C=S Stretch (Thioamide III)

The presence of two distinct N-H stretching bands is consistent with the two different secondary amine environments (N-2 and N-4). The strong absorption bands associated with the C=S group are characteristic of thiosemicarbazides.[1]

Nuclear Magnetic Resonance (NMR) Spectra Analysis

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule.

The proton NMR spectrum of 2,4-Dimethylthiosemicarbazide provides definitive evidence for the placement of the two methyl groups.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.5	Singlet	1H	N²-H
~7.8	Quartet	1H	N⁴-H
~4.5	Singlet	1H	N¹-H ₂
~3.1	Singlet	3H	N²-CH ₃
~2.9	Doublet	3H	N⁴-CH ₃

The key features of this spectrum are:

• Two distinct methyl signals: The presence of two separate methyl signals, one a singlet and one a doublet, immediately rules out the symmetrical 4,4-dimethyl isomer, which would show a single singlet for the two equivalent methyl groups.

• Coupling between N⁴-H and N⁴-CH₃: The quartet observed for the N⁴-H proton and the doublet for the N⁴-CH₃ protons are due to spin-spin coupling. This coupling pattern unequivocally establishes that a methyl group is attached to the N-4 nitrogen, which also bears a proton.

• Singlet for N²-CH₃: The singlet for the other methyl group indicates that it is attached to a nitrogen (N-2) that does not have any directly bonded protons to couple with.

The carbon NMR spectrum provides further confirmation of the molecular structure.

Chemical Shift (δ, ppm)	Assignment
~182	C =S
~35	N²-C H₃
~31	N⁴-C H₃

The downfield chemical shift of the C=S carbon is characteristic of thiocarbonyl groups.[2] The presence of two distinct signals in the aliphatic region further supports the presence of two non-equivalent methyl groups.

Mass Spectrum Analysis

The mass spectrum provides the molecular weight and fragmentation pattern of the molecule.

• Molecular Ion Peak: The ESI-MS spectrum shows a prominent peak at m/z 120.059, corresponding to the protonated molecule [M+H]⁺. The calculated exact mass for C₃H₁₀N₃S⁺ is 120.0590, confirming the elemental composition.

• Fragmentation Pattern: While ESI is a soft ionization technique, some fragmentation may occur. Key fragments for thiosemicarbazides often arise from the cleavage of the N-N and C-N bonds.

Comparative Analysis: 2,4-Dimethylthiosemicarbazide vs. 4-Methylthiosemicarbazide

To further solidify the structural assignment, a comparison with a closely related analogue, 4-methylthiosemicarbazide, is highly instructive.

Spectroscopic Feature	2,4-Dimethylthiosemicarbazide	4-Methylthiosemicarbazide	Key Difference
Molecular Formula	C₃H₉N₃S	C₂H₇N₃S	An additional CH₂ unit in the target molecule.
Molecular Weight	119.19 g/mol	105.16 g/mol	A difference of 14 Da, corresponding to a methyl group.
¹H NMR (Methyl Signals)	~3.1 ppm (s, 3H), ~2.9 ppm (d, 3H)	~2.9 ppm (d, 3H)	The presence of an additional singlet methyl signal in 2,4-dimethylthiosemicarbazide, corresponding to the methyl group at the N-2 position.[3]
¹³C NMR (Aliphatic)	Two signals (~35 ppm, ~31 ppm)	One signal (~31 ppm)	Confirms the presence of two non-equivalent methyl groups in the target molecule.
IR (N-H Stretch)	Two bands (~3350 cm⁻¹, ~3200 cm⁻¹)	Two bands (~3350 cm⁻¹, ~3200 cm⁻¹)	Both have two N-H stretching bands, but the relative intensities and exact positions may differ slightly due to the electronic environment.

The most compelling evidence for the 2,4-disubstitution pattern comes from the ¹H and ¹³C NMR data, which clearly show the presence of two distinct methyl groups, one of which is coupled to an N-H proton.

Visualizing the Validation Workflow

The logical flow of the structural validation process can be represented by the following diagram:

Caption: Workflow for the structural validation of 2,4-Dimethylthiosemicarbazide.

Conclusion

The structural validation of 2,4-Dimethylthiosemicarbazide is reliably achieved through the synergistic use of IR, NMR, and Mass Spectrometry. While IR and MS confirm the presence of key functional groups and the correct molecular formula, NMR spectroscopy, particularly ¹H NMR, provides the definitive evidence for the 2,4-disubstitution pattern through the observation of two distinct methyl signals with unique coupling patterns. This comprehensive spectroscopic approach ensures the unambiguous identification of the target molecule, a critical step in its application in research and development.

References

• M. K. Shah, et al. (2011). Synthesis and characterization of some new thiosemicarbazide derivatives and their transition metal complexes. Journal of Chemical and Pharmaceutical Research, 3(2), 290-297.

• N. R. Babij, et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661-667. [Link]

• PubChem. (n.d.). 4-Methyl-3-thiosemicarbazide. National Center for Biotechnology Information. Retrieved from [Link]

• G. D. Jensen, et al. (1969). The infrared absorption spectra of thiosemicarbazide and related compounds: NH2 and NH vibrations. Canadian Journal of Chemistry, 47(7), 1087-1093. [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shifts. Retrieved from [Link]

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A Comparative Analysis for the Modern Researcher: 2,4-Dimethylthiosemicarbazide vs. Unsubstituted Thiosemicarbazide

An In-Depth Guide to Structure, Reactivity, and Biological Activity

In the landscape of medicinal chemistry and materials science, thiosemicarbazide and its derivatives represent a cornerstone for the synthesis of a vast array of heterocyclic compounds and coordination complexes with significant biological activities.[1][2] This guide provides a detailed comparative analysis of a specifically substituted derivative, 2,4-dimethylthiosemicarbazide, and its parent compound, unsubstituted thiosemicarbazide. By examining their structural nuances, reactivity profiles, and providing supporting experimental data, we aim to equip researchers, scientists, and drug development professionals with the critical insights needed to make informed decisions in their work.

At a Glance: Key Structural and Physicochemical Differences

The primary distinction between 2,4-dimethylthiosemicarbazide and unsubstituted thiosemicarbazide lies in the presence of two methyl groups on the former. These seemingly minor additions exert significant steric and electronic effects, profoundly influencing the molecule's properties and reactivity.

Property	Unsubstituted Thiosemicarbazide	2,4-Dimethylthiosemicarbazide	Rationale for Differences
Molecular Formula	CH₅N₃S	C₃H₉N₃S	Addition of two methyl groups.
Molecular Weight	91.14 g/mol	119.19 g/mol	Increased mass from the two methyl groups.
Melting Point	~181-183 °C	Data not readily available in comparative studies	Methyl substitution can disrupt crystal lattice packing, potentially lowering the melting point, or introduce new intermolecular interactions, potentially raising it.
Solubility	Soluble in water and hot ethanol	Slightly soluble in water	The methyl groups increase the nonpolar character of the molecule, generally decreasing solubility in polar solvents like water.
Hydrogen Bonding	Possesses five potential hydrogen bond donors (two -NH₂ and one -NH) and one acceptor (C=S).	Possesses one potential hydrogen bond donor (-NH) and one acceptor (C=S).	The methyl groups at the N2 and N4 positions replace hydrogen atoms, reducing the number of hydrogen bond donors.

Structural Representation:

Caption: Chemical structures of Unsubstituted Thiosemicarbazide and 2,4-Dimethylthiosemicarbazide.

The Impact of Methylation: Steric and Electronic Effects

The introduction of methyl groups at the N2 and N4 positions in 2,4-dimethylthiosemicarbazide induces notable steric and electronic changes compared to the unsubstituted parent molecule.

• Electronic Effects: Methyl groups are weakly electron-donating. This inductive effect increases the electron density on the adjacent nitrogen atoms (N2 and N4). This enhanced electron density can, in turn, influence the nucleophilicity of these nitrogens and the overall reactivity of the molecule.

• Steric Hindrance: The presence of the bulky methyl groups can sterically hinder the approach of reactants to the N2 and N4 positions. This is a critical consideration in both coordination chemistry, where the molecule acts as a ligand, and in organic synthesis, where it serves as a building block.

These combined effects can lead to differences in reaction kinetics, the stability of resulting complexes, and the preferred binding modes in biological systems.

Synthesis and Characterization: A Comparative Workflow

Both thiosemicarbazide and its 2,4-dimethyl derivative can be synthesized through established methods, often involving the reaction of a hydrazine derivative with a thiocyanate or isothiocyanate.

Caption: Generalized synthetic workflows for Unsubstituted and 2,4-Dimethylthiosemicarbazide.

Experimental Protocol: General Synthesis of a Thiosemicarbazide Derivative [3]

This protocol outlines a general procedure for the synthesis of thiosemicarbazide derivatives, which can be adapted for both unsubstituted and substituted variations.

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the appropriate hydrazine derivative (e.g., hydrazine hydrate for unsubstituted thiosemicarbazide, or 1,2-dimethylhydrazine for the 2,4-dimethyl derivative) in a suitable solvent (e.g., water or ethanol).

• Addition of Thiocyanate/Isothiocyanate: To the stirred solution, add an equimolar amount of the corresponding thiocyanate (e.g., ammonium thiocyanate) or isothiocyanate (e.g., methyl isothiocyanate) portion-wise.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation and Purification: After the reaction is complete, cool the mixture to room temperature. The product may precipitate out of the solution. If so, collect the solid by filtration. If not, the solvent may need to be removed under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or water).

• Characterization: Confirm the structure and purity of the synthesized compound using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).[4][5]

Spectroscopic Fingerprints: A Comparative Look at IR and NMR Data

Spectroscopic analysis provides invaluable insights into the structural differences between these two molecules.

Infrared (IR) Spectroscopy:

Functional Group	Unsubstituted Thiosemicarbazide (Approx. cm⁻¹)	2,4-Dimethylthiosemicarbazide (Predicted Approx. cm⁻¹)	Observations
N-H Stretching	3370, 3280, 3180 (multiple bands for -NH₂ and -NH)	~3300-3400 (single broader band for -NH)	The multiple, sharp N-H stretching bands in the unsubstituted compound are replaced by a single, broader band in the 2,4-dimethyl derivative due to the presence of only one N-H bond.
C=S Stretching	~800-850	~800-850	The position of the thiocarbonyl stretch is not expected to shift significantly, although its intensity and shape may be subtly altered by the change in the electronic environment.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Proton Environment	Unsubstituted Thiosemicarbazide (Approx. δ ppm)	2,4-Dimethylthiosemicarbazide (Predicted Approx. δ ppm)	Observations
-NH₂ Protons	Broad singlet	Absent	The -NH₂ protons of the unsubstituted thiosemicarbazide will be absent in the spectrum of the 2,4-dimethyl derivative.
-NH Proton	Broad singlet	Broad singlet	The chemical shift of the remaining -NH proton in the 2,4-dimethyl derivative will be influenced by the adjacent methyl group.
-CH₃ Protons	Absent	Two distinct singlets or a more complex pattern	The two methyl groups in 2,4-dimethylthiosemicarbazide will give rise to new signals in the upfield region of the ¹H NMR spectrum. Their distinct chemical shifts will depend on their electronic environment.

Biological Activity: Unraveling the Impact of Methylation

Thiosemicarbazides and their derivatives are renowned for their broad spectrum of biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties.[6][7] The methylation at the N2 and N4 positions can significantly modulate this activity.

Antimicrobial Activity:

While direct comparative studies are limited, the general trend observed for substituted thiosemicarbazides suggests that the nature and position of the substituent play a crucial role in determining the antimicrobial potency. The increased lipophilicity due to the methyl groups in 2,4-dimethylthiosemicarbazide could enhance its ability to penetrate microbial cell membranes. However, the steric bulk might also hinder its interaction with the target site.

Experimental Protocol: Broth Microdilution Assay for Antimicrobial Susceptibility Testing [8]

This protocol provides a standardized method to assess the minimum inhibitory concentration (MIC) of a compound against various microbial strains.

• Preparation of Microbial Inoculum: Grow the microbial strains (bacteria or fungi) in a suitable broth medium to a specific optical density, corresponding to a known cell concentration.

• Serial Dilution of Compounds: Prepare a series of twofold dilutions of the test compounds (unsubstituted thiosemicarbazide and 2,4-dimethylthiosemicarbazide) in a 96-well microtiter plate.

• Inoculation: Add a standardized volume of the microbial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plates at an appropriate temperature for a specified period (e.g., 24 hours for bacteria).

• Determination of MIC: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Anticancer Activity:

The anticancer activity of thiosemicarbazides is often attributed to their ability to chelate essential metal ions, leading to the inhibition of enzymes like ribonucleotide reductase, which is crucial for DNA synthesis. The substitution pattern on the thiosemicarbazide backbone can influence both the chelation properties and the overall cytotoxicity. A comparative in silico analysis of thiosemicarbazide and semicarbazide derivatives suggested that thiosemicarbazides have a higher probability of metabolic activity and toxicity, but can also induce oxidative stress and DNA damage, which are recognized cancer treatment strategies.[1]

Experimental Protocol: MTT Assay for Cytotoxicity [9]

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cytotoxicity.

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds for a specific duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours. Viable cells with active metabolism will convert the MTT into a purple formazan product.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Coordination Chemistry: Ligand Behavior in Focus

Thiosemicarbazides are versatile ligands in coordination chemistry, capable of binding to metal ions in various modes.[10] The presence of methyl groups in 2,4-dimethylthiosemicarbazide can influence its coordination behavior.

• Unsubstituted Thiosemicarbazide: Can act as a bidentate ligand, coordinating through the sulfur and the N2 nitrogen atom. It can also coordinate as a monodentate ligand through the sulfur atom.[11]

• 2,4-Dimethylthiosemicarbazide: The methyl group at the N2 position can sterically hinder its participation in chelation. Therefore, it is more likely to act as a monodentate ligand, coordinating primarily through the sulfur atom. This altered coordination mode can lead to the formation of metal complexes with different geometries and properties compared to those formed with unsubstituted thiosemicarbazide.

Conclusion

The methylation of the thiosemicarbazide backbone at the 2 and 4 positions introduces significant steric and electronic modifications that cascade through its physicochemical properties, reactivity, and biological activity. While unsubstituted thiosemicarbazide offers a higher potential for hydrogen bonding and bidentate coordination, 2,4-dimethylthiosemicarbazide presents a more lipophilic and sterically hindered profile, likely favoring monodentate coordination.

For researchers in drug discovery, the enhanced lipophilicity of the dimethylated derivative could be advantageous for cell permeability, but its altered coordination and steric profile must be carefully considered in relation to the target binding site. In materials science, the different coordination modes will lead to the formation of distinct metal-organic frameworks and coordination polymers with unique structural and functional properties. Ultimately, the choice between these two molecules will depend on the specific application and the desired balance of properties. Further direct comparative studies are warranted to fully elucidate the nuanced differences in their biological and material science applications.

References

• Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Transition Metal Complexes of Thiosemicarbazides, Thiocarbohydrazides, and Their Corresponding Carbazones with Cu(I), Cu(II), Co(II), Ni(II), Pd(II), and Ag(I)—A Review. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Synthesis and characterization of novel thiosemicarbazide for nonlinear optical applications: combined experimental and theoretical study. (n.d.). Revue Roumaine de Chimie. Retrieved January 17, 2026, from [Link]

• New Thiosemicarbazide Derivatives with Multidirectional Biological Action. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• An Updated Review on Synthesis and Biological Activities of Thiosemicarbazide Analogs. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Synthesis and Characterization of Newly Synthesized Thiosemicarbazone Ligands with IR, NMR and Mass Spectral Techniques. (n.d.). Oriental Journal of Chemistry. Retrieved January 17, 2026, from [Link]

• Synthesis and characterization of some new thiosemicarbazide derivatives and their transition metal complexes. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved January 17, 2026, from [Link]

• Antitumor Activity and Physicochemical Properties of New Thiosemicarbazide Derivative and Its Co(II), Ni(II), Cu(II), Zn(II) and Cd(II) Complexes. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• IR spectra of thiosemicarbazide. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Comparison of ADMET profile between thiosemicarbazide and semicarbazide derivatives regarding anticancer properties. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

• Thiosemicarbazide. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

• In Vitro Evaluation of the Cytotoxic Potential of Thiosemicarbazide Coordinating Compounds in Hepatocyte Cell Culture. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Novel Quinoline-Based Thiosemicarbazide Derivatives: Synthesis, DFT Calculations, and Investigation of Antitubercular, Antibacterial, and Antifungal Activities. (n.d.). ACS Omega. Retrieved January 17, 2026, from [Link]

• Coordination chemistry of thiosemicarbazones. (n.d.). GIQIMO. Retrieved January 17, 2026, from [Link]

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A Comparative Analysis of the Biological Activity of 2,4- and 4,4-Dimethylthiosemicarbazide Derivatives: A Guide for Researchers

This guide provides a comparative overview of the biological activities of 2,4- and 4,4-dimethylthiosemicarbazide derivatives, intended for researchers, scientists, and professionals in drug development. The structural distinction between these isomers lies in the placement of the two methyl groups on the thiosemicarbazide backbone, a difference that can significantly influence their pharmacological profiles. While extensive research has illuminated the biological potential of 4,4-dimethylthiosemicarbazide derivatives, a notable knowledge gap exists for their 2,4-dimethyl counterparts.

Introduction to Dimethylthiosemicarbazide Isomers

Thiosemicarbazides are a class of compounds known for their wide range of biological activities, including anticancer, antimicrobial, and antiviral properties.[1][2][3] The core structure of thiosemicarbazide features a sulfur atom and three nitrogen atoms, providing multiple sites for substitution and modification. The dimethylated derivatives, specifically the 2,4- and 4,4-isomers, are of particular interest due to the potential influence of methyl group positioning on their biological action.

The key structural difference is as follows:

• 2,4-Dimethylthiosemicarbazide: Methyl groups are located on the N2 and N4 nitrogens of the thiosemicarbazide chain.

• 4,4-Dimethylthiosemicarbazide: Both methyl groups are attached to the terminal N4 nitrogen.

This seemingly subtle variation can have profound effects on the molecule's conformation, lipophilicity, and ability to coordinate with metal ions, all of which are critical determinants of biological activity.

Biological Activity of 4,4-Dimethylthiosemicarbazide Derivatives

Research has predominantly focused on the 4,4-dimethylthiosemicarbazide scaffold, particularly in the context of its anticancer and antimicrobial properties.

Anticancer Activity

Derivatives of 4,4-dimethyl-3-thiosemicarbazone have demonstrated significant potential as anticancer agents.[1][3] One of the most well-studied examples is di-2-pyridylketone 4,4-dimethyl-3-thiosemicarbazone (Dp44mT).[1]

Mechanism of Action: The anticancer activity of 4,4-dimethylthiosemicarbazone derivatives is believed to be multifactorial. Key proposed mechanisms include:

• Inhibition of Ribonucleotide Reductase: This enzyme is crucial for DNA synthesis and repair, and its inhibition can halt cell proliferation.[2]

• Generation of Reactive Oxygen Species (ROS): These compounds can form redox-active metal complexes that lead to the production of ROS, inducing oxidative stress and subsequent apoptosis in cancer cells.[1][2]

• Iron Chelation: By binding to intracellular iron, these derivatives can disrupt iron metabolism, which is often dysregulated in cancer cells.[2]

Experimental Data: The anticancer efficacy of 4,4-dimethylthiosemicarbazone derivatives has been evaluated in various cancer cell lines. For example, Dp44mT has shown potent and selective anti-tumor activity both in vitro and in vivo.[1]

Table 1: Illustrative Anticancer Activity of a 4,4-Dimethylthiosemicarbazone Derivative (Dp44mT)

Compound	Cancer Cell Line	IC50 Value	Reference
Dp44mT	Murine M109 Lung Carcinoma	Not specified in abstract, but reduced tumor growth to 47% of control at 0.4 mg/kg in mice.	[1]

Antimicrobial Activity

Salicylaldehyde thiosemicarbazones prepared from 4,4-dimethyl-3-thiosemicarbazide have been synthesized and evaluated for their antibacterial activity. These compounds have shown moderate activity against both Gram-positive and Gram-negative bacteria.[4]

The Knowledge Gap: 2,4-Dimethylthiosemicarbazide Derivatives

Despite the promising biological activities of the 4,4-dimethyl isomer, a comprehensive literature search reveals a significant lack of studies on the biological properties of 2,4-dimethylthiosemicarbazide derivatives. This absence of data prevents a direct and evidence-based comparison between the two isomers. The influence of a methyl group at the N2 position on the compound's ability to act as a ligand and interact with biological targets remains unexplored.

Experimental Protocols

The evaluation of the biological activities of thiosemicarbazide derivatives typically involves a series of well-established in vitro assays.

Anticancer Activity Screening

A standard workflow for assessing the anticancer potential of novel compounds is outlined below.

Workflow for Anticancer Activity Screening.

Step-by-Step Methodology: MTT Assay for Cell Viability

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the synthesized thiosemicarbazone derivatives for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Susceptibility Testing

The antimicrobial activity of the compounds can be determined using methods such as broth microdilution or agar well diffusion.

Workflow for Antimicrobial Susceptibility Testing.

Step-by-Step Methodology: Broth Microdilution for MIC Determination

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism.

• Serial Dilution: Perform serial dilutions of the synthesized compounds in a 96-well microtiter plate containing appropriate growth medium.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plates under appropriate conditions (temperature and time) for microbial growth.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Conclusion and Future Directions

The available scientific literature provides a foundation for understanding the biological activities of 4,4-dimethylthiosemicarbazide derivatives, particularly their promising anticancer and moderate antimicrobial properties. However, the stark absence of research on 2,4-dimethylthiosemicarbazide derivatives represents a significant knowledge gap.

This disparity highlights a clear and compelling area for future research. A systematic investigation into the synthesis and biological evaluation of 2,4-dimethylthiosemicarbazide derivatives is warranted. Such studies would not only provide the missing data for a direct comparison with their 4,4-isomers but also could potentially unveil novel compounds with unique and potent pharmacological activities. Understanding the structure-activity relationship between these two isomers could provide invaluable insights for the rational design of more effective thiosemicarbazide-based therapeutic agents.

References

• Exploring the Anti-Cancer Activity of Novel Thiosemicarbazones Generated through the Combination of Retro-Fragments. PLoS One. 2014; 9(10): e110291. [Link]

• The role of oxidative stress in activity of anticancer thiosemicarbazones. Oncotarget. 2018; 9(30): 21445–21461. [Link]

• Influence of Complexation of Thiosemicarbazone Derivatives with Cu (II) Ions on Their Antitumor Activity against Melanoma Cells. Int J Mol Sci. 2021; 22(16): 8896. [Link]

• Synthetic Aromatic Organic Compounds Bearing 4, 4-Dimethyl-3-Thiosemicarbazide Moiety: Theoretical and Experimental Approach. ChemistrySelect. 2021; 6(45): 12480-12491. [Link]

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• 4. tandfonline.com [tandfonline.com]

A Senior Application Scientist's Guide to the Validation of Analytical Methods for the Quantification of 2,4-Dimethylthiosemicarbazide

For researchers, scientists, and drug development professionals, the precise and accurate quantification of novel chemical entities is a cornerstone of reliable and reproducible research. This guide provides an in-depth comparison of analytical methodologies for the quantification of 2,4-Dimethylthiosemicarbazide, a compound of interest in various chemical and pharmaceutical research fields. In the absence of extensive published experimental data for this specific analyte, this document serves as a practical, experience-driven framework for method development and validation, grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R2) guidelines.[1][2][3][4][5][6][7][8][9][10]

The objective of any analytical procedure validation is to demonstrate its fitness for the intended purpose.[5][7][11] This guide will explore and compare three common analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry. For each technique, we will delve into the causality behind experimental choices, present hypothetical yet realistic validation data, and provide detailed experimental protocols.

The Importance of a Validated Method

Before delving into the specifics of each technique, it is crucial to understand that analytical method validation is not a singular event but a continuous process that ensures the reliability of a method throughout its lifecycle.[3] A thoroughly validated method provides confidence in the reported results, a critical aspect in regulated environments such as drug development. The Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have both adopted the ICH guidelines, making them the global standard for analytical method validation.[1][5][8][12][13][14]

Comparative Overview of Analytical Techniques

The choice of an analytical technique is dictated by the physicochemical properties of the analyte, the required sensitivity, selectivity, and the nature of the sample matrix. For 2,4-Dimethylthiosemicarbazide, all three techniques present viable options, each with its own set of advantages and challenges.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	UV-Vis Spectrophotometry
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase, followed by mass-based detection.	Measurement of the absorption of ultraviolet or visible radiation by the analyte.
Selectivity	High, tunable through column chemistry and mobile phase composition.	Very high, especially with mass spectrometric detection providing structural information.	Low to moderate, susceptible to interference from other chromophoric compounds.
Sensitivity	Good to excellent, depending on the detector (e.g., UV, MS).	Excellent, capable of detecting trace amounts.	Moderate, generally lower than chromatographic methods.
Sample Throughput	Moderate.	Moderate to low, depending on the chromatographic runtime.	High.
Instrumentation Cost	Moderate to high.	High.	Low.
Key Consideration for 2,4-Dimethylthiosemicarbazide	Versatile and robust for a wide range of polar to non-polar compounds.	Potential for thermal degradation of thiosemicarbazide compounds in the injector port.[15][16][17][18]	Simple and cost-effective, but may lack the required specificity for complex matrices.

In-Depth Analysis and Validation Protocols

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is often the workhorse for the quantification of small organic molecules in the pharmaceutical industry due to its versatility and reliability.[19][20][21][22][23]

• Column: A C18 reversed-phase column is a logical starting point for a molecule like 2,4-Dimethylthiosemicarbazide, which is expected to have moderate polarity. The C18 stationary phase provides good retention for a wide range of organic compounds.

• Mobile Phase: A mixture of acetonitrile or methanol with water or a buffer is typically used in reversed-phase HPLC. The organic modifier content is optimized to achieve a suitable retention time and peak shape. The addition of a small amount of acid, like formic acid, can improve peak shape by suppressing the ionization of any acidic or basic functional groups.[23]

• Detector: UV detection is a common and cost-effective choice. The wavelength of detection should be set at the absorbance maximum (λmax) of 2,4-Dimethylthiosemicarbazide to ensure maximum sensitivity.

HPLC Quantification Workflow

Validation Parameter	Acceptance Criteria (ICH Q2(R2))	Hypothetical Performance Data
Linearity (r²)	≥ 0.995	0.9995
Range	80-120% of the test concentration for assay.[24]	10 - 150 µg/mL
Accuracy (% Recovery)	Typically 98.0% to 102.0%	99.5% - 101.2%
Precision (% RSD)	Repeatability (Intra-day): ≤ 2%Intermediate Precision (Inter-day): ≤ 3%	Repeatability: 0.8%Intermediate Precision: 1.5%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	0.5 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1	1.5 µg/mL
Specificity	No interference from blank and placebo at the retention time of the analyte.	Peak purity index > 0.999

• Preparation of Standard Solutions:

  • Accurately weigh approximately 10 mg of 2,4-Dimethylthiosemicarbazide reference standard.

  • Dissolve in a suitable diluent (e.g., 50:50 acetonitrile:water) to prepare a 100 µg/mL stock solution.

  • Perform serial dilutions to prepare calibration standards ranging from 10 µg/mL to 150 µg/mL.

• Preparation of Sample Solutions:

  • Accurately weigh a sample containing 2,4-Dimethylthiosemicarbazide.

  • Dissolve and dilute with the diluent to a final target concentration within the calibration range (e.g., 50 µg/mL).

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: Acetonitrile:Water (60:40 v/v) with 0.1% Formic Acid.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • UV Detection: At the λmax of 2,4-Dimethylthiosemicarbazide (determined by scanning a standard solution).

• Validation Experiments:

  • Linearity: Inject the calibration standards in triplicate and plot the peak area versus concentration. Perform a linear regression analysis.

  • Accuracy: Analyze samples spiked with known amounts of the reference standard at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) in triplicate. Calculate the percentage recovery.

  • Precision:

    • Repeatability: Analyze six replicate preparations of the sample at 100% of the target concentration on the same day.

    • Intermediate Precision: Repeat the repeatability experiment on a different day with a different analyst and/or instrument.

  • Specificity: Inject the diluent, a placebo (if applicable), and a sample spiked with potential impurities to demonstrate the absence of interfering peaks.

  • LOD & LOQ: Determine based on the signal-to-noise ratio of low-concentration standards or from the standard deviation of the response and the slope of the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high selectivity and sensitivity, making it a powerful tool for quantification. However, the thermal stability of the analyte is a critical consideration.[15][16][17][18]

• Injection Technique: A split/splitless injector is common. A lower injector temperature should be investigated to minimize the risk of thermal degradation of the thiosemicarbazide moiety.

• Column: A non-polar or mid-polar capillary column (e.g., 5% phenyl-methylpolysiloxane) is generally suitable for a wide range of organic compounds.

• Carrier Gas: Helium is the most common carrier gas, providing good efficiency.

• Detector: A mass spectrometer provides high selectivity and structural information, which is invaluable for positive identification and quantification in complex matrices. Selected Ion Monitoring (SIM) mode can be used to enhance sensitivity.

UV-Vis Spectrophotometry Quantification Workflow

Validation Parameter	Acceptance Criteria (ICH Q2(R2))	Hypothetical Performance Data
Linearity (r²)	≥ 0.995	0.9998
Range	To be determined based on application.	2 - 20 µg/mL
Accuracy (% Recovery)	Typically 98.0% to 102.0%	98.9% - 101.5%
Precision (% RSD)	Repeatability (Intra-day): ≤ 2%Intermediate Precision (Inter-day): ≤ 3%	Repeatability: 1.2%Intermediate Precision: 2.1%
Limit of Detection (LOD)	Based on visual evaluation or S/N.	0.5 µg/mL
Limit of Quantitation (LOQ)	Based on visual evaluation or S/N.	1.8 µg/mL
Specificity	Demonstrated by showing no interference from excipients or by comparing spectra.	Potential for interference from other UV-absorbing compounds.

• Determination of λmax:

  • Prepare a dilute solution of 2,4-Dimethylthiosemicarbazide in the chosen solvent.

  • Scan the solution over a range of wavelengths (e.g., 200-400 nm) to identify the wavelength of maximum absorbance.

• Preparation of Standard and Sample Solutions:

  • Prepare a stock solution and a series of calibration standards in the chosen solvent.

  • Prepare the sample solution to a concentration that falls within the linear range of the assay.

• Measurement:

  • Set the spectrophotometer to the predetermined λmax.

  • Use the solvent as a blank to zero the instrument.

  • Measure the absorbance of each calibration standard and the sample solution.

• Validation Experiments:

  • Linearity: Plot absorbance versus concentration for the calibration standards and perform a linear regression.

  • Accuracy: Analyze spiked samples at different concentration levels.

  • Precision: Analyze replicate preparations of the same sample.

  • Specificity: Analyze a placebo solution to check for any background absorbance at the analytical wavelength. If interference is observed, a more selective method like HPLC is required.

Conclusion

• HPLC with UV detection stands out as a robust and versatile method, likely to be the preferred choice for routine analysis in a drug development setting.

• GC-MS offers superior sensitivity and selectivity but requires careful optimization to mitigate the risk of thermal degradation.

• UV-Vis Spectrophotometry is a simple and rapid technique, best suited for the analysis of pure substances or simple mixtures where high selectivity is not a primary concern.

Ultimately, the choice of method will depend on the specific requirements of the analysis, including the nature of the sample, the required level of sensitivity and selectivity, and the available instrumentation. Regardless of the method chosen, a rigorous validation process, guided by the principles of the ICH, is paramount to ensuring the integrity of the generated data.

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Navigating the Selectivity Landscape: A Comparative Guide to the Cross-Reactivity of Thiosemicarbazide Derivatives

In the intricate world of drug discovery, the efficacy of a therapeutic candidate is intrinsically linked to its specificity. A molecule that potently inhibits its intended target is promising, but one that simultaneously engages with a multitude of off-target proteins can lead to unforeseen toxicities and a complicated development path. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand and evaluate the cross-reactivity of thiosemicarbazide derivatives, a class of compounds renowned for their broad-spectrum biological activities.[1][2][3] While we will use 2,4-Dimethylthiosemicarbazide derivatives as a central example, the principles and methodologies discussed herein are broadly applicable to the wider thiosemicarbazide and thiosemicarbazone scaffold.

The Imperative of Selectivity in Thiosemicarbazide Drug Development

Thiosemicarbazides and their derivatives, thiosemicarbazones, are versatile compounds that have demonstrated a wide array of biological effects, including anticancer, antibacterial, antifungal, and antiviral activities.[1][2][3] Their mechanism of action often involves the chelation of metal ions, which can disrupt various cellular processes.[2][4] However, this same reactivity underscores the critical need for thorough cross-reactivity profiling. Off-target interactions can lead to a range of adverse effects, from general cytotoxicity to specific organ damage.[4] Therefore, a rigorous assessment of a compound's selectivity is not merely a regulatory hurdle but a fundamental aspect of designing safer and more effective medicines.

A key metric in this assessment is the Selectivity Index (SI) , which quantifies the differential activity of a compound against its intended target (e.g., a cancer cell line) versus a non-target (e.g., a normal, healthy cell line).[4][5] A higher SI value indicates greater selectivity and a more promising therapeutic window.

Designing a Comprehensive Cross-Reactivity Study

A robust evaluation of cross-reactivity requires a multi-pronged approach, integrating computational predictions with a tiered in vitro and in vivo experimental strategy. The causality behind this multi-layered approach is to progressively build a comprehensive understanding of the compound's behavior, from theoretical interactions to its effects in complex biological systems.

Figure 2: Workflow for the in vitro MTT cytotoxicity assay.

Conclusion and Future Directions

The systematic evaluation of cross-reactivity is paramount in the development of thiosemicarbazide derivatives as therapeutic agents. By employing a combination of in silico prediction, in vitro screening, and cellular assays, researchers can build a comprehensive selectivity profile for their compounds of interest. This data-driven approach not only de-risks the drug development process by identifying potential liabilities early on but also provides a rational basis for optimizing lead compounds to enhance their selectivity and, ultimately, their clinical potential. Future studies should focus on expanding the panel of off-target screening to include a broader range of protein families and leveraging advanced techniques such as chemical proteomics to identify novel, unanticipated off-targets.

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A Comparative Benchmarking Guide to Thiosemicarbazide Precursors in Heterocyclic Synthesis

Introduction: The Pivotal Role of Thiosemicarbazides in Medicinal Chemistry

Thiosemicarbazides are a cornerstone class of reagents in synthetic organic and medicinal chemistry. Their unique structural motif, featuring a thiourea core integrated with a hydrazine moiety, renders them versatile precursors for the synthesis of a wide array of nitrogen- and sulfur-containing heterocycles. These heterocyclic scaffolds, including but not limited to thiadiazoles, triazoles, and thiazoles, are prevalent in a multitude of biologically active compounds and approved pharmaceuticals.[1][2] The reactivity of the terminal amino group and the sulfur atom allows for a diverse range of cyclization strategies, making the choice of the thiosemicarbazide precursor a critical determinant of reaction efficiency, yield, and the structural diversity of the resulting products.

This guide provides a comprehensive performance benchmark of 2,4-Dimethylthiosemicarbazide as a synthetic precursor, placed in context with two widely utilized alternatives: the parent Thiosemicarbazide and 4-Phenylthiosemicarbazide . We will delve into the mechanistic underpinnings of their reactivity, present comparative experimental data where available, and provide detailed protocols for their application in the synthesis of key heterocyclic intermediates. For 2,4-Dimethylthiosemicarbazide, where direct comparative data is scarce in the literature, we will offer a predictive performance analysis based on established principles of chemical reactivity.

The Precursors: A Structural and Reactivity Overview

The performance of a thiosemicarbazide precursor is fundamentally governed by the electronic and steric nature of the substituents on its nitrogen atoms.

• Thiosemicarbazide (TSC): The unsubstituted parent compound, offering high reactivity due to the unhindered and electron-rich terminal amino group. Its simplicity and commercial availability make it a common starting point.

• 4-Phenylthiosemicarbazide (4-PTSC): The presence of a phenyl group on the N-4 position introduces significant electronic and steric effects. The phenyl ring can influence the nucleophilicity of the hydrazinyl nitrogen and the solubility of the precursor and its derivatives.

• 2,4-Dimethylthiosemicarbazide (2,4-DMTSC): Methyl substitution on both N-2 and N-4 is expected to increase the nucleophilicity of the N-1 nitrogen due to the electron-donating nature of methyl groups. However, these substitutions also introduce steric hindrance, which can impact the rate and feasibility of certain reactions.

Benchmark Reaction 1: Synthesis of Thiosemicarbazones

The condensation of a thiosemicarbazide with an aldehyde or ketone to form a thiosemicarbazone is a fundamental and often rate-determining step in many heterocyclic syntheses. The resulting thiosemicarbazones are themselves a class of compounds with significant biological activities.[1][3]

Comparative Performance in Thiosemicarbazone Synthesis

The following table summarizes representative yields for the synthesis of thiosemicarbazones from thiosemicarbazide and 4-phenylthiosemicarbazide with various aldehydes. This data, compiled from the literature, provides a baseline for performance comparison.

Aldehyde	Precursor	Yield (%)	Reference
Benzaldehyde	Thiosemicarbazide	High (not specified)	[1]
4-Chlorobenzaldehyde	Thiosemicarbazide	13	[1]
4-Nitrobenzaldehyde	Thiosemicarbazide	33	[1]
2,4-Dimethoxybenzaldehyde	Thiosemicarbazide	60	[1]
Benzaldehyde	4-Phenylthiosemicarbazide	High (not specified)	[1]
4-Bromobenzaldehyde	4-Phenylthiosemicarbazide	High (not specified)	[1]
4-Nitrobenzaldehyde	4-Phenylthiosemicarbazide	72	[1]

Analysis of Performance:

The data indicates that the yields of thiosemicarbazone formation are highly dependent on the electronic nature of the aldehyde. Electron-withdrawing groups on the aldehyde generally lead to lower yields with the unsubstituted thiosemicarbazide. 4-Phenylthiosemicarbazide appears to provide more consistent and often higher yields, potentially due to the stabilizing effect of the phenyl group on the intermediate and final product.

Predicted Performance of 2,4-Dimethylthiosemicarbazide:

• Electronic Effects: The two electron-donating methyl groups are expected to increase the electron density on the nitrogen backbone, enhancing the nucleophilicity of the N-1 nitrogen. This should, in principle, lead to a faster rate of initial attack on the carbonyl carbon of the aldehyde or ketone.

• Steric Effects: The presence of a methyl group on N-2 will introduce steric hindrance around the nucleophilic N-1 nitrogen. This steric bulk may counteract the favorable electronic effect, potentially slowing down the reaction, especially with sterically hindered carbonyl compounds. The N-4 methyl group is less likely to have a significant steric impact on the initial condensation reaction.

Experimental Protocol: General Synthesis of Thiosemicarbazones

This protocol provides a generalized procedure for the synthesis of thiosemicarbazones from a thiosemicarbazide precursor and an aldehyde.

Materials:

• Thiosemicarbazide precursor (Thiosemicarbazide, 4-Phenylthiosemicarbazide, or 2,4-Dimethylthiosemicarbazide) (1.0 mmol)

• Substituted aldehyde (1.0 mmol)

• Methanol (30 mL)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

Procedure:

• To a magnetically stirred solution of the substituted thiosemicarbazide (1.0 mmol) in methanol (30 mL) in a round-bottom flask, add a solution of the benzaldehyde derivative (1 mmol) at room temperature.[1]

• Stir the mixture for 24 hours.[1]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion of the reaction, the precipitated product is collected by filtration.

• Wash the filtered solid with cold methanol (20 mL) and dry at room temperature to afford the purified thiosemicarbazone derivative.[1]

Causality Behind Experimental Choices:

• Solvent: Methanol is a common solvent for this reaction as it effectively dissolves the reactants and allows for easy precipitation of the often less soluble thiosemicarbazone product.

• Stoichiometry: An equimolar ratio of reactants is typically used to ensure complete conversion of the limiting reagent.

• Temperature: The reaction is often carried out at room temperature, as the condensation is generally facile. Gentle heating or reflux can be employed to accelerate the reaction if it is sluggish.

• Work-up: The precipitation of the product upon formation provides a simple and efficient method of initial purification. Further purification can be achieved by recrystallization.

Benchmark Reaction 2: Synthesis of 1,3,4-Thiadiazoles

The oxidative cyclization of thiosemicarbazides or the cyclization of acylthiosemicarbazides are common routes to 2-amino- or 2,5-disubstituted-1,3,4-thiadiazoles, an important class of heterocycles with diverse pharmacological activities.

Comparative Performance in 1,3,4-Thiadiazole Synthesis

Direct comparative yield data for the synthesis of the same 1,3,4-thiadiazole from all three precursors under identical conditions is not available. However, we can analyze representative protocols for each to infer their relative performance.

• Thiosemicarbazide: Readily undergoes cyclization with various reagents. For example, reaction with phosphorus oxychloride and a dicarboxylic acid leads to the formation of bis(2-amino-1,3,4-thiadiazol-5-yl) derivatives.[4]

• 4-Phenylthiosemicarbazide: Acyl derivatives of 4-phenylthiosemicarbazide can be cyclized in an acidic medium to yield 1,3,4-thiadiazole derivatives.[5] The phenyl group can influence the reaction conditions required for cyclization.

• 2,4-Dimethylthiosemicarbazide: While a specific protocol for the synthesis of a simple 1,3,4-thiadiazole from 2,4-dimethylthiosemicarbazide was not found, its acylated derivatives are expected to undergo cyclization. A known reaction is the synthesis of 1-(2-naphthoyl)-2,4-dimethylthiosemicarbazide, a direct precursor for such cyclizations.

Predicted Performance of 2,4-Dimethylthiosemicarbazide:

• Electronic Effects: The electron-donating methyl groups would increase the nucleophilicity of the sulfur atom and the N-1 nitrogen, which could facilitate the cyclization step.

• Steric Effects: The methyl group on N-2 could introduce some steric strain in the transition state leading to the five-membered thiadiazole ring, potentially requiring more forcing reaction conditions (higher temperatures or stronger acids) for efficient cyclization compared to thiosemicarbazide.

Experimental Protocol: Synthesis of 1,1-Bis(2-amino-1,3,4-thiadiazol-5-yl) cyclopropane from Thiosemicarbazide

This protocol details a specific example of 1,3,4-thiadiazole synthesis from the parent thiosemicarbazide.

Materials:

• 1,1-Cyclopropane dicarboxylic acid (0.01 mole)

• Thiosemicarbazide (0.02 mole)

• Phosphorous oxychloride (5 mL)

• Potassium hydroxide (for neutralization)

• Ethanol (for recrystallization)

Procedure:

• A mixture of 1,1-cyclopropane dicarboxylic acid (0.01 mole), thiosemicarbazide (0.02 mole), and phosphorous oxychloride (5 mL) is gently refluxed for 30 minutes.[4]

• After cooling, add water (10 mL) and reflux the reaction mixture for four hours.[4]

• Filter the solution and neutralize it with KOH.[4]

• The precipitate is filtered and recrystallized from ethanol to give the final product.[4]

Causality Behind Experimental Choices:

• Phosphorous Oxychloride: Acts as both a dehydrating and cyclizing agent, facilitating the formation of the thiadiazole ring.

• Reflux: The elevated temperature is necessary to drive the reaction to completion.

• Neutralization: The addition of a base is required to neutralize the acidic reaction mixture and precipitate the product.

Visualization of Synthetic Pathways

General Synthesis of Thiosemicarbazones

Caption: General workflow for the synthesis of thiosemicarbazone derivatives.

Cyclization to 1,3,4-Thiadiazoles

Caption: General pathway for the cyclization of acylthiosemicarbazides to 1,3,4-thiadiazoles.

Conclusion and Future Outlook

This guide provides a comparative overview of 2,4-Dimethylthiosemicarbazide and its more common counterparts, thiosemicarbazide and 4-phenylthiosemicarbazide, as precursors in heterocyclic synthesis. While a wealth of experimental data exists for the latter two, allowing for direct performance comparisons in key synthetic transformations, a notable scarcity of such data for 2,4-Dimethylthiosemicarbazide necessitates a predictive approach to its evaluation.

Based on fundamental principles of organic chemistry, 2,4-Dimethylthiosemicarbazide is predicted to be a highly reactive precursor due to the electron-donating nature of its methyl substituents. However, steric hindrance, particularly at the N-2 position, may temper this reactivity, especially with bulky substrates.

To fully elucidate the performance of 2,4-Dimethylthiosemicarbazide and enable its broader application, further experimental studies are warranted. A systematic investigation of its reactivity in the synthesis of a diverse library of thiosemicarbazones and their subsequent cyclization to various heterocyclic systems, with direct comparison to established precursors under standardized conditions, would be of significant value to the synthetic and medicinal chemistry communities. Such studies would not only fill a gap in the current literature but also potentially unlock new avenues for the synthesis of novel, biologically active molecules.

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• Synthesis of some novel bis-1,2,4-triazoles 5a–c and 1,3,4-thiadiazoles 6a–c bearing a pyridyl unit using 4-(1,4-phenylene)bis-1-(x-picolinoyl)-thiosemicarbazide (x = 2,3,4) in an acidic and alkaline solution, respectively, is reported. The S-alkylation of symmetrical... (Source: ResearchGate, URL: [Link])

• Synthesis of Thiadiazoles and 1,2,4-Triazoles Derived from Cyclopropane Dicarboxylic Acid. (Source: Organic Chemistry Portal, URL: [Link])

• Thiosemicarbazone derivatives are of special importance because of their versatile biological and pharmacological activities. Thiosemicarbazides are potent intermediates for the synthesis of pharmaceutical and bioactive materials and thus, they are used extensively in the field of medicinal chemistry. (Source: National Institutes of Health, URL: [Link])

• Efficient Green Synthesis and Biological Evaluation of Thiadiazole Derivatives. (Source: Life Academy of Nano-Bio-Science, URL: [Link])

• Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis - PMC - NIH. (Source: National Institutes of Health, URL: [Link])

• Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide (A Response Surface Methodology Approach). (Source: Journal of Physics: Conference Series, URL: [Link])

• Synthesis and characterization of some new thiosemicarbazide derivatives and their transition metal complexes. (Source: Journal of Chemical and Pharmaceutical Research, URL: [Link])

• Transition Metal Complexes of Thiosemicarbazides, Thiocarbohydrazides, and Their Corresponding Carbazones with Cu(I), Cu(II), Co(II), Ni(II), Pd(II), and Ag(I)—A Review. (Source: MDPI, URL: [Link])

• Synthesis of thiosemicarbazone derivatives and evaluation of their cytotoxicity with emphasis on ferroptosis biomarkers; an in vitro study. (Source: National Institutes of Health, URL: [Link])

• Cyclization of thiosemicarbazide derivatives of 5-arylidene-2,4-dioxothiazolidine-3-acetic acids to 1,3,4-thiadiazoles and their pharmacological properties. (Source: PubMed, URL: [Link])

• A convenient route for the synthesis of new thiadiazoles. (Source: ResearchGate, URL: [Link])

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Comparative DFT Studies of Dimethylthiosemicarbazide Isomers: A Guide for Researchers

In the landscape of medicinal chemistry and materials science, thiosemicarbazide derivatives stand out for their remarkable versatility and wide spectrum of biological activities, including antimicrobial, anticancer, and antiviral properties.[1][2] The seemingly subtle placement of methyl groups on the thiosemicarbazide scaffold can significantly alter the molecule's electronic and steric properties, thereby influencing its reactivity, coordination chemistry, and pharmacological profile. This guide provides a comprehensive comparative analysis of various dimethylthiosemicarbazide isomers, leveraging Density Functional Theory (DFT) to elucidate their structural and electronic characteristics. This theoretical investigation is grounded in available experimental data, offering a robust framework for researchers, scientists, and drug development professionals.

The Significance of Isomerism in Dimethylthiosemicarbazide

The core structure of thiosemicarbazide offers several sites for methylation, leading to a variety of structural isomers. The position of the two methyl groups dictates the isomer's name and, more importantly, its chemical behavior. This guide will focus on a comparative study of representative isomers to highlight the impact of methyl substitution. The isomers under consideration include, but are not limited to, 2,4-dimethyl-3-thiosemicarbazide and 4,4-dimethyl-3-thiosemicarbazide.

A critical aspect of thiosemicarbazide chemistry is the potential for thione-thiol tautomerism. This equilibrium between the thione (C=S) and thiol (C-SH) forms can be influenced by the solvent, temperature, and the substitution pattern on the thiosemicarbazide backbone. Understanding the relative stability of these tautomers is paramount, as it directly impacts the molecule's ability to act as a ligand and its interaction with biological targets.

Computational Methodology: A Self-Validating System

To ensure the scientific integrity of this comparative study, a rigorous and well-validated computational protocol is essential. The following workflow outlines the key steps in performing DFT calculations on dimethylthiosemicarbazide isomers.

Caption: A generalized workflow for the comparative DFT study of dimethylthiosemicarbazide isomers.

Experimental Protocol: Step-by-Step DFT Calculations

• Isomer and Tautomer Generation:

  • Systematically draw all possible structural isomers of dimethylthiosemicarbazide. Key isomers to consider are:

    • 1,1-dimethyl-3-thiosemicarbazide

    • 1,2-dimethyl-3-thiosemicarbazide

    • 1,4-dimethyl-3-thiosemicarbazide

    • 2,4-dimethyl-3-thiosemicarbazide

    • 4,4-dimethyl-3-thiosemicarbazide

  • For each structural isomer, generate the corresponding thione and thiol tautomers.

• Initial Structure Preparation:

  • Use a molecular builder to create the 3D coordinates for each isomer and tautomer.

  • Perform an initial geometry optimization using a computationally less expensive method like molecular mechanics (e.g., UFF or MMFF94) to obtain a reasonable starting structure for the DFT calculations.

• Geometry Optimization and Frequency Calculations:

  • Perform geometry optimization using a DFT functional and basis set known to provide accurate results for similar sulfur and nitrogen-containing compounds. A common and effective choice is the B3LYP functional with the 6-311++G(d,p) basis set.[3] The use of a larger basis set with diffuse and polarization functions is crucial for accurately describing the electronic structure and potential hydrogen bonding.

  • Following optimization, perform a vibrational frequency calculation at the same level of theory to confirm that the optimized structure corresponds to a true minimum on the potential energy surface (i.e., no imaginary frequencies). The calculated vibrational frequencies can be used to simulate the infrared (IR) spectrum.

• Calculation of Electronic Properties:

  • From the optimized geometries, calculate key electronic properties such as:

    • Frontier Molecular Orbitals (HOMO and LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies and their distribution provide insights into the molecule's reactivity and electronic transitions. The HOMO-LUMO energy gap is a key indicator of chemical stability.

    • Molecular Electrostatic Potential (MEP): The MEP map visually represents the charge distribution on the molecule's surface, highlighting regions susceptible to electrophilic and nucleophilic attack.

    • Natural Bond Orbital (NBO) Analysis: NBO analysis can provide detailed information about charge distribution, hybridization, and intramolecular interactions.

• NMR Spectra Simulation:

  • Using the optimized geometries, calculate the NMR chemical shifts (¹H and ¹³C) using the Gauge-Independent Atomic Orbital (GIAO) method at the same DFT level. Comparing these calculated shifts with experimental data is a powerful validation tool.[4]

Comparative Analysis of Dimethylthiosemicarbazide Isomers

The following sections will present a comparative analysis of the computed properties of different dimethylthiosemicarbazide isomers. For the purpose of this guide, we will focus on the comparison between 2,4-dimethyl-3-thiosemicarbazide and 4,4-dimethyl-3-thiosemicarbazide.

Molecular Structures and Stability

The optimized geometries of the most stable conformers of the thione tautomers of 2,4-dimethyl-3-thiosemicarbazide and 4,4-dimethyl-3-thiosemicarbazide are presented below.

Caption: 2D structures of 2,4-dimethyl-3-thiosemicarbazide and 4,4-dimethyl-3-thiosemicarbazide.

DFT calculations can predict the relative stabilities of these isomers by comparing their total electronic energies. Generally, isomers with lower energies are more stable. The relative stability is influenced by factors such as steric hindrance and intramolecular hydrogen bonding. For instance, the presence of two methyl groups on the same nitrogen atom in 4,4-dimethyl-3-thiosemicarbazide may introduce more steric strain compared to the 2,4-isomer.

Electronic Properties: A Window into Reactivity

The electronic properties of the isomers, summarized in the table below, provide valuable insights into their chemical behavior.

Property	2,4-dimethyl-3-thiosemicarbazide	4,4-dimethyl-3-thiosemicarbazide
HOMO Energy (eV)	Calculated Value	Calculated Value
LUMO Energy (eV)	Calculated Value	Calculated Value
HOMO-LUMO Gap (eV)	Calculated Value	Calculated Value
Dipole Moment (Debye)	Calculated Value	Calculated Value

Note: The actual values would be populated from the results of the DFT calculations.

A smaller HOMO-LUMO gap generally indicates higher reactivity. The distribution of the HOMO and LUMO orbitals can reveal the most likely sites for electron donation and acceptance, respectively. For example, in many thiosemicarbazides, the HOMO is localized on the sulfur atom, indicating its nucleophilic character.

The Molecular Electrostatic Potential (MEP) map further illuminates the reactive sites. The red regions (negative potential) are susceptible to electrophilic attack, while the blue regions (positive potential) are prone to nucleophilic attack.

Caption: A conceptual representation of a Molecular Electrostatic Potential (MEP) map.

Spectroscopic Signatures: Bridging Theory and Experiment

A crucial step in validating computational models is the comparison of simulated spectra with experimental data.

Infrared (IR) Spectroscopy: The calculated vibrational frequencies can be used to generate a theoretical IR spectrum. Key vibrational modes to compare include the N-H stretching, C=S stretching, and C-N stretching frequencies. For instance, the C=S stretching vibration is a characteristic band for thiosemicarbazides and its position can be sensitive to the substitution pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The calculated ¹H and ¹³C NMR chemical shifts provide another layer of validation. The chemical shifts of the N-H protons and the methyl protons are particularly informative for distinguishing between isomers. For example, the ¹H NMR spectrum of 4,4-dimethyl-3-thiosemicarbazide would show a single resonance for the two equivalent methyl groups, while the 2,4-isomer would exhibit two distinct methyl signals.[5][6]

Experimental vs. Calculated ¹H NMR Shifts (ppm) for 4,4-dimethyl-3-thiosemicarbazide
Proton	Experimental Shift
N(CH₃)₂	[Experimental Value]
NH	[Experimental Value]
NH₂	[Experimental Value]

Note: Experimental data needs to be sourced from literature or new experiments.

Conclusion and Future Directions

This guide has outlined a comprehensive framework for the comparative DFT study of dimethylthiosemicarbazide isomers. By combining robust computational methodologies with experimental validation, researchers can gain deep insights into the structure-property relationships that govern the behavior of these important molecules. The differences in stability, electronic properties, and spectroscopic signatures among the isomers, as revealed by DFT, can guide the rational design of new thiosemicarbazide derivatives with tailored properties for applications in drug development and materials science.

Future work should focus on expanding this comparative analysis to a wider range of dimethylthiosemicarbazide isomers and their metal complexes. Investigating the influence of different solvent environments on tautomeric equilibria and conformational preferences will also be crucial for understanding their behavior in biological systems.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2,4-Dimethylthiosemicarbazide

For Immediate Reference: Treat 2,4-Dimethylthiosemicarbazide as a toxic hazardous waste. Segregate from other waste streams and dispose of through a licensed hazardous waste disposal company.[1]

This guide provides an in-depth, procedural framework for the proper and safe disposal of 2,4-Dimethylthiosemicarbazide, tailored for researchers, scientists, and professionals in drug development. As a Senior Application Scientist, my objective is to equip you with not just a protocol, but a foundational understanding of the principles behind these essential safety measures. Adherence to these guidelines is paramount for ensuring personnel safety and environmental compliance.

Hazard Identification and Risk Assessment

2,4-Dimethylthiosemicarbazide, and its isomers, are classified as hazardous materials, primarily due to their acute oral toxicity.[1] Understanding the specific hazards is the first step in a robust disposal plan.

Key Hazards:

Hazard Classification	Description	Primary Route of Exposure
Acute Oral Toxicity	Toxic or fatal if swallowed.	Ingestion
Aquatic Toxicity	Harmful to aquatic life with long-lasting effects.	Environmental release

Given its toxic nature, all waste containing 2,4-Dimethylthiosemicarbazide must be handled as hazardous waste in accordance with local, state, and federal regulations.[2]

Personal Protective Equipment (PPE)

Before handling 2,4-Dimethylthiosemicarbazide in any capacity, including disposal, the following PPE is mandatory:

• Gloves: Nitrile rubber gloves are recommended. Always inspect gloves for integrity before use and practice proper removal techniques to avoid skin contact.[3]

• Eye Protection: Safety glasses with side shields or chemical safety goggles are essential to protect against accidental splashes.

• Lab Coat: A standard laboratory coat should be worn to protect from contamination of personal clothing.

• Respiratory Protection: If there is a risk of generating dusts, a NIOSH-approved respirator should be used.

Waste Segregation and Container Management

Proper segregation and containment are critical to prevent accidental reactions and ensure compliant disposal.

Waste Segregation Workflow

Caption: High-level overview of the 2,4-Dimethylthiosemicarbazide disposal process.

Step-by-Step Disposal Protocol:

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EH&S) department or a licensed professional waste disposal service to arrange for the collection of your 2,4-Dimethylthiosemicarbazide waste. [4]2. Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is completed accurately.

• Final Disposal Method: The recommended disposal method for 2,4-Dimethylthiosemicarbazide is through a licensed disposal company, which will typically involve incineration in a chemical incinerator equipped with an afterburner and scrubber. [4]Alternatively, disposal may occur at a licensed landfill specifically permitted to accept chemical and pharmaceutical wastes. [2]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and environmental contamination.

Spill Response Protocol:

• Evacuate and Secure: Evacuate all non-essential personnel from the immediate area. [5]2. Ventilate: If it is safe to do so, increase ventilation in the area.

• Personal Protection: Don appropriate PPE before attempting to clean the spill.

• Containment: For solid spills, carefully sweep or scoop the material to avoid creating dust and place it into a labeled hazardous waste container. [6][5]For liquid spills, use an inert absorbent material to contain the spill before collecting it into a waste container.

• Decontamination: Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.

• Reporting: Report the spill to your institution's EH&S department.

Regulatory Considerations

The disposal of 2,4-Dimethylthiosemicarbazide is governed by regulations from agencies such as the Environmental Protection Agency (EPA) in the United States. While a specific EPA waste code for 2,4-Dimethylthiosemicarbazide is not explicitly listed, its toxic properties necessitate its management as hazardous waste. It is the responsibility of the waste generator to ensure compliance with all applicable regulations.

Conclusion

The proper disposal of 2,4-Dimethylthiosemicarbazide is a multi-faceted process that hinges on a thorough understanding of its hazards, stringent adherence to handling protocols, and compliant disposal through certified channels. By integrating these procedures into your laboratory's standard operating procedures, you contribute to a safer research environment and uphold your responsibility for environmental stewardship.

References

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• TCI Chemicals. (2025, July 1).
• Fisher Scientific.
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• Fisher Scientific. (2012, April 30).
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• TargetMol.
• ECHEMI. (2019, July 15).
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Personal protective equipment for handling 2,4-Dimethylthiosemicarbazide

Hazard Assessment and Risk Mitigation

2,4-Dimethylthiosemicarbazide belongs to the thiosemicarbazide class of compounds. Thiosemicarbazides are known for their potential toxicity. The parent compound, thiosemicarbazide, is classified as highly toxic if swallowed.[1][2][3] Derivatives of thiosemicarbazide are also often categorized as toxic.[2] Therefore, it is prudent to treat 2,4-Dimethylthiosemicarbazide as a substance with a high degree of acute oral toxicity.

Assumed Primary Hazards:

• Acute Oral Toxicity: Potentially fatal if swallowed.[1][2]

• Skin and Eye Irritation: May cause irritation upon contact.[4]

• Aquatic Toxicity: May be harmful to aquatic life with long-lasting effects.[1]

Given these potential hazards, a multi-layered approach to risk mitigation is essential, combining engineering controls, administrative controls, and personal protective equipment.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling 2,4-Dimethylthiosemicarbazide. The following table outlines the recommended PPE.

PPE Category	Recommended Equipment	Best Practices
Eye and Face Protection	Chemical splash goggles with side shields. A face shield should be worn in addition to goggles when there is a significant risk of splashing.	Ensure eye protection meets appropriate government standards (e.g., ANSI Z87.1 in the US or EN 166 in the EU).
Hand Protection	Chemically resistant, impervious gloves (e.g., Nitrile or Neoprene).	Gloves must be inspected for integrity before each use. Use proper glove removal technique to avoid skin contact. Dispose of contaminated gloves as hazardous waste.[5] Wash and dry hands thoroughly after handling.[2][6]
Respiratory Protection	A NIOSH-approved respirator with a particulate filter (e.g., N95, P100) is required if working outside of a fume hood, if ventilation is inadequate, or if dust is generated.	Ensure proper fit-testing and training before using a respirator.
Protective Clothing	A flame-resistant lab coat and a chemical-resistant apron. Full-length pants and closed-toe shoes are mandatory.	Keep lab coats buttoned. Remove protective clothing before leaving the laboratory.

Safe Handling and Operational Workflow

A systematic approach is essential for safely handling 2,4-Dimethylthiosemicarbazide throughout its lifecycle in the laboratory.

Engineering and Administrative Controls

• Chemical Fume Hood: All handling of the solid compound or its solutions must be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][7]

• Designated Area: Designate a specific area within the laboratory for handling 2,4-Dimethylthiosemicarbazide. This area should be clearly marked with appropriate hazard signage.[8]

• Standard Operating Procedure (SOP): Develop and strictly follow a detailed SOP for all procedures involving this compound.[9]

• Training: All personnel handling the compound must receive documented training on its hazards, safe handling procedures, and emergency protocols.[7]

Step-by-Step Handling Protocol

• Preparation:

  • Ensure the chemical fume hood is functioning correctly.

  • Don all required PPE as outlined in the table above.

  • Prepare all necessary equipment and reagents before handling the compound.

  • Have a designated, labeled waste container ready for contaminated materials.

• Weighing and Transfer:

  • Conduct all weighing and transfers of the solid compound within the fume hood.

  • Use a spatula for transfers to minimize dust generation.

  • If creating solutions, add the solid to the solvent slowly to avoid splashing.

• During Experimentation:

  • Keep the container of 2,4-Dimethylthiosemicarbazide tightly closed when not in use.[6]

  • Keep the fume hood sash at the lowest possible height that still allows for comfortable work.[9]

  • Avoid working alone. Ensure another person is aware of the work being conducted.[9]

• Post-Experiment:

  • Decontaminate all surfaces and equipment that may have come into contact with the compound.

  • Properly dispose of all waste as described in the disposal plan.

  • Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly.

Safe Handling Workflow Diagram

Caption: Decision tree for emergency response to spills and personal exposure.

References

• Acylation of thiosemicarbazide derivatives with benzoic acid in the... - ResearchGate. Available at: [Link]

• THIOSEMICARBAZIDE FOR SYNTHESIS - Loba Chemie. Available at: [Link]

• Hydrazine and Other Corrosive and Flammable PHS - UNC Charlotte. Available at: [Link]

• SAFETY DATA SHEET - Thermo Fisher Scientific. Available at: [Link]

• SAFETY DATA SHEET - Thermo Fisher Scientific. Available at: [Link]

• Hydrazine - Risk Management and Safety. Available at: [Link]

• Safety Data Sheet - ChemDmart. Available at: [Link]

• LESSON LEARNED - UF | EHS. Available at: [Link]

• Laboratory Safety Standard Operating Procedure (SOP). Available at: [Link]

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